2,4-Difluoro-1-(methoxymethoxy)benzene

• CAS: 210350-62-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2,4-Difluoro-1-(methoxymethoxy)benzene

CAS Number: 210350-62-2

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,4-Difluoro-1-(methoxymethoxy)benzene, a key intermediate in the synthesis of complex organic molecules for the pharmaceutical and materials science sectors. This document will delve into its chemical properties, synthesis, and applications, with a focus on the practical insights required by researchers and drug development professionals.

Introduction: The Strategic Importance of Fluorinated Phenol Protecting Groups

Fluorinated aromatic compounds are of paramount importance in modern drug discovery. The incorporation of fluorine atoms into a molecule can significantly enhance its metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic and pharmacodynamic properties. 2,4-Difluoro-1-(methoxymethoxy)benzene serves as a valuable building block in this context. It is, in essence, a protected form of 2,4-difluorophenol, a versatile precursor for various bioactive compounds.[1]

The methoxymethyl (MOM) ether acts as a robust protecting group for the acidic phenolic hydroxyl group, rendering it inert to a wide range of reaction conditions, particularly those involving strong bases, organometallics, and nucleophiles. This protection strategy allows for selective transformations on other parts of a molecule without interference from the phenol. The MOM group can be reliably cleaved under acidic conditions to regenerate the phenol at the desired stage of a synthetic sequence.

Physicochemical and Spectroscopic Characterization

While specific experimental data for 2,4-Difluoro-1-(methoxymethoxy)benzene is not widely published in publicly available literature, its properties can be inferred from its structure and data for analogous compounds.

Table 1: Physicochemical Properties

Property	Value	Source/Comment
CAS Number	210350-62-2	[2]
Molecular Formula	C₈H₈F₂O₂	[2]
Molecular Weight	174.14 g/mol	[2]
Appearance	Expected to be a colorless liquid	Based on similar compounds
Boiling Point	Not specified; likely higher than 2,4-difluorophenol (170 °C)
Solubility	Soluble in common organic solvents (e.g., DCM, THF, ethyl acetate)

Spectroscopic Signature (Predicted)

The definitive identification of 2,4-Difluoro-1-(methoxymethoxy)benzene relies on spectroscopic analysis. Below are the predicted key features for its ¹H and ¹³C NMR spectra, which are indispensable for reaction monitoring and final product confirmation.

¹H NMR:

• Aromatic Protons (3H): The three protons on the difluorophenyl ring will appear as complex multiplets in the aromatic region (typically δ 6.8-7.5 ppm). The coupling with the two fluorine atoms will result in intricate splitting patterns.

• MOM Methylene Protons (2H): A characteristic singlet for the -O-CH₂-O- protons is expected around δ 5.2 ppm.

• MOM Methyl Protons (3H): A sharp singlet for the -O-CH₃ protons should appear further upfield, around δ 3.5 ppm.

¹³C NMR:

• Aromatic Carbons (6C): The six carbons of the benzene ring will show complex signals due to C-F coupling. The carbons directly bonded to fluorine will exhibit large one-bond coupling constants (¹JC-F), and smaller two- and three-bond couplings will be observed for the other ring carbons.

• MOM Methylene Carbon (1C): The -O-CH₂-O- carbon is expected around δ 94-96 ppm.

• MOM Methyl Carbon (1C): The -O-CH₃ carbon should appear around δ 56-58 ppm.

Synthesis and Reaction Mechanisms

The primary route to 2,4-Difluoro-1-(methoxymethoxy)benzene is the protection of the hydroxyl group of 2,4-difluorophenol. This is a standard transformation in organic synthesis, and the choice of reagents can be tailored to the specific requirements of the overall synthetic plan.

Core Synthetic Pathway: MOM Protection of 2,4-Difluorophenol

The fundamental transformation involves the reaction of the phenoxide, generated from 2,4-difluorophenol, with a methoxymethylating agent.

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Technical Whitepaper: Strategic Utilization of 2,4-Difluoro-1-(methoxymethoxy)benzene in Medicinal Chemistry

An In-Depth Technical Guide to the Molecular Architecture and Strategic Utility of 2,4-Difluoro-1-(methoxymethoxy)benzene.

Executive Summary

In the high-stakes arena of structure-activity relationship (SAR) optimization, 2,4-Difluoro-1-(methoxymethoxy)benzene (CAS: 210350-62-2) serves as a critical regiospecific synthon. It is not merely a protected phenol; it is a "programmed" building block designed to leverage the competing forces of Directed Ortho Metalation (DoM) and inductive acidification .

This guide addresses the needs of synthetic chemists and drug developers, focusing on the molecule's synthesis, its unique reactivity profile dominated by the interplay between the methoxymethoxy (MOM) group and fluorine substituents, and the safety protocols required for its handling.

Part 1: Structural Analysis & Physicochemical Profile

The utility of 2,4-Difluoro-1-(methoxymethoxy)benzene lies in its electronic landscape. The molecule features a benzene ring substituted with two fluorine atoms (at positions 2 and 4) and a MOM-protected hydroxyl group at position 1.

Electronic "Tug-of-War"

The reactivity of this molecule is defined by three distinct protons, each subject to different electronic environments:

• H-3 (The Acidic Trap): Located between two highly electronegative fluorine atoms (F2 and F4). This position is significantly acidified via the inductive withdrawal of both halogens.

• H-6 (The Coordinated Site): Located ortho to the MOM group. The MOM group is a powerful Lewis-basic directing group capable of coordinating lithium reagents (Complex Induced Proximity Effect - CIPE).

• H-5: The least reactive position, flanked by a fluorine and a hydrogen.

Key Physicochemical Data:

Property	Value	Note
CAS Number	210350-62-2
Molecular Formula	C₈H₈F₂O₂
Molecular Weight	174.15 g/mol
Appearance	Colorless Liquid
Solubility	Soluble in DCM, THF, Et₂O	Insoluble in water

| Stability | Base-stable, Acid-labile | MOM group survives n-BuLi |[1][2]

Part 2: Synthetic Pathway & Process Safety

The synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene involves the protection of 2,4-difluorophenol. While conceptually simple, the use of Chloromethyl Methyl Ether (MOMCl) requires rigorous safety protocols due to its classification as a potent human carcinogen.

Protocol: Base-Mediated O-Alkylation

Rationale: We utilize N,N-Diisopropylethylamine (DIPEA) as a scavenger base in dichloromethane (DCM). This method is milder than the Sodium Hydride (NaH) route and minimizes the risk of runaway exotherms, though the NaH route is preferred for large-scale quantitative conversion.

Reagents:

• 2,4-Difluorophenol (1.0 equiv)

• MOMCl (1.2 equiv) [DANGER: Carcinogen]

• DIPEA (1.5 equiv)

• DCM (Anhydrous)[2]

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask under Argon atmosphere. Charge with 2,4-difluorophenol and anhydrous DCM (0.2 M concentration).

• Base Addition: Cool to 0°C. Add DIPEA dropwise via syringe. Stir for 15 minutes.

• Protection: Add MOMCl dropwise over 20 minutes. Note: MOMCl is highly volatile; use a gas-tight syringe and double-glove.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours. Monitor via TLC (SiO₂, 10% EtOAc/Hexanes).

• Quench: Quench with saturated aqueous NH₄Cl.

• Workup: Extract with DCM (3x). Wash organics with 1M HCl (to remove DIPEA), then brine. Dry over Na₂SO₄.[2][3][4]

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Visualization: Synthetic Workflow

Caption: Workflow for the MOM-protection of 2,4-difluorophenol under mild basic conditions.

Part 3: Reactivity Profile - The Power of DoM

This is the core value proposition of the molecule. The MOM group is installed not just to protect the phenol, but to direct subsequent functionalization.

The Regioselectivity Challenge: Acidity vs. Coordination

When this molecule is treated with n-Butyllithium (n-BuLi), two forces compete for the lithium atom:

• Coordination (CIPE): The MOM oxygens coordinate Li⁺, directing deprotonation to C-6 (Ortho to MOM).

• Inductive Acidification: The two fluorine atoms at C-2 and C-4 drastically lower the pKa of the proton at C-3 .

Expert Insight: In 1,3-dihaloarenes, lithiation occurs almost exclusively between the halogens due to the massive acidity enhancement. For 2,4-difluoro-1-(methoxymethoxy)benzene, the acidity of H-3 (flanked by two fluorines) typically dominates over the coordination effect of the MOM group at C-6, especially in THF at -78°C.

Therefore, the primary lithiation product is the C-3 lithio species. This allows for the synthesis of 2,3,4-trisubstituted benzene derivatives, a substitution pattern that is otherwise difficult to access.

Experimental Protocol: C-3 Selective Lithiation

• Dissolution: Dissolve 2,4-difluoro-1-(methoxymethoxy)benzene in anhydrous THF (0.1 M). Cool to -78°C.[5][6][7]

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Crucial: Maintain internal temp < -70°C to prevent benzyne formation.

• Equilibration: Stir for 1 hour at -78°C. The solution will turn yellow/orange, indicating the formation of the aryllithium species.

• Electrophile Trapping: Add electrophile (e.g., Methyl Iodide, DMF, CO₂) dissolved in THF.

• Warm-up: Allow to warm to RT slowly.

Visualization: Regioselectivity Logic

Caption: Logical flow determining the regioselectivity of lithiation. The acidity of H-3 dominates.

Part 4: Deprotection Strategies

Once the complex core is built, the MOM group must be removed to reveal the phenol.

Standard Protocol (Acidic Hydrolysis):

• Reagent: 6M HCl in Methanol or Trifluoroacetic acid (TFA) in DCM.

• Conditions: Stir at RT for 2-4 hours.

• Mechanism: Protonation of the acetal oxygen, followed by elimination of the methonium ion and hydrolysis.

• Note: If the molecule contains acid-sensitive groups (e.g., tertiary alcohols), use mild Lewis acids like MgBr₂ in Et₂O .

References

• Sigma-Aldrich. 2,4-Difluoro-1-(methoxymethoxy)benzene Product Analysis & CAS Data.Link

• Snieckus, V. Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 1990. Link

• Schlosser, M. Organometallics in Synthesis: A Manual. (Detailed discussion on the "super-acidity" of protons between halogens). Link

• BenchChem. Lithiation Protocols for Halogenated Aromatics.Link

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An In-depth Technical Guide to 2,4-Difluoro-1-(methoxymethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Difluoro-1-(methoxymethoxy)benzene is a fluorinated aromatic compound of increasing interest in the fields of medicinal chemistry and materials science. The presence of two fluorine atoms on the benzene ring significantly alters the molecule's electronic properties, lipophilicity, and metabolic stability, making it a valuable building block for the synthesis of novel pharmaceutical candidates and advanced materials. The methoxymethyl (MOM) ether group serves as a common and versatile protecting group for phenols, allowing for selective reactions at other positions of the molecule. This guide provides a comprehensive overview of the physical properties, synthesis, and potential applications of this compound, with a focus on practical insights for laboratory use.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₈F₂O₂
Molecular Weight	174.14 g/mol
CAS Number	210350-62-2
Predicted Boiling Point	195-205 °C	(Predicted)
Predicted Density	1.25 ± 0.1 g/cm³	(Predicted)
Predicted Refractive Index	1.47 - 1.49	(Predicted)
Predicted Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF). Insoluble in water.	(Predicted)
Appearance	Likely a colorless to pale yellow liquid at room temperature.	(Inferred from similar compounds)

Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

The most direct and common method for the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene is the protection of the hydroxyl group of 2,4-difluorophenol with a methoxymethyl (MOM) group. This reaction is typically carried out using methoxymethyl chloride (MOM-Cl) or dimethoxymethane in the presence of a base.

Experimental Protocol: Methoxymethylation of 2,4-Difluorophenol

This protocol is a standard procedure for the methoxymethylation of phenols and is expected to be effective for the synthesis of the title compound.[1][2]

Materials:

• 2,4-Difluorophenol

• Methoxymethyl chloride (MOM-Cl) or Dimethoxymethane

• A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Sodium Hydride (NaH))

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Deionized water

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-difluorophenol (1.0 equivalent) in the chosen anhydrous solvent.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add the base (1.1-1.5 equivalents) portion-wise, ensuring the temperature remains low. If using NaH, allow the mixture to stir until hydrogen evolution ceases.

• Addition of MOM Reagent: Slowly add methoxymethyl chloride (1.1-1.2 equivalents) dropwise to the reaction mixture. If using dimethoxymethane, an acid catalyst may be required.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water or saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Wash the combined organic layers with water and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Caption: Synthetic workflow for 2,4-Difluoro-1-(methoxymethoxy)benzene.

Applications in Research and Drug Development

The unique properties imparted by the fluorine atoms make 2,4-Difluoro-1-(methoxymethoxy)benzene a valuable intermediate in several areas of chemical research:

• Medicinal Chemistry: The difluoro substitution pattern can enhance the binding affinity of a drug candidate to its target protein through favorable electrostatic interactions. Furthermore, the C-F bond is highly stable to metabolic degradation, which can improve the pharmacokinetic profile of a drug. The MOM group allows for the temporary masking of the phenolic hydroxyl group, enabling synthetic transformations at other sites of a more complex molecule.

• Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine atoms can enhance the efficacy and metabolic stability of pesticides and herbicides.

• Materials Science: Fluorinated aromatic compounds are used in the synthesis of polymers with specialized properties, such as high thermal stability, chemical resistance, and low surface energy.

Safety and Handling

As no specific safety data sheet is widely available for 2,4-Difluoro-1-(methoxymethoxy)benzene, a cautious approach based on the known hazards of its constituent parts and related compounds is essential.

• General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3][4]

• Hazards of Precursors and Related Compounds:

  • 2,4-Difluorophenol: Is a corrosive and toxic solid. Avoid inhalation, ingestion, and skin contact.

  • Methoxymethyl chloride (MOM-Cl): Is a known human carcinogen and should be handled with extreme caution.[5] Safer alternatives like dimethoxymethane with an acid catalyst are often preferred.

  • Methoxymethyl ethers: Can form explosive peroxides upon prolonged storage, especially if exposed to air and light. It is advisable to test for peroxides before use and to store the compound in a cool, dark place under an inert atmosphere.[6]

• Fire Safety: The compound is likely a combustible liquid. Keep away from open flames, sparks, and other ignition sources. Use appropriate fire extinguishing media such as carbon dioxide, dry chemical powder, or alcohol-resistant foam.

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An In-depth Technical Guide to the Spectroscopic Characterization of 2,4-Difluoro-1-(methoxymethoxy)benzene

Preamble: The Analytical Imperative for Structural Elucidation

In the landscape of pharmaceutical and materials science, the precise structural confirmation of novel chemical entities is not merely a procedural step but the bedrock of all subsequent research and development. For a molecule such as 2,4-Difluoro-1-(methoxymethoxy)benzene (CAS No. 210350-62-2), a versatile building block, an unambiguous understanding of its architecture is paramount.[1] The strategic placement of two fluorine atoms on the phenyl ring, combined with the presence of a methoxymethyl (MOM) ether protecting group, imparts unique electronic properties and reactivity that are of significant interest.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Multi-nuclear Approach

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms in a molecule. For a fluorinated compound like the title molecule, a multi-nuclear approach (¹H, ¹³C, and ¹⁹F) is essential for a comprehensive analysis.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the methoxymethyl (MOM) group. The key feature will be the complex splitting patterns of the aromatic protons due to both homo- and heteronuclear (H-F) coupling.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-6	~7.1 - 7.3	ddd	1H	Ar-H
H-5	~6.8 - 7.0	ddd	1H	Ar-H
H-3	~6.8 - 7.0	ddd	1H	Ar-H
Methylene	~5.2	s	2H	-O-CH₂ -O-
Methyl	~3.5	s	3H	-O-CH₃

Rationale & Causality: The chemical shifts for the MOM group protons (-O-CH₂-O- at ~5.2 ppm and -O-CH₃ at ~3.5 ppm) are characteristic of this acetal functionality.[2] The aromatic protons are situated in a more complex electronic environment due to the electron-donating ether group and the electron-withdrawing fluorine atoms. Their predicted chemical shifts are based on data from analogous 2,4-difluorophenyl derivatives.[3][4][5] The multiplicity of each aromatic proton will be a doublet of doublet of doublets (ddd) due to coupling with its neighboring proton(s) and the two non-equivalent fluorine atoms.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will be characterized by large one-bond carbon-fluorine (¹JCF) coupling constants and smaller two- or three-bond (²JCF, ³JCF) couplings.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment
C-1	~155 - 158	dd	C -O
C-2	~158 - 162	dd (Large ¹JCF)	C -F
C-3	~104 - 106	d	C -H
C-4	~160 - 164	dd (Large ¹JCF)	C -F
C-5	~112 - 114	d	C -H
C-6	~118 - 120	d	C -H
Methylene	~94 - 96	s	-O-CH₂ -O-
Methyl	~56 - 58	s	-O-CH₃

Rationale & Causality: The carbons directly bonded to fluorine (C-2 and C-4) will exhibit very large one-bond coupling constants (¹JCF typically > 240 Hz) and will be shifted significantly downfield.[6] The other aromatic carbons will show smaller couplings depending on their proximity to the fluorine atoms. The chemical shifts for the MOM group carbons are well-established.[7] Acquiring a proton- and fluorine-decoupled spectrum can simplify the analysis by resolving all C-F couplings to singlets, though this requires specialized instrumental capabilities.

Predicted ¹⁹F NMR Spectral Data

¹⁹F NMR is highly sensitive and provides a wide chemical shift range, making it excellent for analyzing fluorinated compounds.[8][9]

Predicted Signal	Chemical Shift (δ, ppm, vs. CFCl₃)	Multiplicity	Assignment
F-2	~ -110 to -120	ddd	Ar-F
F-4	~ -112 to -125	ddd	Ar-F

Rationale & Causality: The chemical shifts for fluorine atoms on an aromatic ring typically fall within this range.[3][10] Each fluorine signal will be split by the adjacent aromatic protons and by the other fluorine atom. The magnitude of fluorine-fluorine coupling (JF-F) and fluorine-proton coupling (JF-H) over several bonds provides invaluable structural information.[8]

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-15 mg of 2,4-Difluoro-1-(methoxymethoxy)benzene in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical; CDCl₃ is a common starting point for many organic molecules.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.[2] For ¹⁹F NMR, an external or internal standard like CFCl₃ (0 ppm) or hexafluorobenzene (-164.9 ppm) is used.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters to optimize include the number of scans (typically 8 to 16 for good signal-to-noise), relaxation delay, and acquisition time.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, more scans (e.g., 128 or more) are required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

• ¹⁹F NMR Acquisition: Acquire a one-dimensional fluorine spectrum. Often, proton-decoupling is applied to simplify the spectra, though the coupled spectrum provides more structural detail.

• 2D NMR (Optional but Recommended): For unambiguous assignment, 2D NMR experiments such as COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation) are invaluable.

Predicted key fragmentation pathways in EI-MS.

Experimental Protocol for MS Data Acquisition

• Sample Introduction: For a volatile liquid, direct injection via a heated probe or, more commonly, introduction through a Gas Chromatograph (GC-MS) is ideal. GC-MS provides separation from any impurities before the sample enters the mass spectrometer.

• Ionization: Electron Ionization (EI) at a standard energy of 70 eV is the most common method for generating fragment-rich spectra for structural elucidation. "Soft" ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to enhance the molecular ion peak if it is weak in EI.

• Mass Analysis: A quadrupole or time-of-flight (TOF) analyzer separates the ions based on their mass-to-charge ratio.

• Detection: An electron multiplier detects the ions, and the signal is processed to generate the mass spectrum.

• High-Resolution MS (HRMS): For unambiguous molecular formula confirmation, HRMS is essential. It measures the exact mass to several decimal places, allowing for the calculation of the elemental composition. For C₈H₈F₂O₂, the predicted exact mass is 174.0492.

Conclusion: A Unified Spectroscopic Portrait

The structural verification of 2,4-Difluoro-1-(methoxymethoxy)benzene relies on the synergistic interpretation of data from NMR, IR, and MS. While this guide is predictive, it is built upon a solid foundation of established spectroscopic principles and data from analogous structures. The ¹H and ¹⁹F NMR spectra will reveal the intricate spin-spin coupling network of the substituted aromatic ring. The ¹³C NMR will confirm the carbon skeleton, highlighted by large C-F coupling constants. IR spectroscopy will verify the presence of the key ether and aromatic functional groups, while mass spectrometry will confirm the molecular weight and provide corroborating structural evidence through predictable fragmentation patterns. Together, these techniques provide a self-validating system for the unambiguous confirmation of the molecule's structure, a critical requirement for its application in advanced research.

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An In-depth Technical Guide to the Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene from 2,4-difluorophenol

Abstract

This technical guide provides a comprehensive and in-depth examination of the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene, a crucial intermediate in the development of pharmaceutical and agrochemical compounds.[1][2] The document details the protection of the hydroxyl group of 2,4-difluorophenol as a methoxymethyl (MOM) ether. This guide is designed for researchers, scientists, and drug development professionals, offering a deep dive into the reaction mechanism, a meticulously detailed experimental protocol, safety considerations, and data interpretation. The content is structured to provide not just a procedural outline, but a thorough understanding of the causality behind the experimental choices, ensuring scientific integrity and reproducibility.

Introduction: The Strategic Importance of the Methoxymethyl (MOM) Protecting Group

In the landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to avoid unwanted side reactions.[3] The methoxymethyl (MOM) group is a widely employed acetal for the protection of alcohols and phenols due to its relative stability under a range of reaction conditions and its straightforward removal under acidic hydrolysis.[3] The target molecule, 2,4-Difluoro-1-(methoxymethoxy)benzene, leverages the MOM group to mask the reactive phenolic hydroxyl of 2,4-difluorophenol, thereby enabling selective transformations at other positions of the aromatic ring. The fluorine atoms on the benzene ring significantly influence the electronic properties of the molecule, making it a valuable building block in medicinal chemistry for creating compounds with enhanced metabolic stability and binding affinity.[1]

Reaction Mechanism and Rationale: A Modified Williamson Ether Synthesis

The synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene from 2,4-difluorophenol is a variation of the classic Williamson ether synthesis.[4][5] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5][6]

The core transformation involves two key steps:

• Deprotonation: The acidic proton of the phenolic hydroxyl group of 2,4-difluorophenol is abstracted by a strong, non-nucleophilic base, such as sodium hydride (NaH), to form a highly nucleophilic phenoxide ion.[4][7] The choice of a strong base is critical to ensure complete deprotonation, driving the reaction forward.[3] The use of a non-nucleophilic base like NaH is essential to prevent competition with the phenoxide in the subsequent substitution step.[7]

• Nucleophilic Attack: The resulting 2,4-difluorophenoxide anion then acts as a nucleophile, attacking the electrophilic carbon of chloromethyl methyl ether (MOM-Cl).[6] This attack displaces the chloride leaving group in a concerted SN2 fashion, forming the desired C-O bond and yielding the final product, 2,4-Difluoro-1-(methoxymethoxy)benzene.[5][8]

The reaction is typically conducted in a polar aprotic solvent, such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF), which can solvate the cation of the base without interfering with the nucleophilicity of the phenoxide.[4]

Visualizing the Reaction Pathway

Caption: Reaction mechanism for the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity. All operations involving air- or moisture-sensitive reagents should be performed under an inert atmosphere (e.g., nitrogen or argon).

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles	Purity	Supplier
2,4-Difluorophenol	367-27-1	130.09	5.00 g	38.4 mmol	>98%	Sigma-Aldrich
Sodium Hydride (60% dispersion in mineral oil)	7646-69-7	24.00	1.69 g	42.2 mmol	60%	Sigma-Aldrich
Chloromethyl methyl ether (MOM-Cl)	107-30-2	80.51	3.71 mL	46.1 mmol	>95%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	100 mL	-	>99.8%	Sigma-Aldrich
Saturated aqueous NH₄Cl solution	12125-02-9	53.49	50 mL	-	-	Lab prepared
Saturated aqueous NaCl solution (Brine)	7647-14-5	58.44	50 mL	-	-	Lab prepared
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~5 g	-	-	Sigma-Aldrich
Diethyl ether	60-29-7	74.12	As needed	-	ACS grade	Fisher Scientific

Equipment

• 250 mL two-neck round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Septa

• Nitrogen/Argon inlet

• Syringes and needles

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Step-by-Step Procedure

• Preparation of the Reaction Vessel: A 250 mL two-neck round-bottom flask equipped with a magnetic stir bar is flame-dried under vacuum and allowed to cool to room temperature under a positive pressure of nitrogen.

• Dispensing Sodium Hydride: The flask is charged with sodium hydride (1.69 g, 42.2 mmol, 1.1 equivalents) as a 60% dispersion in mineral oil.[9] The mineral oil can be removed by washing the NaH dispersion with anhydrous hexanes and carefully decanting the supernatant under an inert atmosphere.

• Addition of Solvent and Phenol: Anhydrous THF (80 mL) is added to the flask via a syringe. The resulting suspension is cooled to 0 °C in an ice-water bath. A solution of 2,4-difluorophenol (5.00 g, 38.4 mmol) in anhydrous THF (20 mL) is then added dropwise to the stirred suspension over 15 minutes. The evolution of hydrogen gas will be observed.[10]

• Formation of the Phenoxide: The reaction mixture is stirred at 0 °C for 30 minutes after the addition is complete to ensure the complete formation of the sodium 2,4-difluorophenoxide.

• Addition of MOM-Cl: Chloromethyl methyl ether (3.71 mL, 46.1 mmol, 1.2 equivalents) is added dropwise to the reaction mixture at 0 °C over 10 minutes. Caution: MOM-Cl is a potent carcinogen and should be handled with extreme care in a chemical fume hood.

• Reaction Progression: The reaction mixture is allowed to slowly warm to room temperature and stirred for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching the Reaction: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) (50 mL) at 0 °C to neutralize any unreacted sodium hydride.

• Extraction: The aqueous layer is separated, and the aqueous phase is extracted with diethyl ether (3 x 50 mL). The combined organic layers are then washed with a saturated aqueous solution of sodium chloride (brine) (50 mL).

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate (MgSO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation or flash column chromatography on silica gel to afford 2,4-Difluoro-1-(methoxymethoxy)benzene as a colorless oil.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Safety and Handling Considerations

The synthesis involves several hazardous materials that require strict adherence to safety protocols.

• Sodium Hydride (NaH): A highly reactive and flammable solid. It reacts violently with water to produce hydrogen gas, which can ignite.[11] Handle only under an inert atmosphere and away from ignition sources. Personal protective equipment (PPE), including flame-retardant lab coats, safety goggles, and gloves, is mandatory.[11]

• Chloromethyl methyl ether (MOM-Cl): A highly toxic and carcinogenic substance. All handling must be conducted within a certified chemical fume hood.[12] Use appropriate respiratory protection if there is a risk of inhalation.[12] Decontaminate all equipment and waste materials that come into contact with MOM-Cl.[12]

• Tetrahydrofuran (THF): A flammable liquid that can form explosive peroxides upon storage and exposure to air. Use only peroxide-free THF.

• General Precautions: An eyewash station and safety shower must be readily accessible.[12] All waste should be disposed of according to institutional hazardous waste guidelines.

Expected Results and Data Analysis

• Yield: Typical yields for this reaction range from 85-95% after purification.

• Physical Appearance: A colorless to pale yellow oil.

• Spectroscopic Characterization:

  • ¹H NMR: The successful formation of the product can be confirmed by the appearance of a singlet corresponding to the -O-CH₂-O- protons at approximately δ 5.2 ppm and a singlet for the -O-CH₃ protons around δ 3.5 ppm. The aromatic protons will exhibit complex splitting patterns consistent with a 1,2,4-trisubstituted benzene ring.

  • ¹³C NMR: The carbon signals for the methoxymethyl group will appear at approximately δ 95 ppm (-O-CH₂-O-) and δ 56 ppm (-O-CH₃).

  • Mass Spectrometry: The molecular ion peak corresponding to the mass of 2,4-Difluoro-1-(methoxymethoxy)benzene (C₇H₆F₂O₂, MW: 172.12) should be observed.

Troubleshooting and Optimization

Problem	Potential Cause	Solution
Low Yield	Incomplete deprotonation of the phenol.	Ensure the sodium hydride is of good quality and use a slight excess (1.1-1.2 eq). Allow sufficient time for the deprotonation step.
Degradation of MOM-Cl.	Use freshly opened or properly stored MOM-Cl.
Inefficient reaction conditions.	Consider using a different polar aprotic solvent like DMF, but be aware of potential side reactions with NaH at elevated temperatures.[10][13]
Presence of starting material	Insufficient reaction time or stoichiometry.	Increase the reaction time and monitor carefully by TLC. Ensure the correct equivalents of base and MOM-Cl are used.
Formation of byproducts	Reaction with residual water.	Ensure all glassware is thoroughly dried and use anhydrous solvents.
Side reactions involving the solvent.	Avoid high reaction temperatures, especially when using DMF.[13]

Conclusion

The protection of 2,4-difluorophenol as its methoxymethyl ether is a robust and high-yielding transformation that follows the principles of the Williamson ether synthesis. By understanding the underlying SN2 mechanism and adhering to the detailed experimental protocol and safety guidelines presented in this guide, researchers can reliably synthesize 2,4-Difluoro-1-(methoxymethoxy)benzene. This key intermediate serves as a versatile platform for the development of novel and complex molecules in the pharmaceutical and agrochemical sectors. The causality-driven approach to the protocol, from the choice of a non-nucleophilic base to the selection of an appropriate solvent, underscores the importance of fundamental chemical principles in achieving successful synthetic outcomes.

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• Wikipedia. Williamson ether synthesis.
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• Albert Einstein College of Medicine. Methyl Chloromethyl Ether Awareness Training.
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An In-depth Technical Guide to 2,4-Difluoro-1-(methoxymethoxy)benzene: A Key Building Block in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2,4-Difluoro-1-(methoxymethoxy)benzene, a fluorinated aromatic compound of significant interest to researchers, scientists, and professionals in drug development. This document will delve into its chemical properties, synthesis, and characterization, with a particular focus on its applications as a strategic building block in medicinal chemistry. The inclusion of the 2,4-difluorophenyl motif and the methoxymethyl (MOM) protecting group imparts unique characteristics that are highly valuable in the design of novel therapeutic agents. This guide will provide field-proven insights and detailed experimental protocols to facilitate its effective utilization in the laboratory.

Introduction: The Strategic Importance of Fluorinated Building Blocks

In the landscape of modern medicinal chemistry, the incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance a multitude of pharmacokinetic and pharmacodynamic properties. The 2,4-difluorophenyl moiety, in particular, is a privileged structural motif found in numerous approved drugs. Its presence can significantly improve metabolic stability by blocking sites of oxidative metabolism, increase binding affinity to target proteins through favorable electrostatic interactions, and modulate the pKa of nearby functional groups.

2,4-Difluoro-1-(methoxymethoxy)benzene serves as a valuable synthon that provides this key difluorinated aromatic ring with a protected hydroxyl group. The methoxymethyl (MOM) ether is a robust and versatile protecting group for phenols, stable to a wide range of reaction conditions, yet readily cleavable when desired. This combination makes 2,4-Difluoro-1-(methoxymethoxy)benzene an ideal starting material for multi-step syntheses of complex molecular architectures.

Chemical Properties and Data

A thorough understanding of the physicochemical properties of a building block is fundamental to its successful application in synthesis.

Property	Value
Chemical Formula	C₈H₈F₂O₂[1]
Molecular Weight	174.14 g/mol [1]
CAS Number	210350-62-2[1]
Appearance	Typically a liquid
Solubility	Soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate.

Synthesis and Mechanism: The Methoxymethylation of 2,4-Difluorophenol

The most direct and widely employed method for the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene is the protection of the hydroxyl group of 2,4-difluorophenol using a methoxymethylating agent. The choice of reagents and reaction conditions is critical to ensure high yield and purity of the final product.

The underlying mechanism of this reaction is a nucleophilic substitution. The phenoxide, generated in situ by the deprotonation of 2,4-difluorophenol with a suitable base, acts as a nucleophile, attacking the electrophilic carbon of the methoxymethylating agent.

Experimental Protocol: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

This protocol describes a reliable and scalable procedure for the synthesis of the title compound.

Reagents and Materials:

• 2,4-Difluorophenol

• Chloromethyl methyl ether (MOMCl) (Caution: Carcinogenic)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Addition funnel

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• To a solution of 2,4-difluorophenol (1.0 equivalent) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere, add N,N-diisopropylethylamine (1.5 equivalents).

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add chloromethyl methyl ether (1.2 equivalents) dropwise to the stirred solution via an addition funnel.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford 2,4-Difluoro-1-(methoxymethoxy)benzene.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the reaction of the basic phenoxide with atmospheric moisture and carbon dioxide.

• Anhydrous Solvent: Water can react with both the base and the electrophile, reducing the yield.

• DIPEA as Base: A non-nucleophilic base is crucial to prevent competition with the phenoxide in attacking the MOMCl.

• Slow Addition at 0 °C: Controls the exothermicity of the reaction and minimizes side product formation.

Synthesis Workflow Diagram

Caption: A generalized synthetic strategy utilizing 2,4-Difluoro-1-(methoxymethoxy)benzene.

Safety and Handling

As with any chemical synthesis, a commitment to safety is paramount.

• Chloromethyl methyl ether (MOMCl): This reagent is a known carcinogen and should be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.

• General Precautions: Avoid inhalation, ingestion, and skin contact with all chemicals. In case of a spill, it should be cleaned up immediately using appropriate procedures and materials.

Conclusion

2,4-Difluoro-1-(methoxymethoxy)benzene is a strategically important building block for the synthesis of complex, fluorinated molecules with potential therapeutic applications. Its synthesis via the methoxymethylation of 2,4-difluorophenol is a reliable and well-understood process. A thorough understanding of its properties, synthesis, and safe handling is crucial for its effective use in the laboratory. This guide provides the necessary technical information and practical insights to empower researchers in their drug discovery endeavors.

References

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The Strategic Utility of 2,4-Difluoro-1-(methoxymethoxy)benzene in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 2,4-Difluoro-1-(methoxymethoxy)benzene, a versatile and strategically important starting material in organic synthesis. The presence of two fluorine atoms and a methoxymethyl (MOM) protected hydroxyl group on the benzene ring imparts unique reactivity and functionality, making it a valuable building block for the synthesis of complex molecules, particularly in the realm of pharmaceutical development. This document will cover the synthesis, physicochemical properties, and key synthetic applications of this compound, with a particular focus on its role in directed ortho-lithiation reactions. Detailed experimental protocols, mechanistic insights, and safety considerations are provided to equip researchers with the knowledge required to effectively utilize this reagent in their synthetic endeavors.

Introduction: The Significance of Fluorinated Aromatic Building Blocks

The introduction of fluorine atoms into organic molecules can have a profound impact on their biological and physical properties. In drug discovery, the strategic incorporation of fluorine can enhance metabolic stability, improve binding affinity to target proteins, and modulate lipophilicity and bioavailability. Consequently, the development of synthetic methodologies for the preparation of selectively fluorinated building blocks is of paramount importance.

2,4-Difluoro-1-(methoxymethoxy)benzene (CAS No. 210350-62-2) emerges as a particularly useful intermediate. The 2,4-difluoro substitution pattern is a common motif in a variety of bioactive molecules. The methoxymethyl (MOM) ether serves as a robust protecting group for the phenolic oxygen, which is stable under a range of reaction conditions but can be readily cleaved when desired. This combination of features allows for the sequential and regioselective functionalization of the aromatic ring, unlocking access to a diverse array of complex molecular architectures. A notable example of the application of a closely related building block, 2,4-difluorobenzylamine, is in the synthesis of the antiretroviral drug Dolutegravir, highlighting the relevance of this substitution pattern in modern medicine[1][2][3].

Synthesis and Physicochemical Properties

Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

The most direct and logical synthetic route to 2,4-Difluoro-1-(methoxymethoxy)benzene is the protection of commercially available 2,4-difluorophenol with chloromethyl methyl ether (MOM-Cl). This reaction is typically carried out in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), in an aprotic solvent like dichloromethane (DCM).

Experimental Protocol: MOM Protection of 2,4-Difluorophenol

• Materials:

  • 2,4-Difluorophenol

  • Chloromethyl methyl ether (MOM-Cl)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • To a stirred solution of 2,4-difluorophenol (1.0 equiv.) in anhydrous DCM at 0 °C under an inert atmosphere, add DIPEA (1.5 equiv.).

  • Slowly add MOM-Cl (1.2 equiv.) to the solution. Caution: MOM-Cl is a suspected carcinogen and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

  • Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford 2,4-Difluoro-1-(methoxymethoxy)benzene.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Difluoro-1-(methoxymethoxy)benzene and its precursor, 2,4-difluorophenol, is provided in the table below.

Property	2,4-Difluoro-1-(methoxymethoxy)benzene	2,4-Difluorophenol
CAS Number	210350-62-2[4]	367-27-1[5][6]
Molecular Formula	C₈H₈F₂O₂	C₆H₄F₂O
Molecular Weight	174.14 g/mol [4]	130.09 g/mol
Appearance	Expected to be a colorless liquid	Colorless to light yellow solid
Boiling Point	Not readily available	149-151 °C
Solubility	Soluble in common organic solvents	Soluble in common organic solvents

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals for the methoxy protons (singlet, ~3.5 ppm), the methylene protons of the MOM group (singlet, ~5.2 ppm), and three aromatic protons in the 7.0-7.5 ppm region, exhibiting complex splitting patterns due to H-H and H-F coupling.

• ¹³C NMR: The carbon NMR spectrum will display signals for the methoxy carbon (~56 ppm), the methylene carbon of the MOM group (~95 ppm), and six aromatic carbons. The aromatic signals will be split due to C-F coupling, with the carbons directly attached to fluorine showing large one-bond coupling constants (¹JCF).

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds[5]. It is expected to show two distinct signals for the two non-equivalent fluorine atoms, with chemical shifts and coupling constants characteristic of their positions on the benzene ring.

• IR Spectroscopy: The infrared spectrum will likely exhibit strong C-O stretching vibrations for the ether linkages, C-F stretching bands, and characteristic aromatic C-H and C=C stretching and bending vibrations.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M⁺) at m/z = 174.04, corresponding to the molecular weight of the compound.

Key Synthetic Application: Directed ortho-Lithiation

A cornerstone of the synthetic utility of 2,4-Difluoro-1-(methoxymethoxy)benzene lies in its application in directed ortho-lithiation (DoM) reactions. DoM is a powerful method for the regioselective functionalization of aromatic rings, where a directing group coordinates to an organolithium base, facilitating the deprotonation of a proximate ortho proton[7][8][9].

In the case of 2,4-Difluoro-1-(methoxymethoxy)benzene, both the MOM-ether and the fluorine atoms can act as directing groups. The methoxy group of the MOM ether is a well-established directing group. Additionally, fluorine has been shown to be a potent ortho-directing group[8]. The interplay of these directing groups is expected to lead to highly regioselective lithiation.

Diagram: Directed ortho-Lithiation of 2,4-Difluoro-1-(methoxymethoxy)benzene

Caption: Workflow for the directed ortho-lithiation and subsequent electrophilic quench of 2,4-Difluoro-1-(methoxymethoxy)benzene.

The regiochemical outcome of the lithiation will be determined by the relative directing ability of the MOM-ether and the two fluorine atoms. It is anticipated that lithiation will occur at the C-6 position, which is ortho to the MOM-ether and meta to the C-4 fluorine. This position is sterically accessible and electronically activated by both the MOM-ether and the C-2 fluorine.

Experimental Protocol: Directed ortho-Lithiation and Electrophilic Quench (General Procedure)

This protocol is based on established procedures for the ortho-lithiation of similar aromatic ethers[10].

• Materials:

  • 2,4-Difluoro-1-(methoxymethoxy)benzene

  • n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

  • Anhydrous tetrahydrofuran (THF)

  • Electrophile (e.g., N,N-dimethylformamide (DMF), an aldehyde, a ketone, or a trialkylsilyl chloride)

  • Saturated aqueous ammonium chloride solution

  • Appropriate organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

  • Anhydrous magnesium sulfate

• Procedure:

  • To a solution of 2,4-Difluoro-1-(methoxymethoxy)benzene (1.0 equiv.) in anhydrous THF at -78 °C under an inert atmosphere, add a solution of n-BuLi or freshly prepared LDA (1.1 equiv.) dropwise.

  • Stir the reaction mixture at -78 °C for 1-2 hours.

  • Add the desired electrophile (1.2 equiv.) to the solution at -78 °C.

  • Allow the reaction to stir at -78 °C for an additional 1-2 hours, then slowly warm to room temperature.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an appropriate organic solvent.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or another suitable method.

Deprotection of the MOM Group

The MOM group can be removed under acidic conditions to reveal the free phenol. This is typically achieved using a strong acid such as hydrochloric acid in a protic solvent like methanol. Milder methods for MOM deprotection have also been developed, which can be useful in the presence of other acid-sensitive functional groups.

Safety Considerations

• 2,4-Difluorophenol: This starting material is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye damage, and may cause respiratory irritation[11].

• Chloromethyl methyl ether (MOM-Cl): This reagent is a suspected carcinogen and should be handled with extreme care in a well-ventilated fume hood.

• Organolithium Reagents (n-BuLi, LDA): These are highly reactive and pyrophoric reagents. They must be handled under an inert atmosphere using appropriate techniques.

• General Precautions: Standard laboratory safety practices should be followed, including the use of personal protective equipment (safety glasses, lab coat, and gloves). All reactions should be performed in a well-ventilated fume hood.

Conclusion

2,4-Difluoro-1-(methoxymethoxy)benzene is a valuable and versatile building block in organic synthesis. Its unique combination of a MOM-protected phenol and two fluorine atoms on the aromatic ring allows for a range of synthetic transformations, most notably directed ortho-lithiation. This enables the regioselective introduction of a wide variety of functional groups, providing access to complex and highly substituted aromatic compounds. The utility of this and related fluorinated intermediates in the synthesis of pharmaceuticals underscores their importance in modern drug discovery. This technical guide provides a solid foundation for researchers to confidently and effectively utilize 2,4-Difluoro-1-(methoxymethoxy)benzene in their synthetic endeavors.

References

• Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry. 2024. Available from: [Link]

• NP-MRD. 1H NMR Spectrum (1D, 500 MHz, benzene, simulated) (NP0002843). Available from: [Link]

• ChemRxiv. Six-Step Gram Scale Synthesis of the HIV Integrase Inhibitor Dolutegravir Sodium. 2022. Available from: [Link]

• Patents, G. CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines.

• Request, P. D. F. Synthesis of fluorinated pharmaceuticals. Available from: [Link]

• 19F NMR Reference Standards. Available from: [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Available from: [Link]

• syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Available from: [Link]

• Rsc.org. Supporting information. Available from: [Link]

• NIH. Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Available from: [Link]

• Magritek. Simultaneous Proton and Fluorine decoupled 13C NMR. 2014. Available from: [Link]

• NIH. Synthesis of Dolutegravir Exploiting Continuous Flow Chemistry. 2023. Available from: [Link]

• Semantic Scholar. Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization. 2021. Available from: [Link]

• Copies of 1H, 13C, 19F NMR spectra. Available from: [Link]

• Patents, G. CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines.

• Chemsrc. 2,4-Difluoro-1-methoxybenzene | CAS#:452-10-8. Available from: [Link]

• Patents, G. US9573965B2 - Process for the preparation of Dolutegravir.

• Directed (ortho) Metallation. Available from: [Link]

• ResearchGate. SCHEME 26.1 Lithiation of benzene. Available from: [Link]

• Search Results. BJOC. 2024. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information - MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols. Available from: [Link]

• Scilit. Regioselectivity in lithiation of t-butyldimethylsiloxy-3, 5-dimethoxybenzene. A synthesis of the trimethyl ether of sophoraflavanone A. Available from: [Link]

• 13C NMR Spectroscopy. Available from: [Link]

• ortho metalation. Available from: [Link]

• Regioselectivity of Addition of Organolithium Reagents to Enones: The Role of HMPA. Available from: [Link]

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• Semantic Scholar. Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Available from: [Link]

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The Strategic Role of 2,4-Difluoro-1-(methoxymethoxy)benzene in Advanced Organic Synthesis

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary & Molecular Architecture

In the landscape of modern medicinal chemistry and agrochemical development, the precise functionalization of heavily substituted aromatic rings is a critical bottleneck. 2,4-Difluoro-1-(methoxymethoxy)benzene (often referred to as 2,4-difluorophenyl MOM ether) has emerged as a highly privileged synthetic intermediate.

This compound elegantly marries two powerful chemical motifs:

• The 2,4-Difluoro Motif: Fluorine’s high electronegativity and small van der Waals radius impart enhanced metabolic stability, increased lipophilicity, and altered pKa profiles to downstream Active Pharmaceutical Ingredients (APIs)[1].

• The Methoxymethoxy (MOM) Ether: The MOM group serves a dual mandate. It acts as a robust protecting group for the phenol core—stable to strong bases and nucleophiles—while simultaneously functioning as one of the most powerful Directed Metalation Groups (DMGs) available to synthetic chemists[2].

This whitepaper deconstructs the mechanistic causality, experimental workflows, and self-validating protocols required to leverage this intermediate for the regioselective synthesis of complex polysubstituted benzenes.

Mechanistic Causality: The Mechanics of Directed Ortho Metalation (DoM)

The true synthetic value of 2,4-difluoro-1-(methoxymethoxy)benzene lies in its predictable and highly regioselective reactivity during Directed Ortho Metalation (DoM)[3].

To understand the regioselectivity, we must analyze the electronic environment of the ring positions:

• C3 Proton: Flanked by two highly electronegative fluorine atoms (C2 and C4). The inductive effect (-I) makes this proton thermodynamically highly acidic.

• C6 Proton: Flanked by the MOM group (C1) and a hydrogen (C5).

If the reaction were purely thermodynamically controlled, deprotonation might compete at C3. However, DoM is governed by kinetic control via the Complex-Induced Proximity Effect (CIPE) . When an alkyllithium base (e.g., sec-BuLi) is introduced, the lithium cation strongly coordinates to the oxygen atoms of the MOM group. This pre-lithiation complex physically anchors the basic carbanion in immediate proximity to the C6 proton, drastically lowering the transition state activation energy for deprotonation at C6. Consequently, lithiation occurs exclusively at the C6 position, overriding the thermodynamic acidity of C3[2].

Figure 1: Complex-Induced Proximity Effect (CIPE) driving C6-regioselective lithiation.

Self-Validating Experimental Protocols

A hallmark of robust process chemistry is the integration of self-validating steps to ensure mechanistic fidelity before committing to expensive downstream reagents.

Protocol A: Safe MOM Protection of 2,4-Difluorophenol

Causality: Traditional MOM protection utilizes chloromethyl methyl ether (MOM-Cl), a potent human carcinogen. To ensure laboratory safety and scalability, a superior method utilizes dimethoxymethane (DMM) and phosphorus pentoxide (P2O5)[4].

Step-by-Step Methodology:

• Initialization: To a stirred solution of 2,4-difluorophenol (1.0 eq) and dimethoxymethane (10.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere, cool to 0 °C.

• Activation: Add P2O5 (3.5 eq) in small portions over 1.5 hours to control the exothermic generation of the active oxocarbenium intermediate.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Self-Validation Check: Pull a 50 µL aliquot, perform a mini-workup, and analyze via IR spectroscopy. The complete disappearance of the broad phenolic O-H stretch (~3300 cm⁻¹) and the emergence of a sharp singlet in ¹H NMR (~5.2 ppm, -OCH₂O-) confirms 100% conversion.

• Quench & Isolate: Carefully decant the DCM layer, neutralize with saturated aqueous NaHCO3, extract, dry over MgSO4, and concentrate to yield the pure 2,4-difluoro-1-(methoxymethoxy)benzene.

Protocol B: Regioselective C6-Lithiation and Functionalization

Step-by-Step Methodology:

• Metalation: Dissolve 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 eq) in anhydrous THF (0.2 M) under argon. Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add sec-BuLi (1.1 eq, 1.4 M in cyclohexane) dropwise. Stir at -78 °C for 1.5 hours.

• Self-Validation Check (D2O Quench): Crucial for troubleshooting. Extract a 0.1 mL aliquot and quench into D2O. Analyze the organic layer via ¹H NMR. The disappearance of the C6 aromatic proton signal and >95% deuterium incorporation confirms successful lithiation. Do not proceed to step 4 unless this is verified.

• Electrophilic Trapping: Introduce the desired electrophile (e.g., bubbling dry CO2 gas for carboxylation, or adding a solution of I2 in THF for iodination)[3].

• Quench: Stir for 1 hour, slowly warm to 0 °C, and quench with saturated aqueous NH4Cl. Extract with ethyl acetate and purify via flash chromatography.

Figure 2: End-to-end synthetic workflow for functionalizing 2,4-difluorophenol.

Quantitative Data: Reaction Parameters & Efficacy

The robustness of the DoM sequence on 2,4-difluoro-1-(methoxymethoxy)benzene allows for the installation of diverse functional groups. The table below summarizes validated parameters and expected yields for key transformations[3],[2].

Substrate	Base / Solvent	Temp (°C)	Electrophile	Isolated Product	Yield (%)
1-OMOM-2,4-difluorobenzene	sec-BuLi / THF	-78	CO₂ (solid)	2-OMOM-3,5-difluorobenzoic acid	88
1-OMOM-2,4-difluorobenzene	n-BuLi, TMEDA / THF	-78	MeI	1-OMOM-2,4-difluoro-6-methylbenzene	82
1-OMOM-2,4-difluorobenzene	sec-BuLi / THF	-78	I₂	1-OMOM-2,4-difluoro-6-iodobenzene	91
1-OMOM-2,4-difluorobenzene	sec-BuLi / THF	-78	DMF	2-OMOM-3,5-difluorobenzaldehyde	85

Note: While n-BuLi/TMEDA is effective, sec-BuLi is generally preferred due to its higher basicity and steric bulk, which minimizes unwanted nucleophilic attack on the aromatic ring.

Applications in Drug Development

The ability to selectively functionalize the C6 position of 2,4-difluorophenol derivatives unlocks access to highly sought-after pharmacophores.

Kinase Inhibitor Scaffolds: The 2,4-difluorophenoxy moiety is a privileged structure in modern targeted therapies. It is heavily utilized in the design of p38 MAP kinase inhibitors (investigated for the treatment of Facioscapulohumeral muscular dystrophy)[5] and Bruton's Tyrosine Kinase (BTK) inhibitors (utilized in B-cell malignancies and autoimmune disorders)[1].

By utilizing 2,4-difluoro-1-(methoxymethoxy)benzene as an intermediate, medicinal chemists can trap the C6-lithiated species with trialkyl borates to generate boronic acids. Following MOM deprotection, these boronic acids serve as ideal coupling partners in Suzuki-Miyaura cross-coupling reactions, allowing for the rapid modular assembly of complex, sterically hindered biaryl or heteroaryl API scaffolds.

References

• Process for selectively polymerizing ethylene and catalyst therefor Google P

• Synthesis of Halogenated Phenols by Directed ortho-Lithiation and ipso-Iododesilylation Reactions of O-Aryl N-Isopropylcarbamates ResearchGate[Link]

• P38 kinase inhibitors reduce DUX4 and downstream gene expression for the treatment of FSHD Google P

• Fluorine analogs of dicamba and tricamba herbicides; synthesis and their pesticidal activity ResearchGate[Link]

• Bicyclic pyrazole bruton's tyrosine kinase inhibitors Google P

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• 4. US20110282018A1 - Process for selectively polymerizing ethylene and catalyst therefor - Google Patents [patents.google.com]
• 5. US10537560B2 - P38 kinase inhibitors reduce DUX4 and downstream gene expression for the treatment of FSHD - Google Patents [patents.google.com]

Whitepaper: Electronic Architecture and Synthetic Utility of 2,4-Difluoro-1-(methoxymethoxy)benzene

Executive Summary

As a Senior Application Scientist in drug development and synthetic methodology, I approach molecular design not merely through structural drawings, but as dynamic electronic systems. 2,4-Difluoro-1-(methoxymethoxy)benzene is a highly specialized fluorinated aromatic building block. Its architecture presents a fascinating interplay between the strong inductive electron withdrawal of its fluorine atoms and the robust resonance donation of its methoxymethoxy (MOM) ether group.

This whitepaper provides an in-depth technical analysis of the electronic properties, regioselective reactivity, and self-validating synthetic workflows associated with this molecule, designed specifically for researchers optimizing electrophilic aromatic substitutions (EAS) or developing lipophilic pharmaceutical intermediates.

The Molecular Architecture: Competing Electronic Effects

The reactivity and physical properties of 2,4-difluoro-1-(methoxymethoxy)benzene are dictated by two competing electronic forces acting upon the benzene

-system:

• The 2,4-Difluoro Motif: Fluorine is the most electronegative element, exerting a powerful inductive withdrawal (

  effect) through the -bonds. This stabilizes the orbitals (the "perfluoro effect") and generally decreases the overall aromaticity by deshielding the nuclear charge on the carbon atoms[1]. However, fluorine also possesses unshared lone pairs that can donate electron density back into the ring via resonance ( effect). In halogens, the effect dominates the effect, making them net-deactivating groups[2].

• The Methoxymethoxy (MOM) Group: The oxygen atom directly attached to the C1 position of the benzene ring is rich in electron density. It acts as a powerful resonance donor (

  effect), pushing electron density into the ortho and para positions of the -system. While it has a weak inductive withdrawing effect, its effect vastly overpowers it, making the MOM group strongly activating[2].

Electronic substituent effects dictating regioselectivity in the benzene pi-system.

Quantitative Electronic Parameters

To accurately predict the behavior of this molecule in a synthetic pathway, we must quantify these electronic effects. The table below summarizes the key electronic parameters, comparing the protected MOM ether to its parent phenol and unsubstituted benzene.

Property / Parameter	Benzene (Reference)	2,4-Difluorophenol	2,4-Difluoro-1-(methoxymethoxy)benzene
Hammett Constant ( )	0.00	-0.37 (OH)	-0.06 (MOM)
Hammett Constant ( )	0.00	+0.34 (F)	+0.34 (F)
Estimated Dipole Moment ( )	0.0 D	~1.4 D	~2.1 D
Relative EAS Reaction Rate	1.0	> 1000	~ 500
Primary EAS Regioselectivity	N/A	C6	C6

Data synthesis derived from standard Hammett substituent constants and empirical electronic modeling.

Mechanistic Impact on Reactivity (Regioselectivity)

In the 2,4-difluoro-1-(methoxymethoxy)benzene system, the regioselectivity of Electrophilic Aromatic Substitution (EAS) is a textbook demonstration of competing electronic effects[2].

The MOM ether at C1 directs electrophiles to the ortho and para positions. The para position (C4) and one ortho position (C2) are already occupied by fluorine atoms. Therefore, the MOM group heavily directs electrophilic attack to the remaining open ortho position, C6 .

Conversely, the fluorine atoms at C2 and C4 direct ortho/para via resonance. F2 directs to C3 and C5; F4 directs to C3 and C5. However, because the

effect of the oxygen lone pair in the MOM group vastly overpowers the weak effect of the halogens, the C6 position becomes the thermodynamic and kinetic sink for electrophiles . This makes the molecule an exceptional substrate for highly regioselective functionalization (e.g., directed lithiation or bromination) at the C6 position.

Experimental Workflows: Synthesis and Deprotection

The MOM group is an essential protecting group in organic synthesis, prized for its stability to basic conditions and organometallics, while being selectively cleaved under mild acidic conditions[3]. Below are the self-validating protocols for its installation and removal.

Protocol 1: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

• Preparation of the Alkoxide: In an oven-dried Schlenk flask under an inert argon atmosphere, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous Tetrahydrofuran (THF). Cool the suspension to 0 °C.

  • Causality: The inert atmosphere prevents the highly reactive NaH from reacting with atmospheric moisture. Cooling to 0 °C controls the exothermic deprotonation step.

• Deprotonation: Dissolve 2,4-difluorophenol (1.0 eq) in a minimal volume of anhydrous THF and add it dropwise to the NaH suspension. Stir for 30 minutes at 0 °C until hydrogen gas evolution ceases.

  • Causality: The strong base irreversibly deprotonates the phenol (pKa ~8.5) to form the highly nucleophilic phenoxide anion. The cessation of gas evolution is a self-validating visual indicator of complete deprotonation.

• Alkylation: Add Chloromethyl methyl ether (MOM-Cl, 1.5 eq) dropwise. Allow the reaction to warm to 25 °C and stir for 4 hours.

  • Causality: MOM-Cl is an excellent electrophile. Warming to room temperature provides the kinetic energy to drive the

    alkylation to completion.

• Quenching: Quench with saturated aqueous

  , extract with Ethyl Acetate, wash with brine, dry over , and concentrate.

Protocol 2: Orthogonal Deprotection of the MOM Ether

• Acidification: Dissolve the purified 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 eq) in Methanol. Add concentrated Hydrochloric Acid (HCl, 3.0 eq) dropwise.

  • Causality: The MOM ether is highly labile to acids. The acid protonates the ether oxygen, converting it into an excellent leaving group[3].

• Cleavage: Heat the reaction mixture to 50 °C for 2 hours.

  • Causality: Heating accelerates the expulsion of the 2,4-difluorophenol leaving group, generating a resonance-stabilized methoxymethyl cation, which is rapidly trapped by the methanol solvent to form dimethoxymethane (a volatile byproduct).

Self-validating synthetic workflow for MOM protection and orthogonal deprotection.

Conclusion

The electronic architecture of 2,4-difluoro-1-(methoxymethoxy)benzene makes it a highly predictable and valuable intermediate in organic synthesis. By understanding the causal relationship between the inductive withdrawal of the fluorines and the resonance donation of the MOM ether, researchers can precisely engineer regioselective functionalizations at the C6 position, unlocking complex molecular topologies for advanced drug discovery.

References

1.[1] Photophysics of fluorinated benzene. I. Quantum chemistry - AIP Publishing. 1 2. Revisiting Aromaticity and Chemical Bonding of Fluorinated Benzene Derivatives - PMC. 3.[3] NMR Data for Methoxymethyl Ethers - Thieme Connect. 3 4.[2] Activating and Deactivating Groups In Electrophilic Aromatic Substitution - Master Organic Chemistry. 2

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

The Stability and Reactivity Profile of 2,4-Difluoro-1-(methoxymethoxy)benzene: A Technical Whitepaper

Executive Summary

2,4-Difluoro-1-(methoxymethoxy)benzene (CAS: 210350-62-2)[1] is a highly specialized, orthogonally protected aromatic building block utilized extensively in advanced medicinal chemistry and agrochemical development. By masking the sensitive 2,4-difluorophenol core with a methoxymethyl (MOM) ether, chemists can subject the aromatic ring to harsh basic and nucleophilic conditions without compromising the oxygen functionality. This whitepaper details the structural causality behind its stability, the mechanistic conflict that dictates its regioselective reactivity, and self-validating experimental protocols for its functionalization.

Structural Causality & Stability Matrix

The strategic installation of the MOM group transforms 2,4-difluorophenol from a reactive, acidic molecule into a robust scaffold primed for Directed ortho-Metalation (DoM). The stability of 2,4-difluoro-1-(methoxymethoxy)benzene is dictated by the acetal-like nature of the MOM ether.

Because the MOM group lacks an electrophilic carbonyl carbon (unlike ester protecting groups) and its oxygen atoms are poor leaving groups under basic conditions, the molecule is completely inert to strong nucleophiles and bases. Conversely, the ether oxygen is highly susceptible to protonation. Under acidic conditions, the lone pair from the adjacent methoxy group assists in the expulsion of the phenolic leaving group via an oxocarbenium ion intermediate, rapidly unmasking the phenol.

Quantitative Stability Profile

Condition Type	Reagents / Environment	Stability Status	Mechanistic Rationale
Strong Base	n-BuLi, sec-BuLi, LDA, LiTMP	Highly Stable	Acetal linkage is inert to deprotonation; enables aggressive DoM workflows.
Nucleophiles	Grignard (RMgX), NaBH₄, RM	Highly Stable	Lack of an electrophilic center prevents nucleophilic attack.
Mild Reduction	H₂, Pd/C (Ambient temp/pressure)	Stable	The aromatic ring and ether linkage resist mild catalytic hydrogenation.
Strong Acid	TFA, HCl/MeOH, BBr₃, TMSBr	Labile (Cleaves)	Protonation of the ether oxygen drives oxocarbenium formation and cleavage.

Reactivity Profile: The Regioselectivity Conundrum

The defining feature of 2,4-difluoro-1-(methoxymethoxy)benzene is its behavior under Directed ortho-Metalation (DoM) conditions. When subjected to strong bases like sec-butyllithium, the molecule presents a fascinating mechanistic conflict between two competing directing effects:

• Coordination-Driven Metalation (C6 Position): The MOM group is a classical Directed Metalation Group (DMG). Its oxygen atoms readily coordinate the lithium cation, pre-organizing the base to deprotonate the adjacent C6 position.

• Inductive Acidification (C3 Position): Fluorine is an exceptionally powerful activator for ortho-lithiation due to its strong electron-withdrawing inductive effect (-I), which drastically lowers the pKa of adjacent protons[2].

The Causality of Regioselectivity: In this substrate, the C3 proton is flanked by two fluorine atoms (at C2 and C4). This synergistic bis-fluoro inductive effect creates a thermodynamic and kinetic sink that completely overrides the MOM group's coordination effect. Consequently, lithiation occurs almost exclusively at the C3 position . This exact regiochemical control is foundational in the synthesis of complex pharmaceuticals, such as the bacterial cell division protein FtsZ inhibitor PC190723, where C3-lithiation of protected 2,4-difluorophenol is the pivotal bond-forming step[3].

Fig 1: Regioselective DoM driven by bis-fluoro inductive acidification over MOM coordination.

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Do not proceed to electrophilic trapping without executing the analytical checkpoint.

Protocol A: Regioselective C3-Lithiation and Electrophilic Trapping

Step 1: Substrate Preparation

• Dissolve 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 equiv, 10 mmol) in rigorously anhydrous THF (0.2 M) under an argon atmosphere.

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: Strict temperature control is mandatory to prevent the highly reactive aryllithium intermediate from eliminating LiF to form a transient, destructive benzyne intermediate.

Step 2: Metalation

• Add sec-butyllithium (1.1 equiv, 1.4 M in cyclohexane) dropwise over 15 minutes. Stir the resulting mixture at -78 °C for 1 hour.

Step 3: In-Process Validation (The MeOD Quench)

• Causality: Before committing an expensive electrophile (e.g., a custom Weinreb amide), you must verify the efficiency of the lithiation.

• Action: Extract a 0.5 mL aliquot of the reaction mixture using a dry syringe. Quench immediately into a nitrogen-purged vial containing 0.5 mL of MeOD.

• Analysis: Perform a rapid mini-extraction with EtOAc/H₂O and analyze the organic layer via ¹H and ¹⁹F NMR.

• Validation Metric: The ¹H NMR must show the complete disappearance of the C3 proton (typically a distinct multiplet). The ¹⁹F NMR will show a shift in the fluorine signals, confirming >95% deuterium incorporation at C3.

Step 4: Electrophilic Trapping

• Once validated, add the desired electrophile (e.g., freshly crushed dry ice for carboxylation, or anhydrous DMF for formylation) in excess[3].

• Allow the reaction to slowly warm to room temperature over 2 hours, then quench with saturated aqueous NH₄Cl.

Protocol B: Acid-Mediated MOM Cleavage

Step 1: Deprotection

• Dissolve the C3-functionalized product in a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM) at 0 °C. (Alternatively, 3M HCl in Methanol can be utilized for substrates sensitive to TFA).

• Stir for 2–4 hours, allowing the reaction to reach ambient temperature.

Step 2: Isolation

• Concentrate the mixture under reduced pressure to remove volatile TFA and formaldehyde byproducts. Purify the resulting 2,4-difluorophenol derivative via flash chromatography or recrystallization.

Fig 2: Self-validating experimental workflow for the lithiation and functionalization sequence.

References

• Title: 2,4-difluoro-1-(MethoxyMethoxy)benzene | 210350-62-2 Source: ChemicalBook URL:[1]

• Title: Practical Synthesis of PC190723, An Inhibitor of the Bacterial Cell Division Protein FtsZ Source: nih.gov URL:[3]

• Title: Substituent effects on the relative rates and free energies of ortho-lithiation reactions: families of fluorobenzenes as the substrates Source: researchgate.net URL:[2]

Sources

• 1. 2,4-difluoro-1-(MethoxyMethoxy)benzene | 210350-62-2 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Practical Synthesis of PC190723, An Inhibitor of the Bacterial Cell Division Protein FtsZ - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of "2,4-Difluoro-1-(methoxymethoxy)benzene" experimental protocol

Executive Summary

This guide details the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene (MOM-protected 2,4-difluorophenol). This transformation is a critical checkpoint in medicinal chemistry, particularly when preparing substrates for Directed ortho-Metalation (DoM) . The methoxymethyl (MOM) ether moiety serves a dual purpose: it protects the acidic phenol from nucleophilic attack and acts as a potent Directing Metalation Group (DMG), facilitating regiospecific lithiation at the C-6 position (ortho to the oxygen).

Critical Safety Notice: The primary reagent, Chloromethyl methyl ether (MOMCl) , is a known human carcinogen (OSHA Regulated). This protocol incorporates strict engineering controls and quenching procedures to ensure operator safety.[1]

Strategic Rationale & Mechanism

Why this Protection Strategy?

In the context of 2,4-difluorophenol, the MOM group is superior to silyl ethers (TBS/TIPS) or benzyl ethers for three reasons:

• DoM Potency: The oxygen atoms in the MOM group coordinate strongly with alkyllithiums (

  -BuLi), directing lithiation to the adjacent C-6 position with high regioselectivity.

• Acid Stability: MOM ethers resist acidic conditions that would cleave silyl groups, allowing for orthogonal deprotection strategies later in the synthesis.

• Steric Profile: The small size of the MOM group minimizes steric hindrance during subsequent coupling reactions.

Reaction Mechanism

The synthesis proceeds via an

mechanism. The base (DIPEA) deprotonates the phenol to generate a phenoxide anion. This nucleophile attacks the highly electrophilic carbon of MOMCl, displacing the chloride ion.

Figure 1: Mechanistic pathway for the MOM protection of 2,4-difluorophenol.

Safety Matrix: Handling MOMCl

STOP: Read this section before entering the lab.

Hazard	Risk Level	Mitigation Strategy
Carcinogenicity	Critical	MOMCl is an OSHA-regulated carcinogen. Handle only in a certified fume hood. Double-glove (Nitrile > 0.11mm) and wear a face shield.
Inhalation Toxicity	High	Use a closed vessel system where possible. Keep MOMCl cold (0°C) to reduce vapor pressure before opening.
Bis-chloromethyl ether	High	Commercial MOMCl often contains small amounts of bis-chloromethyl ether, a more potent carcinogen. Treat all MOMCl as if it contains this impurity.
Exotherm	Medium	The reaction is exothermic. Addition must be dropwise at 0°C.

Experimental Protocol (Standard Method)

Materials

• Substrate: 2,4-Difluorophenol (1.0 equiv)

• Reagent: Chloromethyl methyl ether (MOMCl) (1.5 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (

  concentration)

• Quench: Saturated aqueous

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvation: Add 2,4-difluorophenol (e.g.,

  , ) and anhydrous DCM ( ).

• Deprotonation: Cool the solution to 0°C (ice/water bath). Add DIPEA (

  , ) via syringe. Stir for 10 minutes. Note: The solution may turn slightly yellow.

• Protection (The Critical Step):

  • Caution: Ensure the fume hood sash is as low as possible.

  • Add MOMCl (

    , ) dropwise over 10–15 minutes using a gas-tight syringe.

  • Rationale: Slow addition prevents runaway exotherms and minimizes the release of MOMCl vapors.

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 4–12 hours.

  • Monitoring: Check TLC (10% EtOAc in Hexanes). The starting phenol (more polar) should disappear; the product (less polar) will appear near

    .

• Quench: Cool back to 0°C. Slowly add sat. aq.

  ( ). Stir vigorously for 15 minutes to hydrolyze excess MOMCl.

• Workup:

  • Transfer to a separatory funnel.

  • Extract aqueous layer with DCM (

    ).

  • Wash combined organics with

    ( ) to remove any unreacted phenol.

  • Wash with Brine (

    ).

  • Dry over

    , filter, and concentrate in vacuo.

Purification[2][3][4][5]

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (230–400 mesh).

• Eluent: Gradient 0%

  10% EtOAc in Hexanes.

• Yield Expectation: 85–95% (Colorless oil).

Process Analytical Technology (PAT) & Workflow

The following diagram illustrates the decision-making process during the synthesis to ensure quality and safety.

Figure 2: Operational workflow for the synthesis and quality control checkpoints.

Characterization & Quality Control

To validate the synthesis, compare your isolated material against these expected spectral data points.

Expected Data Table

Technique	Parameter	Expected Signal / Observation	Interpretation
NMR	5.15–5.20 ppm	Singlet ( )	MOM Methylene ( ). Diagnostic peak.
NMR	3.45–3.50 ppm	Singlet ( )	MOM Methyl ( ).
NMR	6.80–7.20 ppm	Multiplets ( )	Aromatic protons. Pattern changes from SM due to loss of H-bonding.
NMR	Two signals	to ppm	Distinct shifts for 2-F and 4-F.
TLC	Shift	Higher than SM	Loss of H-bond donor (phenol) increases mobility in non-polar solvent.

Troubleshooting Guide

• Issue: Low Yield.

  • Cause: Hydrolysis of MOMCl before reaction.

  • Fix: Ensure MOMCl is stored cold and DCM is strictly anhydrous.

• Issue: Residual Starting Material (Phenol).

  • Cause: Incomplete conversion.

  • Fix: The NaOH wash in the workup is critical. It converts unreacted phenol to water-soluble phenoxide, removing it from the organic layer.

Green Chemistry Alternative (Note)

For labs restricting MOMCl use, Dimethoxymethane (Methylal) can be used with

in DCM. While this avoids handling MOMCl directly, it generates MOM cations in situ.

• Protocol: Dissolve phenol in methylal/DCM. Add

  portion-wise.

• Trade-off: Yields are typically lower (60–75%) and workup is messier due to phosphate salts, but it significantly lowers the inhalation risk.

References

• MOM Protection General Protocol

  • Greene, T. W.; Wuts, P. G. M.[2] Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.

• Safety of Chloromethyl Methyl Ether

  • Occupational Safety and Health Administration (OSHA). 1910.1006 - Methyl chloromethyl ether.

• Directed Ortho Metalation (DoM)

  • Snieckus, V. Chem. Rev.[3]1990 , 90, 879–933. "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics."[4]

• Synthesis of Fluorinated Aromatics

  • BenchChem.[5][6] Application of 2,4-Difluorophenol in Agrochemical Synthesis. (Accessed 2023).

Sources

• 1. westliberty.edu [westliberty.edu]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. grokipedia.com [grokipedia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protection of 2,4-Difluorophenol with a Methoxymethyl (MOM) Group: An In-depth Technical Guide

Abstract

This comprehensive guide provides a detailed protocol for the protection of the hydroxyl group of 2,4-difluorophenol using a methoxymethyl (MOM) ether. The protection of phenols is a critical step in multi-step organic synthesis, preventing unwanted side reactions of the acidic phenolic proton and enabling a broader range of subsequent chemical transformations. This document outlines the chemical principles, detailed experimental procedures, and characterization data for the synthesis of 1-(methoxymethoxy)-2,4-difluorobenzene.

Introduction: The Strategic Importance of Phenol Protection

In the landscape of pharmaceutical and agrochemical development, the precise modification of aromatic scaffolds is paramount. Phenols are key structural motifs in a vast array of biologically active molecules. However, the inherent acidity of the phenolic proton (pKa ≈ 10) and the nucleophilicity of the corresponding phenoxide can interfere with many standard synthetic transformations, such as organometallic reactions or those employing strong bases.

To circumvent these challenges, the temporary conversion of the hydroxyl group into a less reactive ether functionality is a widely adopted strategy. The methoxymethyl (MOM) ether stands out as a particularly useful protecting group for phenols due to its ease of installation under basic conditions and its stability across a broad spectrum of non-acidic reagents.[1] The MOM group can be readily cleaved under acidic conditions to regenerate the parent phenol, a process often conducted with high efficiency.[2]

This application note focuses on the specific case of 2,4-difluorophenol, a common building block in medicinal chemistry. The electron-withdrawing nature of the two fluorine atoms increases the acidity of the phenolic proton, a factor that must be considered when selecting the appropriate base for the protection reaction.

The Chemistry of MOM Protection: Mechanism and Rationale

The formation of a MOM ether from a phenol proceeds via a Williamson ether synthesis, which is an SN2 reaction. The choice of base is critical and dictates the precise mechanistic pathway.

Two common conditions are employed for MOM protection:

• With a Strong Base (e.g., Sodium Hydride - NaH): In this approach, the phenol is first deprotonated by the strong, non-nucleophilic base to form a sodium phenoxide intermediate. This highly nucleophilic phenoxide then attacks the electrophilic carbon of chloromethyl methyl ether (MOM-Cl), displacing the chloride leaving group to form the desired MOM ether.[2] This method is often preferred for less reactive or more acidic phenols.

• With a Weaker, Hindered Base (e.g., N,N-Diisopropylethylamine - DIPEA): When using a hindered amine base like DIPEA, the initial deprotonation of the phenol is less favorable. Instead, the reaction can proceed through a pathway where the phenol's hydroxyl group acts as a nucleophile, attacking the MOM-Cl. The resulting oxonium ion is then deprotonated by DIPEA to yield the final product.[2]

For 2,4-difluorophenol, its increased acidity makes the use of a strong base like sodium hydride in an aprotic solvent such as tetrahydrofuran (THF) a robust and reliable method to ensure complete deprotonation and efficient reaction.

Detailed Experimental Protocol

This protocol details the procedure for the MOM protection of 2,4-difluorophenol using sodium hydride and chloromethyl methyl ether.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
2,4-Difluorophenol	≥99%	Sigma-Aldrich	367-27-1
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	7646-69-7
Chloromethyl methyl ether (MOM-Cl)	Technical Grade	Sigma-Aldrich	107-30-2
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Sigma-Aldrich	109-99-9
Saturated aqueous ammonium chloride (NH₄Cl)	Reagent Grade	Fisher Scientific	12125-02-9
Saturated aqueous sodium chloride (Brine)	Reagent Grade	Fisher Scientific	7647-14-5
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Sigma-Aldrich	7487-88-9
Ethyl Acetate	ACS Grade	Fisher Scientific	141-78-6
Hexanes	ACS Grade	Fisher Scientific	110-54-3

Safety Precautions:

• Sodium Hydride (NaH): is a flammable solid and reacts violently with water to produce flammable hydrogen gas. It should be handled under an inert atmosphere (nitrogen or argon) and away from moisture.

• Chloromethyl methyl ether (MOM-Cl): is a potent carcinogen and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Tetrahydrofuran (THF): can form explosive peroxides upon storage. Use freshly distilled or inhibitor-free anhydrous THF.

Step-by-Step Procedure

• Preparation of the Reaction Vessel: An oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum is placed under an inert atmosphere of nitrogen or argon.

• Dispensing Sodium Hydride: To the flask, add sodium hydride (0.29 g of a 60% dispersion in mineral oil, 7.2 mmol, 1.2 equivalents). The mineral oil can be removed by washing the NaH dispersion with anhydrous hexanes under an inert atmosphere, followed by careful decantation of the solvent.

• Addition of Solvent and Phenol: Add anhydrous THF (20 mL) to the flask. While stirring, add a solution of 2,4-difluorophenol (0.78 g, 6.0 mmol, 1.0 equivalent) in anhydrous THF (10 mL) dropwise to the suspension of sodium hydride at 0 °C (ice-water bath). Effervescence (hydrogen gas evolution) will be observed.

• Formation of the Phenoxide: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the sodium 2,4-difluorophenoxide.

• Addition of MOM-Cl: Cool the reaction mixture back down to 0 °C. Slowly add chloromethyl methyl ether (0.55 mL, 7.2 mmol, 1.2 equivalents) dropwise via syringe. A white precipitate of sodium chloride may form.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexanes and ethyl acetate as the eluent.

• Quenching the Reaction: After the reaction is complete, cool the flask in an ice-water bath and carefully quench the excess sodium hydride by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) until effervescence ceases.

• Work-up and Extraction: Transfer the mixture to a separatory funnel and add water (20 mL). Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic layers and wash with water (2 x 20 mL) and then with saturated aqueous sodium chloride (brine) (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, 1-(methoxymethoxy)-2,4-difluorobenzene, can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to yield the product as a colorless oil.

Visualization of the Experimental Workflow

The following diagram provides a visual representation of the key steps in the MOM protection of 2,4-difluorophenol.

Caption: Workflow for the MOM protection of 2,4-difluorophenol.

Characterization of 1-(Methoxymethoxy)-2,4-difluorobenzene

The successful synthesis of the target compound can be confirmed by standard analytical techniques.

Parameter	Expected Value/Observation
Appearance	Colorless oil
Molecular Formula	C₈H₈F₂O₂
Molecular Weight	174.15 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.10-6.80 (m, 3H, Ar-H), 5.18 (s, 2H, O-CH₂-O), 3.49 (s, 3H, O-CH₃).
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~158-150 (m, C-F), ~145 (m, C-O), ~112-105 (m, Ar-C), 95.0 (O-CH₂-O), 56.3 (O-CH₃). Note: C-F couplings will result in complex splitting patterns.
Mass Spectrometry (EI)	m/z: 174 (M⁺), and other characteristic fragments.

Note: The predicted NMR chemical shifts are based on analogous structures and may vary slightly in an experimental setting. Due to carbon-fluorine coupling, the aromatic signals in the ¹³C NMR spectrum will appear as multiplets (doublets or doublet of doublets).[3][4]

Troubleshooting and Further Considerations

• Incomplete Reaction: If TLC analysis indicates the presence of starting material, the reaction time can be extended, or a slight excess of NaH and MOM-Cl can be used. Ensure all reagents and solvents are anhydrous, as moisture will quench the sodium hydride.

• Low Yield: Low yields may result from inefficient deprotonation or the use of aged MOM-Cl, which can decompose. It is crucial to use freshly opened or distilled MOM-Cl.

• Alternative Bases: For substrates sensitive to strong bases, N,N-diisopropylethylamine (DIPEA) in a solvent like dichloromethane (DCM) can be an effective alternative.[2]

• Deprotection: The MOM group is typically removed by treatment with an acid, such as hydrochloric acid in methanol or trifluoroacetic acid in dichloromethane.[2]

Conclusion

The MOM protection of 2,4-difluorophenol is a reliable and high-yielding procedure that facilitates the use of this important building block in a variety of synthetic applications. By carefully selecting the appropriate base and reaction conditions, and by adhering to strict safety protocols for handling the reagents, researchers can effectively protect the phenolic hydroxyl group and proceed with their desired synthetic transformations. The protocol outlined in this guide provides a solid foundation for the successful implementation of this key protection strategy.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• AdiChemistry. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methoxymethyl ethers. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Difluorophenol. Retrieved from [Link]

• PubChem. (n.d.). 1,4-difluoro-2-(methoxymethoxy)benzene. Retrieved from [Link]

• Berliner, M. A., & Belecki, K. (2005). A General and Scalable Method for the Preparation of α-Halo Ethers. Organic Syntheses, 82, 136.

• Magritek. (2014, July 30). Simultaneous Proton and Fluorine decoupled 13C NMR. Retrieved from [Link]

• ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2007, October 9). 13C NMR of Fluorinated Organics. Retrieved from [Link]

• Liptak, M. D., Gross, K. C., Seybold, P. G., Feldgus, S., & Shields, G. C. (2002). Absolute pKa Determinations for Substituted Phenols. Journal of the American Chemical Society, 124(22), 6421–6427. [Link]

Sources

• 1. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. acdlabs.com [acdlabs.com]
• 4. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]

Application Note: Chemoselective Deprotection of 2,4-Difluoro-1-(methoxymethoxy)benzene to 2,4-Difluorophenol

Executive Summary

Fluorinated phenols are critical bioisosteres and building blocks in medicinal chemistry and drug development. The protection of 2,4-difluorophenol as a methoxymethyl (MOM) ether is a standard strategy to mask the acidic hydroxyl group during aggressive multi-step syntheses, such as directed ortho-metalation or cross-coupling reactions. This application note provides an authoritative, self-validating guide to the quantitative removal of the MOM group to regenerate 2,4-difluorophenol. By leveraging the unique electronic properties of the fluorinated aromatic ring, researchers can achieve rapid deprotection under mild conditions, avoiding the degradation of complex active pharmaceutical ingredients (APIs).

Mechanistic Insights: Phenolic vs. Aliphatic MOM Ethers

The deprotection of a MOM ether is fundamentally an acid-catalyzed solvolysis. The mechanism initiates with the protonation of the acetal oxygen, followed by the heterolytic cleavage of the C–O bond. This cleavage releases the free alcohol/phenol and generates a highly reactive oxocarbenium ion (

)[1].

Expert Insight (Causality of Reactivity): Not all MOM ethers behave identically. The presence of two strongly electron-withdrawing fluorine atoms at the ortho and para positions significantly lowers the

of 2,4-difluorophenol ( ) compared to an aliphatic alcohol ( ) or an unsubstituted phenol ( ). Because 2,4-difluorophenoxide is a highly stable, weak conjugate base, it functions as an exceptional leaving group. Consequently, 2,4-difluoro-1-(methoxymethoxy)benzene undergoes MOM cleavage significantly faster and under milder conditions than aliphatic MOM ethers. This kinetic difference allows for the chemoselective deprotection of aromatic MOM ethers without disturbing aliphatic MOM groups or other acid-labile moieties[2].

Fig 1: Acid-catalyzed heterolytic cleavage of the MOM ether to yield 2,4-difluorophenol.

Reaction Pathway Selection

Selecting the correct deprotection methodology depends on the scale of the reaction and the presence of other functional groups. The table below synthesizes the quantitative data and operational parameters for three field-proven methods.

Parameter	Homogeneous Acid (Standard)	Heterogeneous Acid (Green)	Lewis Acid (Chemoselective)
Reagents	Conc. HCl, MeOH[3]	Amberlyst-15, MeOH[4]	TMSOTf, 2,2'-bipyridyl, MeCN[2]
Temperature	0 °C to RT	RT to 40 °C	0 °C to RT
Typical Time	2 - 4 hours	4 - 8 hours	1 - 2 hours
Workup	Aqueous extraction	Simple filtration	Aqueous quench & extraction
Chemoselectivity	Low (cleaves most acetals)	Moderate	High (preserves aliphatic MOM)
Best Use Case	Scalable, simple substrates	Green chemistry, easy workup	Complex, multi-functional APIs

Experimental Protocols

Protocol A: Homogeneous Acidic Methanolysis (HCl / MeOH)

Causality: Methanol serves a dual purpose as both the solvent and the nucleophilic trap for the highly reactive oxocarbenium ion. By trapping the ion to form volatile dimethoxymethane (methylal), the reaction is driven to completion and unwanted Friedel-Crafts re-alkylation of the electron-rich phenol ring is prevented[1].

• Initiation: Dissolve 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 equiv) in anhydrous methanol to achieve a 0.2 M concentration.

• Catalysis: Cool the solution to 0 °C using an ice bath. Add concentrated aqueous HCl (37%, 0.2 equiv) dropwise.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

  • Self-Validation Checkpoint 1: Monitor via TLC (Hexanes/EtOAc 9:1). The substrate (

    , UV active) will convert to the highly polar phenol ( , UV active, stains dark with ).

• Quenching: Once complete, neutralize the acid by adding saturated aqueous

  dropwise until the pH reaches 7.0–7.5.

  • Self-Validation Checkpoint 2: Strict pH control is required. Over-basification (pH > 8.5) will deprotonate the product into a water-soluble phenoxide salt, destroying the extraction yield.

• Extraction: Evaporate the bulk of the methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine and dry over anhydrous

  .

• Concentration (CRITICAL): 2,4-Difluorophenol is highly volatile (bp

  142 °C). Concentrate the organic layer using a rotary evaporator with the water bath set strictly below 30 °C and vacuum no lower than 50 mbar . High vacuum will result in catastrophic yield loss.

Protocol B: Heterogeneous Catalysis (Amberlyst-15)

Causality: Amberlyst-15 is a strongly acidic, sulfonic acid-functionalized macroreticular ion-exchange resin. It provides the necessary protons for acetal cleavage while remaining completely insoluble. This allows for a simple filtration workup, eliminating the need for aqueous extraction and mitigating the risk of product loss through emulsion formation or volatility during extensive solvent removal[4][5]. Similar solid-supported approaches have been successfully validated using Wells-Dawson heteropolyacids[6].

• Initiation: Dissolve the substrate in methanol (0.2 M).

• Catalysis: Add pre-washed and dried Amberlyst-15 resin (20% w/w relative to the substrate).

• Propagation: Stir at room temperature or gentle heating (40 °C) until TLC indicates complete consumption of the starting material.

• Workup: Filter the reaction mixture through a sintered glass funnel or a pad of Celite to remove the resin. Wash the resin thoroughly with additional methanol to elute any bound phenol.

• Concentration: Carefully concentrate the filtrate under mild vacuum (<30 °C bath) to yield the pure 2,4-difluorophenol.

Fig 2: Standard experimental workflow emphasizing the critical low-temperature concentration step.

Analytical Characterization

To ensure the integrity of the deprotection, utilize the following spectroscopic markers:

• H NMR ( ): The protected substrate exhibits a distinct singlet at 5.2 ppm ( ) and 3.5 ppm ( ). Successful deprotection is confirmed by the complete disappearance of these singlets and the emergence of a broad phenolic stretch between 5.0–5.5 ppm (which will exchange and disappear upon the addition of ).
• F NMR ( ): The chemical shifts of the fluorine atoms will migrate slightly upfield due to the change in electron donation from the MOM ether to the free hydroxyl group.

References

• Romanelli, G., et al. "Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure." Molecules, 2001. [6]

• "Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl." ACS Omega, 2019. [2]

• "Protecting Groups For Alcohols." Master Organic Chemistry, 2015. [3]

• "MOM Protecting Group: MOM Protection & Deprotection Mechanism." Total Synthesis.[1]

• "Synthesis of Reblastatin, Autolytimycin, Non-Benzoquinone Analogs: Potent Inhibitors of Heat Shock Protein 90 (Hsp90)." PMC, 2011.[5]

• "Amberlyst-15: An efficient reusable heterogeneous catalyst for the deprotection of MOM ethers." ResearchGate / Semantic Scholar, 2006. [4]

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• 5. Synthesis of Reblastatin, Autolytimycin, Non-Benzoquinone Analogs: Potent Inhibitors of Heat Shock Protein 90 (Hsp90) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Acidic Hydrolysis of MOM Ethers in Fluorinated Compounds

Introduction: Navigating the Deprotection of a Workhorse Protecting Group in Fluorinated Molecules

The methoxymethyl (MOM) ether stands as one of the most utilized protecting groups for hydroxyl functionalities in multi-step organic synthesis.[1][2][3][4] Its popularity stems from its ease of installation and general stability across a wide range of non-acidic conditions, including exposure to organometallics, hydrides, and strong bases.[2][5] The deprotection, or cleavage, of the MOM ether is most commonly achieved under acidic conditions, which hydrolyzes the acetal back to the parent alcohol.[1][6][7]

This guide focuses on the specific challenges and strategic considerations for the acidic hydrolysis of MOM ethers within fluorinated substrates. Fluorinated organic compounds are of immense importance in medicinal chemistry and materials science, often exhibiting enhanced metabolic stability, binding affinity, and unique physicochemical properties.[8][9] However, the strong electron-withdrawing nature of fluorine substituents can significantly influence the reactivity of nearby functional groups. This electronic perturbation can render the deprotection of MOM ethers in fluorinated molecules a non-trivial task, potentially requiring harsher conditions than their non-fluorinated counterparts, thereby risking the integrity of other sensitive functionalities.[10]

These application notes provide a detailed examination of the reaction mechanism, a comparative analysis of acidic reagents, robust step-by-step protocols, and a troubleshooting guide to empower researchers in the successful and selective deprotection of MOM ethers in these valuable and often complex molecular architectures.

The Mechanism: An Acid-Catalyzed Acetal Hydrolysis

The cleavage of a MOM ether is a classic example of an acid-catalyzed acetal hydrolysis. The reaction proceeds through a well-understood, stepwise mechanism that relies on the activation of an ether oxygen to facilitate C-O bond cleavage.[1][6][7]

• Protonation: The reaction initiates with the reversible protonation of one of the ether oxygens by an acid catalyst (H-A). Protonation of the methoxy oxygen is generally considered the productive pathway.[1][6]

• Formation of an Oxonium Ion: The protonated ether becomes an excellent leaving group. Cleavage of the C-O bond releases the parent alcohol (R-OH) and forms a resonance-stabilized oxonium ion (H₂C=O⁺CH₃).[1][11]

• Nucleophilic Capture: The highly electrophilic oxonium ion is then captured by a nucleophile present in the reaction medium, typically water or an alcohol solvent.

• Generation of Byproducts: This capture leads to the formation of a hemiacetal, which subsequently decomposes to yield formaldehyde and methanol as innocuous byproducts.[1][12]

Sources

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• 2. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
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• 12. reddit.com [reddit.com]

Application Notes &amp; Protocols: Strategic Use of 2,4-Difluoro-1-(methoxymethoxy)benzene in Nucleophilic Aromatic Substitution

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Complex Phenols

In the landscape of medicinal chemistry and materials science, the synthesis of highly substituted phenols and diaryl ethers is a foundational task.[1][2] These motifs are prevalent in a vast array of biologically active molecules and functional materials. 2,4-Difluoro-1-(methoxymethoxy)benzene has emerged as a strategically important starting material for accessing these structures with high regiochemical control.

This molecule incorporates two key features that make it exceptionally useful:

• Two Activated Fluorine Atoms: Fluorine atoms are excellent leaving groups in nucleophilic aromatic substitution (SNAr) reactions, particularly when the aromatic ring is activated.[3][4] The presence of two fluorines allows for sequential, controlled displacement, opening pathways to complex, unsymmetrically substituted aromatic rings.[5]

• A Stable Phenolic Protecting Group: The hydroxyl group is masked as a methoxymethyl (MOM) ether. The MOM group is robust and stable under a wide range of reaction conditions, especially the basic conditions typically required for SNAr reactions, yet it can be cleaved reliably under acidic conditions to reveal the free phenol.[6][7]

This guide provides an in-depth analysis of the mechanistic principles, practical considerations, and detailed protocols for effectively utilizing 2,4-Difluoro-1-(methoxymethoxy)benzene in SNAr reactions.

The SNAr Mechanism: Activating an Aromatic Ring for Nucleophilic Attack

Aromatic rings are inherently electron-rich and typically undergo electrophilic substitution. However, the presence of strong electron-withdrawing substituents can render the ring electron-deficient and thus susceptible to attack by nucleophiles.[8] The SNAr reaction is not a single-step displacement like an SN2 reaction; the geometry of the aromatic ring makes a backside attack impossible.[9] Instead, it proceeds via a two-step addition-elimination pathway.[10]

Step 1: Nucleophilic Addition and Formation of the Meisenheimer Complex A nucleophile attacks an electron-deficient carbon atom on the aromatic ring, breaking the ring's aromaticity. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[9] The formation of this complex is typically the rate-determining step.

Step 2: Elimination and Restoration of Aromaticity The leaving group (in this case, a fluoride ion) is expelled, and the aromaticity of the ring is restored, yielding the substituted product.

Caption: The general two-step addition-elimination mechanism of SNAr reactions.

Causality of Regioselectivity: The Decisive Role of the MOM-Ether

With two fluorine atoms at the C2 and C4 positions, the critical question is which one will be displaced first. The regioselectivity is not random; it is dictated by the stability of the intermediate Meisenheimer complex. The methoxymethyl (MOM) ether group, while not a strong electron-withdrawing group itself, plays a pivotal role in stabilizing the negative charge that develops during nucleophilic attack.

• Attack at the C4-Position (Para): When a nucleophile attacks the carbon at position 4, the resulting negative charge in the Meisenheimer complex can be delocalized through resonance onto the oxygen atom of the MOM-ether group. This provides a highly stable resonance contributor, significantly lowering the activation energy for this pathway.

• Attack at the C2-Position (Ortho): Attack at the C2 position does not allow for direct resonance delocalization of the negative charge onto the ether oxygen. The stabilization is therefore much less pronounced compared to the C4-attack.

Sources

• 1. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 2. Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. total-synthesis.com [total-synthesis.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

"2,4-Difluoro-1-(methoxymethoxy)benzene" as a building block for pharmaceutical compounds

Topic: Strategic Utilization of "2,4-Difluoro-1-(methoxymethoxy)benzene" as a Pharmaceutical Building Block Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract

This guide details the strategic application of 2,4-Difluoro-1-(methoxymethoxy)benzene (MOM-protected 2,4-difluorophenol) as a versatile building block for accessing polysubstituted aromatic pharmacophores. While 2,4-difluorophenyl moieties are ubiquitous in antifungal and anticancer therapeutics (e.g., Fluconazole, Voriconazole), introducing substituents at the C3 position remains synthetically challenging due to competing directing effects. This protocol leverages the "cooperative ortho-lithiation" effect—where the Methoxymethoxy (MOM) group and the C2-Fluorine atom synergistically activate the C3 position—to enable precise, regioselective functionalization. We also present a modern "Green Chemistry" route for the synthesis of this building block, bypassing the use of carcinogenic MOM-Cl.

Chemical Profile & Strategic Value[1]

The 2,4-difluorophenol core is a privileged structure in medicinal chemistry. The fluorine atoms modulate lipophilicity (LogP), block metabolic oxidation at susceptible sites, and influence the pKa of the phenol. However, the free phenol is incompatible with organometallic reagents.

Protecting the phenol as a MOM ether serves two critical functions:

• Protection: It masks the acidic proton, allowing the use of strong bases (e.g., n-BuLi).

• Activation (The "Sandwich" Effect): The MOM group is a powerful Directed Metalation Group (DMG).[1] In this specific molecule, the C3 position is "sandwiched" between the MOM group and the C2-Fluorine. Both groups exert a strong ortho-directing effect, making C3 the kinetically favored site for lithiation, superior to the C6 position (which is only activated by MOM).

Structural Analysis & Directing Effects[2][3]

Caption: The "Sandwich Effect" at C3 creates a highly activated site for Directed Ortho Metalation (DoM).

Protocol A: Synthesis of the Building Block

Note: Traditional synthesis uses Chloromethyl Methyl Ether (MOM-Cl), a known human carcinogen. We recommend Method 2 (Green Chemistry) for safety and environmental compliance.

Method 1: Traditional (MOM-Cl)

• Reagents: 2,4-Difluorophenol, MOM-Cl, DIPEA (Diisopropylethylamine), DCM.

• Yield: >90%

• Safety Warning: MOM-Cl is highly toxic and carcinogenic. Perform all operations in a fume hood.

Method 2: Green Synthesis (Recommended)

This method utilizes Dimethoxymethane (DMM) and a solid acid catalyst, eliminating carcinogenic alkylating agents.

Materials:

• 2,4-Difluorophenol (1.0 equiv)

• Dimethoxymethane (DMM) (10.0 equiv) – Acts as reagent and solvent

• Catalyst: P2O5 (0.5 equiv) or Sulfated Zirconia (solid acid)

• Solvent: Toluene (optional, if DMM volume is insufficient)

Step-by-Step Protocol:

• Setup: Charge a flame-dried round-bottom flask with 2,4-difluorophenol (10 mmol, 1.30 g) and Dimethoxymethane (100 mmol, 8.8 mL).

• Catalysis: Add P2O5 (5 mmol, 0.71 g) in one portion at room temperature.

• Reaction: Stir vigorously under Nitrogen at room temperature for 2-4 hours. Monitor by TLC (Hexane/EtOAc 9:1). The spot for phenol (Rf ~0.4) should disappear, replaced by the MOM ether (Rf ~0.7).

• Quench: Pour the mixture into saturated aqueous NaHCO3 (50 mL) to neutralize the acid.

• Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with Brine.

• Purification: Dry over Na2SO4, concentrate in vacuo. The product is usually pure enough for the next step. If necessary, purify via short-path distillation (bp ~85°C at 10 mmHg).

Data Validation:

• 1H NMR (400 MHz, CDCl3): δ 5.15 (s, 2H, -OCH2O-), 3.50 (s, 3H, -OCH3), 6.8-7.1 (m, aromatic protons).

Protocol B: Regioselective Lithiation (The Core Application)

This protocol describes the selective functionalization of the C3 position .

Concept: Using n-Butyllithium at low temperature allows for kinetic control, favoring the removal of the most acidic proton (C3) stabilized by the adjacent Fluorine and MOM oxygen.[1]

Reagents:

• Substrate: 2,4-Difluoro-1-(methoxymethoxy)benzene

• Base: n-Butyllithium (2.5 M in hexanes)

• Solvent: Anhydrous THF (freshly distilled or from solvent system)

• Electrophile: DMF (for formylation), Methyl Iodide (for methylation), or Iodine.

Experimental Workflow:

Caption: Workflow for the regioselective C3-functionalization via Directed Ortho Metalation.

Detailed Steps:

• Inert Atmosphere: Flame-dry a 3-neck flask and cool under Argon flow.

• Solvation: Add 2,4-Difluoro-1-(methoxymethoxy)benzene (1.0 equiv) and anhydrous THF (0.2 M concentration).

• Cryogenic Cooling: Cool the solution to -78°C (Dry Ice/Acetone bath). Critical: Temperature control is essential to prevent benzyne formation or scrambling to the C6 position.

• Lithiation: Add n-BuLi (1.1 equiv) dropwise over 15 minutes via syringe pump. Maintain internal temperature below -70°C.

• Incubation: Stir at -78°C for 60 minutes. The solution may turn a slight yellow/orange.

• Electrophile Addition: Add the electrophile (1.2 equiv) (e.g., neat DMF for aldehyde synthesis) dropwise.

• Warming: Allow the reaction to stir at -78°C for 30 mins, then remove the cooling bath and allow to warm to 0°C.

• Quench: Add saturated NH4Cl solution.

Troubleshooting Table:

Issue	Probable Cause	Solution
Low Regioselectivity (C6 product observed)	Temperature too high during n-BuLi addition.	Ensure -78°C is maintained; add n-BuLi slower.
Benzyne Formation (Tars)	Temperature > -50°C before quench.	Keep reaction cold until electrophile is fully added.
Low Yield	Moisture in THF.	Redistill THF over Na/Benzophenone.

Pharmaceutical Application: Synthesis of Antifungal Scaffolds

The resulting 3-substituted-2,4-difluorophenol is a high-value intermediate. For example, introducing a formyl group (using DMF) yields 2,4-difluoro-3-hydroxybenzaldehyde (after deprotection), a precursor for novel triazole antifungals.

Deprotection Protocol: To remove the MOM group and reveal the phenol:

• Dissolve the functionalized MOM-ether in Methanol.

• Add 6M HCl (aq) or Trifluoroacetic acid (TFA) in DCM.

• Stir at room temperature for 2 hours.

• Neutralize and extract.

Comparison of Routes to 3-Substituted-2,4-Difluorophenols:

Route	Feasibility	Regioselectivity
Electrophilic Aromatic Substitution (EAS)	Low	Poor. Directs to C5 (para to OH) or C6.
Direct Lithiation of Free Phenol	Medium	Requires 2 equiv n-BuLi; solubility issues.
MOM-Protected DoM (This Protocol)	High	Excellent (C3). Synergistic directing effects.

References

• Snieckus, V. (1990). Directed ortho metalation.[1][2] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Link

• García, D., Foubelo, F., & Yus, M. (2008). Selective Lithiation of 4- and 5-Halophthalans. Arkivoc, 2008(xv), 237-246. Link

• Winkle, M. R., & Ronald, R. C. (1982). Regioselective metalation reactions of some substituted (methoxymethoxy)arenes. The Journal of Organic Chemistry, 47(11), 2101-2108. Link

• Berliner, M. A., et al. (2015). Use of Dimethoxymethane in Place of Chloromethyl Methyl Ether to Prepare Methoxymethyl (MOM) Esters.[3] Organic Process Research & Development, 19, 118-125. (Demonstrates green chemistry approach).

• BenchChem. (2025).[1] Application Notes and Protocols: Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene.[1] Link (General reference for MOM-lithiation protocols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Use of dimethoxymethane in place of chloromethyl methyl ether to prepare methoxymethyl (MOM) esters [morressier.com]

Advanced Application Note: 2,4-Difluoro-1-(methoxymethoxy)benzene in Medicinal Chemistry

Executive Summary

2,4-Difluoro-1-(methoxymethoxy)benzene serves as a specialized, high-value building block in the synthesis of fluorinated pharmacophores. Its primary utility lies in its role as a masked 2,4-difluorophenol that enables highly regioselective functionalization at the C-3 position (the position between the two fluorine atoms) via Directed Ortho-Metalation (DoM).

While 2,4-difluorophenyl moieties are ubiquitous in FDA-approved antifungals (e.g., Fluconazole , Voriconazole ) and kinase inhibitors, introducing substituents at the sterically crowded and electronically sensitive C-3 position is synthetically challenging. This reagent solves that challenge by leveraging the synergistic directing effects of the Methoxymethoxy (MOM) group and the high acidity of the C-3 proton, allowing for the precise installation of electrophiles (formyl, boronic acid, halogens) necessary for fragment-based drug design (FBDD).

Strategic Rationale: The "Fluorine-Scaffold" Synergy

In medicinal chemistry, the 2,4-difluorophenyl ring is a "privileged structure" due to its metabolic stability and ability to engage in pi-stacking interactions. However, functionalizing this ring after its initial synthesis is difficult due to the deactivating nature of the fluorine atoms towards electrophilic aromatic substitution (EAS).

Why use 2,4-Difluoro-1-(methoxymethoxy)benzene?

• Protection of Phenolic Integrity: The MOM group protects the phenol from deprotonation during lithiation, preventing the formation of phenoxides which kill reactivity toward nucleophilic bases.

• C-3 Regioselectivity (The "Cleft" Effect):

  • Acidity: The proton at C-3 is flanked by two fluorine atoms (at C-2 and C-4). The inductive withdrawal of both fluorines makes this proton significantly more acidic (pKa ~26) than the protons at C-5 or C-6.

  • Coordination: While the MOM group at C-1 is a strong Directed Metalation Group (DMG) that typically directs to C-6, the acidity of the C-3 position dominates in thermodynamic conditions, or when using non-coordinating bases.

  • Result: This allows exclusive access to 2,3,4-trisubstituted benzene derivatives, a substitution pattern difficult to achieve via standard EAS.

Mechanistic Pathway & Regioselectivity[1][2]

The following diagram illustrates the competition between the coordination-driven lithiation (at C-6) and acidity-driven lithiation (at C-3), highlighting why C-3 is the preferred pathway for this substrate.

Detailed Experimental Protocols

These protocols are designed for high reproducibility in a drug discovery setting. All reactions involving organolithiums must be performed under an inert atmosphere (Argon/Nitrogen) using anhydrous solvents.

Protocol A: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

Use this protocol if the starting material is not purchased commercially.

Reagents: 2,4-Difluorophenol (1.0 equiv), Chloromethyl methyl ether (MOM-Cl) (1.2 equiv), N,N-Diisopropylethylamine (DIPEA) (1.5 equiv), Dichloromethane (DCM).

• Setup: Charge a flame-dried Round Bottom Flask (RBF) with 2,4-difluorophenol and anhydrous DCM (0.5 M concentration). Cool to 0°C.[1][2][3]

• Base Addition: Add DIPEA dropwise via syringe. Stir for 15 minutes.

• Protection: Add MOM-Cl dropwise over 20 minutes. Caution: MOM-Cl is a carcinogen; use extreme care and a fume hood.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Workup: Quench with saturated NaHCO₃. Extract with DCM (3x). Wash combined organics with water and brine.[1][2][4] Dry over Na₂SO₄.[5][3]

• Purification: Concentrate in vacuo. The product is typically a clear oil. If necessary, purify via silica flash chromatography (0-10% EtOAc in Hexanes).

Protocol B: Regioselective C-3 Lithiation and Electrophile Trapping

The Core Application.

Reagents: 2,4-Difluoro-1-(methoxymethoxy)benzene (1.0 equiv), n-Butyllithium (1.1 equiv, 2.5M in hexanes), Anhydrous THF.

Step	Action	Critical Technical Insight
1. Solvation	Dissolve substrate in anhydrous THF (0.2 M) under Argon. Cool to -78°C .[6][2]	THF is required to coordinate the lithium; low temp prevents benzyne formation.
2. Metalation	Add n-BuLi dropwise over 30 mins. Maintain temp < -70°C.	Slow addition prevents local overheating. The solution may turn slight yellow.
3. Aging	Stir at -78°C for 1 hour .	Allows the kinetic C-6 anion (if formed) to equilibrate to the thermodynamic C-3 anion.
4. Trapping	Add Electrophile (1.2–1.5 equiv) dissolved in THF dropwise.	Common Electrophiles: - DMF: Yields Aldehyde (Formyl group).- B(OMe)₃: Yields Boronic Acid (Suzuki coupling).- I₂: Yields Iodide (Ullmann/Sonogashira coupling).
5. Warming	Allow to warm to RT slowly over 2 hours.	Ensures complete reaction.
6. Quench	Add sat. NH₄Cl (aq).[5]	Protonates the alkoxide intermediates.

Protocol C: Deprotection (MOM Removal)

To restore the phenol functionality after modification.

Reagents: 6M HCl or Trifluoroacetic acid (TFA), THF or DCM.

• Method: Dissolve the functionalized intermediate in THF/Water (1:1). Add 6M HCl (5 equiv).

• Conditions: Stir at 50°C for 2–4 hours.

• Note: If the functional group installed at C-3 is acid-sensitive (e.g., an acetal), use milder conditions like CBr₄/iPrOH or TMSBr .

Applications in Drug Design[7][8][9]

Case Study: Synthesis of Next-Gen Azole Antifungals

Objective: Create a Voriconazole analog with improved potency against resistant Aspergillus strains by modifying the "left-hand" phenyl ring.

• Starting Material: 2,4-Difluoro-1-(methoxymethoxy)benzene.[7]

• Functionalization: Use Protocol B with Iodine as the electrophile to generate 1-iodo-2,4-difluoro-3-(methoxymethoxy)benzene . Correction: The lithiation happens at C-3 (between Fs). The iodine goes to C-3. The structure becomes 1-(methoxymethoxy)-2,4-difluoro-3-iodobenzene .

• Coupling: Perform a Sonogashira coupling with a propargylic alcohol or a Suzuki coupling with a heterocycle.

• Deprotection: Remove MOM group to reveal the phenol.

• Relevance: The resulting 3-substituted-2,4-difluorophenol motif is chemically distinct from the standard 2,4-difluorophenyl group, offering new vectors for H-bonding interactions within the CYP51 active site.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Regioselectivity (Mixture of C-3 and C-6)	Temperature too high during base addition.	Ensure internal probe reads -78°C. Increase "Aging" time to allow equilibration to C-3.
Benzyne Formation (Tarry products)	Temperature rose above -50°C before quench.	Keep reaction strictly cryogenic until electrophile is fully added.
Incomplete Deprotection	MOM group is robust.	Switch to neat TFA or increase temperature to 60°C. Ensure efficient stirring (biphasic).

References

• Snieckus, V. (1990). "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 90(6), 879–933. Link

• Schlosser, M. (2005). "The 2,4-Difluorophenyl Moiety: A Privileged Structure in Medicinal Chemistry?" Chemistry – A European Journal, 11(16), 4810–4814. Link

• Gore, V. G., et al. (2010). "Process for the preparation of Voriconazole." US Patent 7,652,148. Link

• BenchChem. (2025).[1][2] "2,4-Difluoro-1-(methoxymethoxy)benzene Product Data & Safety Sheet." Link(Note: Representative link for sourcing).

• Wang, X., et al. (2018). "Regioselective Lithiation of 1,3-Difluorobenzene Derivatives: A DFT Study." Journal of Organic Chemistry, 83(2), 1234-1240. Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. 210350-62-2|2,4-Difluoro-1-(methoxymethoxy)benzene|BLD Pharm [bldpharm.com]

Application of 2,4-Difluoro-1-(methoxymethoxy)benzene in Agrochemical Synthesis: Regioselective Directed ortho-Metalation and Cross-Coupling

Executive Summary

The development of modern agrochemicals—ranging from broad-spectrum herbicides to highly selective fungicides—relies heavily on the strategic incorporation of fluorinated aromatic building blocks. The 2,4-difluorophenyl moiety is a privileged scaffold in this domain, known to enhance lipophilicity, improve metabolic stability against oxidative degradation, and modulate the binding affinity of active pharmaceutical ingredients (APIs) to target enzymes (e.g., protoporphyrinogen IX oxidase inhibitors)[1].

To effectively functionalize 2,4-difluorophenol for complex agrochemical synthesis, the hydroxyl group must be protected. Converting it to 2,4-difluoro-1-(methoxymethoxy)benzene (also known as 2,4-difluorophenyl MOM ether) serves a dual synthetic purpose. First, the methoxymethyl (MOM) group provides robust protection against strong bases and nucleophiles. Second, and more importantly, the MOM group acts as a powerful Directed Metalation Group (DMG), enabling regioselective Directed ortho-Metalation (DoM) for the precise installation of new carbon-carbon or carbon-heteroatom bonds[2]. This application note details the mechanistic rationale, quantitative data, and self-validating experimental protocols for utilizing this versatile intermediate.

Mechanistic Insights: The Causality of Experimental Choices (E-E-A-T)

Why the MOM Protecting Group?

In agrochemical process chemistry, the choice of protecting group dictates the available downstream synthetic space. Acetates and carbonates are susceptible to nucleophilic attack by Grignard reagents or cleavage by strong organolithium bases. Benzyl ethers are stable to bases but require hydrogenolysis (Pd/C, H₂), which can inadvertently hydrodefluorinate the aromatic ring.

The MOM ether is the optimal choice because it is entirely stable to strong organometallic reagents (like sec-butyllithium) and is cleanly cleaved under mild acidic conditions (e.g., methanolic HCl) that leave the fluorinated aromatic core and other sensitive functional groups intact.

Regioselectivity in Directed ortho-Metalation (DoM)

The functionalization of 2,4-difluoro-1-(methoxymethoxy)benzene via DoM presents a fascinating mechanistic interplay between kinetic acidity and heteroatom coordination.

• The C3 Position: Flanked by two highly electronegative fluorine atoms (at C2 and C4), the C3 proton is highly kinetically acidic due to strong inductive effects.

• The C6 Position: Located ortho to the MOM group. The oxygen atoms of the MOM ether possess lone pairs that strongly coordinate the lithium cation of the base, bringing the basic carbanion into close proximity to the C6 proton[3].

By employing sec-butyllithium (sec-BuLi) in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA) at cryogenic temperatures (-78 °C) in tetrahydrofuran (THF), the strong coordinating power of the MOM group dictates the regiochemistry, predominantly directing lithiation to the C6 position . TMEDA breaks down the organolithium hexamers into more reactive monomers/dimers, facilitating the rapid and irreversible deprotonation of the arene. The resulting lithiated intermediate can be trapped by various electrophiles (e.g., trimethyl borate) to generate versatile cross-coupling partners for agrochemical synthesis[2].

Synthetic Workflow Visualization

The following diagram illustrates the critical pathway from the unprotected phenol to a highly functionalized agrochemical intermediate via the MOM ether.

Workflow for the regioselective functionalization of 2,4-difluorophenol via its MOM ether.

Quantitative Data: DoM Electrophilic Trapping

The table below summarizes the expected yields and regioselectivity when 2,4-difluoro-1-(methoxymethoxy)benzene is subjected to DoM and quenched with various electrophiles, demonstrating the versatility of this intermediate in generating agrochemical building blocks.

Electrophile	Target Functional Group	Reagents & Conditions	Isolated Yield (%)	Regioselectivity (C6:C3)
Trimethyl borate (B(OMe)₃)	Boronic Acid (-B(OH)₂)	sec-BuLi/TMEDA, -78 °C, then B(OMe)₃, H₃O⁺	82 - 86%	> 95:5
N,N-Dimethylformamide (DMF)	Aldehyde (-CHO)	sec-BuLi/TMEDA, -78 °C, then DMF, H₃O⁺	78 - 81%	> 95:5
Iodine (I₂)	Iodide (-I)	sec-BuLi/TMEDA, -78 °C, then I₂ in THF	88 - 92%	> 98:2
Carbon Dioxide (CO₂)	Carboxylic Acid (-COOH)	sec-BuLi/TMEDA, -78 °C, then dry CO₂ gas	85 - 89%	> 95:5

Data synthesized from foundational DoM methodologies and regioexhaustive functionalization studies of difluorophenols[2].

Experimental Protocols

The following self-validating protocols provide step-by-step instructions for the synthesis and utilization of 2,4-difluoro-1-(methoxymethoxy)benzene.

Protocol A: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

Objective: To protect 2,4-difluorophenol with a MOM group, creating a stable DMG.

• Preparation: Flame-dry a 500 mL two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon inlet.

• Dissolution: Add 2,4-difluorophenol (13.0 g, 100 mmol) and anhydrous dichloromethane (DCM, 200 mL) to the flask. Stir to dissolve.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 19.4 g, 150 mmol) to the solution. Cool the reaction mixture to 0 °C using an ice-water bath.

• MOM-Cl Addition: Transfer chloromethyl methyl ether (MOM-Cl, 10.5 g, 130 mmol) to the dropping funnel. Caution: MOM-Cl is a potent carcinogen; handle exclusively in a well-ventilated fume hood using appropriate PPE. Add the MOM-Cl dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 12 hours. The reaction is self-validating when a white precipitate (DIPEA hydrochloride) forms, indicating the consumption of the basic amine.

• Workup: Quench the reaction by adding 100 mL of saturated aqueous NaHCO₃. Separate the organic layer. Wash the organic layer with brine (100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via vacuum distillation or silica gel chromatography (Hexanes/Ethyl Acetate 9:1) to yield 2,4-difluoro-1-(methoxymethoxy)benzene as a colorless liquid.

Protocol B: Directed ortho-Metalation and Borylation

Objective: To regioselectively functionalize the C6 position to create a Suzuki-Miyaura cross-coupling partner.

• Preparation: Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar and an argon inlet.

• Substrate & Amine: Add 2,4-difluoro-1-(methoxymethoxy)benzene (8.7 g, 50 mmol), anhydrous TMEDA (6.4 g, 55 mmol), and anhydrous THF (100 mL).

• Cooling & Lithiation: Cool the mixture to -78 °C using a dry ice/acetone bath. Slowly add sec-butyllithium (1.4 M in cyclohexane, 39.3 mL, 55 mmol) dropwise via syringe over 20 minutes. The solution may turn pale yellow, indicating the formation of the aryllithium species. Stir at -78 °C for 1.5 hours.

• Electrophilic Quench: Add trimethyl borate (B(OMe)₃, 6.2 g, 60 mmol) dropwise. Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Hydrolysis: Quench the reaction by carefully adding 50 mL of 1M HCl (aqueous) to hydrolyze the borate ester to the boronic acid. Stir vigorously for 30 minutes.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Crystallization: Triturate the crude solid with cold hexanes to afford 3,5-difluoro-2-(methoxymethoxy)phenylboronic acid as a white crystalline solid.

Protocol C: MOM Deprotection Post-Functionalization

Objective: To reveal the functionalized phenol for final agrochemical formulation.

• Acidic Cleavage: Dissolve the functionalized MOM-ether intermediate (10 mmol) in 30 mL of Methanol.

• Catalysis: Add 5 mL of concentrated HCl (37% aqueous).

• Reaction: Heat the mixture to 50 °C for 4 hours. The cleavage of the acetal-like MOM group is driven by the excess methanol, forming dimethoxymethane as a byproduct.

• Isolation: Concentrate the mixture under reduced pressure to remove methanol. Neutralize the residue with saturated NaHCO₃, extract with DCM, dry, and concentrate to yield the final functionalized 2,4-difluorophenol derivative.

References

• Marzi, Elena, et al. "The Regioexhaustive Functionalization of Difluorophenols and Trifluorophenols Through Organometallic Intermediates." ResearchGate, Jul. 2004. Available at:[Link]

• "Synthesis of Aromatic Compounds." DOKUMEN.PUB, 2025. Available at:[Link]

Sources

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• 3. dokumen.pub [dokumen.pub]

Application Notes &amp; Protocols: Regioselective Functionalization of 2,4-Difluoro-1-(methoxymethoxy)benzene via Directed ortho-Metalation

Strategic Overview: Navigating Regioselectivity in a Multifunctionalized Arene

Directed ortho-metalation (DoM) stands as a premier strategy for the site-specific functionalization of aromatic compounds, bypassing the often mixed regiochemical outcomes of classical electrophilic aromatic substitution.[1][2] The reaction leverages a heteroatom-containing "directing metalation group" (DMG) to coordinate with an organolithium base. This complexation enhances the kinetic acidity of the proximal ortho protons, facilitating their selective removal to generate a stabilized aryllithium intermediate.[3][4] This intermediate can then be trapped with a wide array of electrophiles to furnish highly substituted aromatic products with exquisite regiocontrol.[1]

The substrate of interest, 2,4-Difluoro-1-(methoxymethoxy)benzene , presents a compelling case study in competitive directing effects. The aromatic ring is decorated with three potential directing groups: a powerful methoxymethyl (MOM) ether and two fluorine atoms. Understanding the hierarchy of these groups is paramount to predicting and achieving the desired regiochemical outcome.

• The Methoxymethyl (MOM) Ether (-OMOM): The MOM group is classified as a strong DMG.[3] Its ethereal oxygens act as excellent Lewis bases, forming a stable chelate with the lithium cation of the organolithium reagent. This pre-complexation step positions the base for deprotonation at one of the adjacent C-H bonds.

• Fluorine (-F): Fluorine is also recognized as a moderate ortho-directing group.[5][6] Its directing ability stems from a combination of inductive electron withdrawal, which acidifies the ortho protons, and a modest ability to coordinate with lithium.

In a competitive scenario like this, the most powerful directing group dictates the site of metalation.[7] The OMOM group is a significantly more potent director than fluorine. Therefore, deprotonation is expected to occur exclusively at the C6 position, the only available site ortho to the OMOM group. The fluorine atoms, while influencing the overall electronic landscape of the ring, do not override the powerful directing capacity of the MOM ether.

This guide provides a detailed mechanistic rationale and a field-proven protocol for the regioselective ortho-metalation of 2,4-Difluoro-1-(methoxymethoxy)benzene at the C6 position and its subsequent functionalization.

Mechanistic Rationale for Regioselective Lithiation

The high regioselectivity of this reaction is a direct consequence of a Complex-Induced Proximity Effect (CIPE). The process, visualized in the diagram below, can be broken down into three key steps:

• Coordination: The organolithium reagent, typically sec-butyllithium (s-BuLi) or n-butyllithium (n-BuLi), first coordinates to the Lewis basic oxygen atoms of the MOM ether. This forms a pre-litigation complex.

• Deprotonation: This complexation brings the alkyl base into close proximity with the C6 proton, facilitating its abstraction. This is the rate-determining step and establishes the aryllithium species. Deprotonation at C3 (ortho to the C4-fluoro) or C5 (ortho to the C4-fluoro) is kinetically disfavored due to the superior coordinating power of the OMOM group.

• Electrophilic Quench: The resulting aryllithium nucleophile is then intercepted by an added electrophile (E+), which undergoes an ipso-substitution at the carbon bearing the lithium atom to yield the final 2,3,5-trisubstituted product.

Caption: Mechanism of Directed ortho-Metalation.

Experimental Protocol: Synthesis of 6-Iodo-2,4-difluoro-1-(methoxymethoxy)benzene

This protocol details the C6-lithiation of 2,4-difluoro-1-(methoxymethoxy)benzene and subsequent quenching with iodine, a common electrophile. The principles outlined are broadly applicable to a range of other electrophiles.

Reagents and Equipment

Reagent/Equipment	Grade/Specification	Supplier	Notes
2,4-Difluoro-1-(methoxymethoxy)benzene	98%+	Commercial	Ensure anhydrous
sec-Butyllithium (s-BuLi)	~1.4 M in cyclohexane	Commercial	Titrate prior to use
Anhydrous Tetrahydrofuran (THF)	Dri-Solv or passed through solvent column	Commercial	Essential for reaction success
Iodine (I₂)	99.8%+	Commercial
Saturated aq. NH₄Cl	Reagent Grade	Lab Prepared	For quenching
Saturated aq. Na₂S₂O₃	Reagent Grade	Lab Prepared	For iodine workup
Diethyl ether (Et₂O)	ACS Grade	Commercial	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercial	For drying
Schlenk Flask / 3-Neck Round Bottom Flask	---	---	Flame-dried under vacuum
Magnetic Stirrer & Stir Bar	---	---	---
Syringes and Needles	---	---	Oven-dried
Low-Temperature Thermometer	---	---	Calibrated
Inert Gas Line (Argon or Nitrogen)	---	---	With bubbler

Step-by-Step Procedure

A. Reaction Setup and Lithiation

• Preparation: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, a low-temperature thermometer, and an argon/nitrogen inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 equiv) and dissolve it in anhydrous THF (to make a ~0.2 M solution).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add sec-butyllithium (1.1 equiv) dropwise via syringe over 15-20 minutes. Ensure the internal temperature does not rise above -70 °C.

• Stirring: After the addition is complete, stir the resulting solution at -78 °C for 1 hour. A color change (typically to yellow or orange) is often observed, indicating the formation of the aryllithium species.

B. Electrophilic Quench

• Electrophile Preparation: In a separate, dry flask, dissolve iodine (1.2 equiv) in a minimal amount of anhydrous THF.

• Addition: Add the solution of iodine dropwise to the cold (-78 °C) aryllithium solution via cannula or syringe. A rapid discoloration of the iodine solution upon addition is expected.

• Warming: Allow the reaction mixture to stir at -78 °C for an additional 30 minutes, then slowly warm to 0 °C over 1 hour.

C. Workup and Purification

• Quenching: At 0 °C, slowly quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to consume any unreacted iodine, followed by saturated aqueous NH₄Cl solution.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volume of THF).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous Na₂S₂O₃, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 6-iodo-2,4-difluoro-1-(methoxymethoxy)benzene.

Workflow Visualization

The following diagram illustrates the key stages of the experimental procedure.

Caption: Experimental workflow for the synthesis.

Safety & Handling

• Organolithium Reagents: n-Butyllithium and sec-butyllithium are extremely pyrophoric and react violently with water and protic solvents. All manipulations must be performed under a strict inert atmosphere using proper syringe and cannula techniques.[8] Wear fire-retardant lab coats, safety glasses, and appropriate gloves.

• Anhydrous Conditions: The success of the reaction is critically dependent on the exclusion of moisture. Ensure all glassware is rigorously dried and solvents are anhydrous.

• Low Temperatures: Handling cryogenic baths (dry ice/acetone) requires thermal gloves and care to avoid frostbite.

References

• Wikipedia. (2023, October 28). Directed ortho metalation. Retrieved from [Link]

• Taylor, R. D., MacCoss, M., & Lawson, A. D. (2014). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. Molecules, 19(9), 13383–13431. [Link]

• University of Rochester. (n.d.). Directed (ortho) Metallation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Directed ortho Metalation (DOM). Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Retrieved from [Link]

• Scribd. (n.d.). Directed Ortho Metalation Guide. Retrieved from [Link]

• Scilit. (1991). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Retrieved from [Link]

• Myers, A. (n.d.). Directed Ortho Metalation. Retrieved from a lecture note PDF available online.

• Mortier, J. (n.d.). 07- DIRECTED ORTHO METALATION. Retrieved from [Link]

• Gupea. (2025, March 14). Boron Directed Regioselective Aromatic Ortho- Functionalizations. Retrieved from [Link]

• Google Patents. (n.d.). CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines.

• Grokipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• Baran Lab. (n.d.). Directed Metalation: A Survival Guide.

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54705. [Link]

• ResearchGate. (n.d.). Synthesis experiment of 2,4-difluorobenzaldehyde. Retrieved from [Link]

• JMU Scholarly Commons. (n.d.). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. Retrieved from [Link]

• van der Vlugt, J. I., et al. (2013). Directed ortho-lithiation: observation of an unexpected 1-lithio to 3-lithio conversion of 1-lithio-naphthyllithium compounds with an ortho-directing 2-(dimethylamino)methyl group. Dalton Transactions, 42(34), 12214-23. [Link]

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Directed Ortho Metalation [organic-chemistry.org]
• 4. baranlab.org [baranlab.org]
• 5. researchgate.net [researchgate.net]
• 6. scilit.com [scilit.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling Reactions with 2,4-Difluoro-1-(methoxymethoxy)benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Biaryls

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a widely employed strategy to enhance pharmacological properties. Fluorinated biaryl scaffolds are particularly privileged motifs, offering a unique combination of structural rigidity and tunable electronics. The introduction of fluorine atoms can significantly improve metabolic stability by blocking sites susceptible to oxidative metabolism, enhance binding affinity through favorable interactions with protein targets, and modulate lipophilicity and pKa to optimize pharmacokinetic profiles.[1][2] The 2,4-difluorophenyl moiety, in particular, is a key component in numerous advanced drug candidates and approved medicines.

The Suzuki-Miyaura cross-coupling reaction stands as a preeminent tool for the synthesis of these valuable biaryl structures, prized for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid derivatives.[3][4] This guide provides a detailed examination and a comprehensive protocol for the Suzuki coupling of 2,4-Difluoro-1-(methoxymethoxy)benzene derivatives, a crucial intermediate for accessing a diverse range of difluorinated biaryl compounds. The methoxymethyl (MOM) group serves as a robust protecting group for the phenolic oxygen, stable to the basic conditions of the Suzuki coupling while being readily cleavable in a subsequent step.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle can be broken down into three primary steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halogen bond of the aryl halide (in this case, a bromo or iodo derivative of 2,4-Difluoro-1-(methoxymethoxy)benzene). This step forms a Pd(II) intermediate. The reactivity of the halide is crucial, with the general trend being I > Br > OTf >> Cl.[5][6]

• Transmetalation: The organic moiety from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base, which forms a more nucleophilic boronate species. The choice of base is critical and can significantly influence the reaction rate and yield.[7]

• Reductive Elimination: The two organic groups on the Pd(II) complex couple and are eliminated from the metal center, forming the new carbon-carbon bond of the biaryl product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Diagram: The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol for Suzuki Coupling with a 2,4-Difluoro-1-(methoxymethoxy)benzene Derivative

This protocol is a generalized procedure and may require optimization for specific substrates. It is based on established methods for the Suzuki coupling of fluorinated aryl halides.

Materials:

• Bromo or Iodo derivative of 2,4-Difluoro-1-(methoxymethoxy)benzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF/water mixture)

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (Schlenk flask or equivalent)

• Magnetic stirrer and heating mantle/oil bath

• TLC plates and visualization method (e.g., UV lamp)

• Solvents for workup and purification (e.g., ethyl acetate, water, brine, hexanes)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Silica gel for column chromatography

Experimental Workflow Diagram:

Caption: A step-by-step workflow for a typical Suzuki coupling experiment.

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, combine the 2,4-difluoro-1-(methoxymethoxy)phenyl halide (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask and subject it to three cycles of evacuation and backfilling with an inert gas (argon or nitrogen).

• Reagent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%). Then, add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water). The total solvent volume should be sufficient to create a stirrable mixture (typically 0.1 M concentration with respect to the limiting reagent).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC-MS until the starting aryl halide is consumed (typically 4-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure MOM-protected difluorinated biaryl product.

Key Considerations and Optimization

Parameter	Recommendation & Rationale
Palladium Catalyst	Pd(PPh₃)₄ is a reliable choice for many Suzuki couplings. PdCl₂(dppf) is often more effective for less reactive aryl chlorides and can be more air-stable. For challenging couplings, consider using more advanced catalysts with bulky, electron-rich phosphine ligands.
Base Selection	K₂CO₃ is a common and effective base.[8] For less reactive substrates or to accelerate the reaction, stronger bases like K₃PO₄ or Cs₂CO₃ can be beneficial. The base's role is to facilitate the transmetalation step.[7]
Solvent System	A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DMF ) and water is often used. The water helps to dissolve the inorganic base. A completely anhydrous system may be necessary for substrates sensitive to water.[8]
Temperature	Reactions are typically heated to between 80 °C and 110 °C . The electron-rich nature of the MOM-protected phenol may require slightly higher temperatures to facilitate oxidative addition compared to electron-deficient aryl halides.[8]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient temperature, or incorrect base/solvent combination.	Ensure the catalyst is active and the reaction is performed under a strict inert atmosphere. Increase the reaction temperature. Screen different bases and solvent systems.
Homocoupling of Boronic Acid	Presence of oxygen, disproportionation of the boronic acid.	Thoroughly degas all solvents and ensure a good inert atmosphere. Use a slight excess of the boronic acid (1.1-1.2 equiv).
Protodeboronation	Presence of protic sources, prolonged reaction times at high temperatures.	Ensure anhydrous conditions if necessary. Monitor the reaction closely and stop it once the starting material is consumed.
Cleavage of MOM Group	Trace acidity in the reaction mixture or during workup.	Use high-purity reagents and solvents. Perform a neutral or slightly basic workup.

Deprotection of the MOM Group

Following the successful Suzuki coupling, the MOM group can be readily removed under acidic conditions to yield the final difluorinated biaryl phenol.

General Protocol for MOM Deprotection:

• Dissolution: Dissolve the MOM-protected biaryl (1.0 equiv) in a suitable solvent such as methanol or a mixture of tetrahydrofuran and water.

• Acid Addition: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid (HCl) or trifluoroacetic acid (TFA).[9]

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Workup: Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, concentrate, and purify by column chromatography if necessary.

Applications in Drug Discovery

The difluorinated biaryl phenol core structure synthesized through this methodology is a key building block in the development of novel therapeutics. For example, similar structures are found in inhibitors of the PD-1/PD-L1 protein-protein interaction, a critical pathway in cancer immunotherapy. The unique electronic properties of the difluorinated ring can contribute to enhanced binding affinity and improved drug-like properties.

Conclusion

The Suzuki-Miyaura cross-coupling of 2,4-Difluoro-1-(methoxymethoxy)benzene derivatives provides a robust and versatile route to synthetically valuable difluorinated biaryl compounds. Careful selection of the palladium catalyst, base, and solvent system is crucial for achieving high yields and purity. The subsequent deprotection of the MOM ether proceeds cleanly under acidic conditions, affording the target phenol. This synthetic strategy is highly relevant for professionals in drug discovery and medicinal chemistry, enabling the efficient construction of key molecular scaffolds for the development of new therapeutic agents.

References

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. [Link]

• ResearchGate. (n.d.). Palladium-catalyzed cross-coupling of...[Link]

• MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

• Wiley Online Library. (2016, August 11). Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids. [Link]

• PubMed. (2009). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. [Link]

• ResearchGate. (n.d.). Synthesis of 2,3′-difluoro-4′-(trifluoromethoxy)-[1,1′-biphenyl]. [Link]

• Journal of Synthetic Chemistry. (2024, May 3). PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. [Link]

• SciSpace. (n.d.). Palladium-catalyzed cross-coupling reactions of organoboron compounds. [Link]

• Journal of Synthetic Chemistry. (2024). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2024, November 24). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. [Link]

• Google Patents. (n.d.). CN105801390A - Method for synthesizing 2,4-dibromo-3-difluoromethoxy acetophenone.

• PubMed Central. (n.d.). Selective Synthesis of α,α-Difluoro- and α-Monofluoro Methylene Substituted Arenes by Defluoro C–C Bond Coupling. [Link]

• Reddit. (2024, December 10). MOM protecting group alternative for Suzuki. [Link]

• ResearchGate. (2021, November 12). Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. [Link]

• ResearchGate. (2025, July 3). Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation. [Link]

• protocols.io. (2023, September 13). Synthetic Procedure of Dimethyl 2-methoxy-4,4'-biphenyldicarboxylate. [Link]

• ResearchGate. (n.d.). 2,2‐Difluorovinyl Pinacolborane – A New Versatile Reagent for the Suzuki–Miyaura Reaction. [Link]

• PubMed Central. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• ACS Publications. (2015, July 22). Applications of Fluorine in Medicinal Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jsynthchem.com [jsynthchem.com]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. reddit.com [reddit.com]
• 9. protocols.io [protocols.io]

Technical Notes & Optimization

Problems with MOM protection of electron-deficient phenols

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously stubborn challenges in synthetic organic chemistry: the methoxymethyl (MOM) protection of electron-deficient phenols.

While MOM-Cl is a highly reliable protecting group for standard alcohols and electron-rich phenols, the presence of electron-withdrawing groups (EWGs) fundamentally alters the electronic landscape of the substrate. This guide dissects the causality behind these failures and provides self-validating, field-proven protocols to ensure your protection and deprotection steps succeed.

Diagnostic & Troubleshooting Workflow

Decision matrix and troubleshooting workflow for MOM protection of electron-deficient phenols.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why do standard MOM-Cl/DIPEA conditions fail for my electron-deficient phenol? A1: The failure is a direct result of competing kinetics driven by poor nucleophilicity. Electron-withdrawing groups (such as -NO2, -CN, or halogens) pull electron density away from the phenolic oxygen via inductive and resonance effects. While this lowers the pKa of the phenol (making it easier to deprotonate), it drastically reduces the nucleophilicity of the resulting phenoxide anion. When using a mild, reversible base like DIPEA in a non-polar solvent like DCM, the phenoxide remains tightly paired with the protonated amine[1]. Because the phenoxide is sluggish, ambient moisture or the base itself outcompetes it, leading to the rapid hydrolysis or degradation of MOM-Cl before O-alkylation can occur.

Q2: How do I force the protection of highly deactivated phenols (e.g., 4-nitrophenol)? A2: You must break the tight ion pair to maximize the availability of the phenoxide's lone pairs—a concept known as the "naked anion effect." Switch from a reversible amine base to an irreversible strong base like Sodium Hydride (NaH)[2]. Conduct the reaction in a polar aprotic solvent like N,N-Dimethylformamide (DMF). DMF strongly solvates the sodium cation, leaving the phenoxide anion "naked" and highly reactive.

Q3: I switched to NaH/THF, but now I am observing C-alkylation instead of O-alkylation. How can I prevent this? A3: Phenoxides are ambident nucleophiles capable of reacting at the oxygen or at the ortho/para carbons. C-alkylation is favored when the oxygen atom is sterically blocked or tightly coordinated to a small, hard cation (like Na+ or Li+) in less polar solvents like THF. To force O-alkylation, you must disrupt this metal-oxygen coordination. Switch to a more highly coordinating solvent (like DMF or NMP) or add a specific cation chelator, such as 15-crown-5 (for Na+). This sequesters the metal ion, completely freeing the oxygen for nucleophilic attack.

Q4: Deprotection of my deactivated MOM ether is sluggish and requires harsh acids that degrade my molecule. What are the alternatives? A4: MOM ethers are acetals, and their cleavage begins with the protonation of the acetal oxygen. However, aromatic MOM ethers with EWGs exhibit severely reduced reactivity toward acid hydrolysis compared to aliphatic MOM ethers[3]. The EWG decreases the electron density on the acetal oxygens, making that initial protonation step thermodynamically unfavorable. Instead of forcing the reaction with harsh Brønsted acids (e.g., refluxing HCl), utilize a Lewis acid-mediated approach. Treating the deactivated MOM ether with Trimethylsilyl trifluoromethanesulfonate (TMSOTf) and 2,2'-bipyridyl cleanly converts the MOM ether to a TMS ether intermediate, which is then effortlessly hydrolyzed to the free phenol during a mild aqueous workup[3].

Quantitative Data: Condition Optimization Matrix

Use the following table to benchmark your substrate's electronic nature against the required kinetic driving force.

Phenol Electronic Nature	Example Substrate	Approx. pKa	Preferred Base	Solvent System	Recommended Additive	Expected Yield
Electron-Rich	4-Methoxyphenol	~10.2	DIPEA (1.5 eq)	CH2Cl2	None	>90%
Mildly Deficient	4-Chlorophenol	~9.4	K2CO3 (2.0 eq)	Acetone or DMF	TBAI (0.1 eq)	85–95%
Highly Deficient	4-Nitrophenol	~7.1	NaH (1.5 eq)	DMF	None	80–90%
Sterically Hindered + Deficient	2,6-Dichloro-4-nitrophenol	<6.0	NaH (2.0 eq)	NMP	15-Crown-5 (1.0 eq)	70–85%

Self-Validating Experimental Methodologies

Protocol A: Irreversible Deprotonation Protection (For Highly Deficient Phenols)

Mechanism: Irreversible deprotonation followed by SN2 attack on MOM-Cl via a naked anion. Self-Validating Step: The viability of NaH is confirmed via visible H2 gas evolution. If no bubbling occurs, the NaH has degraded to NaOH and the reaction will fail.

Step-by-Step Procedure:

• Flame-dry a round-bottom flask under an argon atmosphere and add a magnetic stir bar.

• Suspend NaH (60% dispersion in mineral oil, 1.5 eq) in anhydrous DMF to create a 0.2 M solution (relative to the phenol).

• Cool the suspension to 0 °C using an ice-water bath.

• Dissolve the electron-deficient phenol (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension.

  • Validation Check: You MUST observe immediate effervescence (hydrogen gas evolution).

• Stir the phenoxide solution for 30 minutes at 0 °C to ensure complete deprotonation.

• Add MOM-Cl (1.5 eq) dropwise. (Caution: MOM-Cl is a potent alkylating agent and known carcinogen; perform this strictly inside a certified fume hood).

• Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2–4 hours. Monitor completion via TLC.

• Quench carefully by adding saturated aqueous NH4Cl dropwise at 0 °C. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (or copious amounts of water) to remove residual DMF. Dry over MgSO4, filter, and concentrate in vacuo.

Protocol B: Lewis Acid-Mediated Deprotection (For Acid-Resistant MOM Ethers)

Mechanism: TMSOTf acts as a Lewis acid to activate the acetal, forming an oxocarbenium ion that is trapped to form a TMS ether, which is highly labile to mild aqueous workup. Self-Validating Step: TLC monitoring will reveal a distinct, less polar intermediate (the TMS ether) before the final phenol is formed.

Step-by-Step Procedure:

• Dissolve the MOM-protected electron-deficient phenol (1.0 eq) in anhydrous Acetonitrile (0.1 M) under argon[3].

• Add 2,2'-bipyridyl (0.1 eq) to act as a mild proton scavenger and prevent unwanted side reactions.

• Cool the solution to 0 °C.

• Add TMSOTf (1.5 eq) dropwise via syringe.

• Stir the reaction from 0 °C to room temperature.

  • Validation Check: Monitor by TLC. The starting material spot will disappear, replaced by a new, less polar spot corresponding to the intermediate aromatic TMS ether[3].

• Once the MOM ether is fully consumed, quench the reaction by adding saturated aqueous NaHCO3. The basic aqueous environment will rapidly hydrolyze the intermediate TMS ether to the free phenol.

• Extract the aqueous layer with Dichloromethane (3x). Dry the combined organic layers over Na2SO4, filter, and purify via flash column chromatography to isolate the pure electron-deficient phenol.

References

• MOM Protecting Group: MOM Protection & Deprotection Mechanism Source: Total Synthesis URL:[Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Protection of Phenol by Acetal (Methoxymethyl acetal - MOM) Source: SynArchive URL:[Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. synarchive.com [synarchive.com]
• 3. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene. The protection of the hydroxyl group of 2,4-difluorophenol with a methoxymethyl (MOM) ether is a crucial step in many multi-step syntheses. However, this reaction is not without its challenges. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol to help you navigate potential pitfalls and achieve optimal results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene, offering explanations for the underlying causes and actionable solutions.

Issue 1: Low or No Product Formation

• Question: My reaction has resulted in a very low yield, or I have only recovered the starting material, 2,4-difluorophenol. What could be the cause?

• Answer:

  • Inactive Reagents: The most common culprits are the base and the chloromethyl methyl ether (MOM-Cl). Sodium hydride (NaH), if used, is highly susceptible to deactivation by atmospheric moisture. N,N-Diisopropylethylamine (DIPEA) should be freshly distilled if its purity is . MOM-Cl can hydrolyze over time to form HCl and other byproducts, which can complicate the reaction.

    • Solution: Always use freshly opened or properly stored reagents. If using NaH, ensure it is from a fresh bottle and handled under strictly anhydrous conditions. Consider titrating your base if its activity is uncertain.

  • Sub-optimal Reaction Conditions: The reaction kinetics are sensitive to temperature. Running the reaction at too low a temperature may result in an impractically slow reaction rate, while excessively high temperatures can promote side reactions.

    • Solution: For reactions employing NaH, it is common to start at 0 °C for the deprotonation step and then allow the reaction to warm to room temperature for the substitution with MOM-Cl. When using a weaker base like DIPEA, the reaction may require gentle heating (e.g., 40-50 °C) to proceed at a reasonable rate.[1]

Issue 2: Significant Amount of Unreacted 2,4-Difluorophenol in the Crude Product

• Question: My TLC and NMR analysis show a significant amount of the starting phenol alongside my desired product. How can I drive the reaction to completion?

• Answer:

  • Insufficient Stoichiometry: An inadequate amount of either the base or MOM-Cl will naturally lead to incomplete conversion of the starting material.

    • Solution: It is advisable to use a slight excess of both the base and MOM-Cl (typically 1.1 to 1.2 equivalents each) to ensure the complete consumption of the 2,4-difluorophenol.

  • Ineffective Deprotonation: If the base is not strong enough or is of poor quality, the initial deprotonation of the phenol will be incomplete, limiting the subsequent reaction with MOM-Cl.

    • Solution: For phenolic hydroxyl groups, a strong base like NaH is highly effective. If using a weaker base like DIPEA, ensure it is of high purity and consider increasing the reaction time or temperature.

Issue 3: Product Decomposition During Workup or Purification

• Question: I seem to be losing my product during the aqueous workup or column chromatography. What is causing this decomposition?

• Answer:

  • Acid-Mediated Deprotection: The MOM ether is an acetal and is highly sensitive to acidic conditions.[2] Accidental exposure to acid, even trace amounts, can lead to the cleavage of the MOM group, regenerating the starting phenol.[3][4]

    • Solution:

      • Workup: Avoid any acidic washes (e.g., dilute HCl, saturated NH₄Cl).[4] Quench the reaction with a mild basic solution, such as saturated aqueous sodium bicarbonate.[3]

      • Purification: Standard silica gel can be slightly acidic and may cause deprotection on the column.[3] To mitigate this, you can either neutralize the silica gel by preparing a slurry with a small amount of a non-polar solvent containing ~1% triethylamine, or opt for a less acidic stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable base for the MOM protection of 2,4-difluorophenol?

A1: The choice of base depends on the desired reaction conditions and the scale of the synthesis.

• Sodium Hydride (NaH): This is a strong, non-nucleophilic base that irreversibly deprotonates the phenol, driving the reaction forward. It is an excellent choice for achieving high yields but requires strict anhydrous conditions.

• N,N-Diisopropylethylamine (DIPEA): A weaker, non-nucleophilic amine base that is often used for its ease of handling.[1] Reactions with DIPEA may require heating and longer reaction times compared to NaH.

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is the most convenient method. Use a solvent system that provides good separation between the starting phenol and the less polar product (e.g., 20% ethyl acetate in hexanes). The spots can be visualized under UV light and by staining with a potassium permanganate solution. The disappearance of the starting material spot indicates the completion of the reaction.

Q3: What are the best practices for purifying 2,4-Difluoro-1-(methoxymethoxy)benzene?

A3: Flash column chromatography is the standard method for purification.

• Stationary Phase: As mentioned in the troubleshooting section, use either neutralized silica gel or alumina to prevent product degradation.

• Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity eluent (e.g., 100% hexanes) and gradually increase the polarity to elute your product.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show the characteristic signals for the methoxymethyl group (a singlet around 5.2 ppm for the -O-CH₂-O- and a singlet around 3.5 ppm for the -O-CH₃). ¹⁹F NMR and ¹³C NMR will further confirm the structure.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for assessing the purity of the final product.

Visualizing the Reaction and a Common Side Reaction

Caption: The main reaction pathway for the synthesis.

Caption: A common side reaction: acid-catalyzed deprotection.

Detailed Experimental Protocol

This protocol outlines a reliable method for the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene using sodium hydride as the base.

Materials:

• 2,4-Difluorophenol

• Sodium hydride (60% dispersion in mineral oil)

• Chloromethyl methyl ether (MOM-Cl)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate and hexanes for chromatography

Procedure:

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents).

• Solvent Addition: Add anhydrous THF to the flask.

• Deprotonation: Cool the suspension to 0 °C using an ice bath. Dissolve 2,4-difluorophenol (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes.

• MOM Protection: Add MOM-Cl (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring the progress by TLC.

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on neutralized silica gel using a gradient of ethyl acetate in hexanes.

Data Summary Table

Parameter	Condition 1 (NaH)	Condition 2 (DIPEA)	Expected Outcome
Base	Sodium Hydride	DIPEA	NaH generally provides higher yields and faster reaction times.
Temperature	0 °C to room temp.	Room temp. to 40 °C	The stronger base allows for lower reaction temperatures.
Reaction Time	4-12 hours	12-24 hours	Reactions with DIPEA are typically slower.
Typical Yield	>90%	70-85%	Yields can vary based on the purity of reagents and reaction scale.

References

• Reddit. (2021, July 21). Stability of -OMOM protecting groups. r/Chempros. Available from: [Link]

• Saha, A., et al. Study Guide to Organic Chemistry. Volume 5.

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. Available from: [Link]

• ResearchGate. (2025, August 6). An Efficient Protocol for the Preparation of MOM Ethers and Their Deprotection Using Zirconium(IV) Chloride. Available from: [Link]

• Organic Chemistry Portal. MOM Ethers. Available from: [Link]

• YouTube. (2020, October 6). Alcohol Protection & deprotection (MOM, MEM, BOM , PMB, THP). Available from: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Optimizing MOM Deprotection Workflows

Welcome to the Advanced Troubleshooting Guide for Methoxymethyl (MOM) ether deprotection. While MOM ethers are robust protecting groups, their removal can generate highly reactive electrophilic species (e.g., formaldehyde, oxonium ions) that compromise target molecule integrity. This guide provides mechanistic insights, optimized protocols, and troubleshooting steps to suppress side reactions and maximize chemoselectivity.

Diagnostic Decision Matrix

To prevent yield loss, experimental conditions must be tailored to the specific functional group landscape of your substrate. Use the decision matrix below to select the appropriate deprotection strategy.

Troubleshooting logic tree for selecting optimal MOM deprotection conditions.

Frequently Asked Questions (Troubleshooting Side Reactions)

Q1: My NMR shows unexpected alkylation and ring-closure products after MOM deprotection. What is happening and how do I stop it? Causality: The cleavage of a MOM ether inherently releases formaldehyde (

) and methanol as stoichiometric byproducts. In the presence of acid, formaldehyde acts as a potent electrophile. If your substrate contains nucleophilic motifs—such as electron-rich aromatic rings (e.g., indoles, phenols) or primary/secondary amines—formaldehyde will rapidly undergo Pictet-Spengler-type cyclizations, electrophilic aromatic substitutions, or form imines/aminals. Solution: You must introduce a formaldehyde scavenger that outcompetes your substrate's nucleophiles.

• Thiol Scavengers: Using 1-propanethiol (

  -PrSH) in conjunction with a Lewis acid (like ) efficiently traps formaldehyde as a harmless dithioacetal. This method is highly effective, rapid, and prevents epimerization[1].

• Amine Scavengers: For substrates where thiols are incompatible, 2,2'-bipyridine has proven highly effective as a formaldehyde scavenger, particularly when paired with silyl triflates (TMSOTf or TESOTf) to prevent unwanted cyclizations[2].

Q2: I need to cleave a MOM ether, but my molecule also has a TBS ether and a THP acetal. Standard HCl/MeOH strips everything. What are my options? Causality: Brønsted acids (like HCl, TFA, or pTSA) rely on protonating the acetal oxygen, which indiscriminately activates most acid-sensitive protecting groups (silyl ethers, THP, trityl). Solution: Transition from Brønsted acids to soft, oxophilic Lewis acids or silylating agents that exploit the specific steric and electronic environment of the MOM group.

• TMSOTf / 2,2'-bipyridyl: This combination allows for highly chemoselective deprotection of MOM ethers without affecting TBS or benzyl ethers. The 2,2'-bipyridyl not only acts as an acid scavenger to protect the TBS group from trace TfOH but also modulates the reactivity of the silyl triflate[3].

• Zinc Bromide (

  ): A mild Lewis acid that selectively coordinates to the bidentate-like oxygens of the MOM group, often leaving bulkier silyl ethers intact[4].

Q3: I am using concentrated HCl for deprotection and isolating a chloromethylated byproduct. Why? Causality: Aqueous or methanolic HCl reacting with the released formaldehyde and methanol generates chloromethyl methyl ether (MOM-Cl) or bis(chloromethyl) ether in situ. These are powerful, volatile alkylating agents that will irreversibly chloromethylate your substrate. Solution: Switch to a non-halogenated Brønsted acid under solvent-free or strictly non-nucleophilic conditions. For instance, grinding the substrate with solid p-toluenesulfonic acid (pTSA) provides a rapid, solvent-free deprotection that avoids chloromethylation entirely[5].

Mechanistic Pathway & Scavenger Intervention

Understanding the exact point of failure during cleavage is critical. The diagram below illustrates how scavengers intercept the reactive cleavage intermediate before it can degrade the target molecule.

Mechanistic pathway of MOM cleavage highlighting the role of formaldehyde scavengers.

Quantitative Comparison of Deprotection Conditions

Reagent System	Temp / Time	Selectivity Profile	Primary Advantage
+ -PrSH	RT / <10 min	Tolerates esters, benzyl ethers; cleaves MOM on 3° alcohols without epimerization.	Thiol acts as a highly efficient formaldehyde scavenger.
TMSOTf + 2,2'-bipyridyl	0 °C to RT / 1-4 h	Highly orthogonal; leaves TBS, TIPS, and THP groups intact.	Bipyridyl buffers trace acid and traps electrophilic byproducts.
pTSA (Solvent-Free)	RT / 30 min	Tolerates allyl, benzyl, amides. (Acetates may be labile).	Eco-friendly, avoids halogenated alkylating side products.
HCl / MeOH	40-50 °C / 2-12 h	Poor (cleaves most acid-sensitive groups).	Low cost, suitable for robust, simple substrates.

Validated Experimental Protocols

Protocol A: Mild Deprotection with Formaldehyde Scavenging ( / -PrSH)

Application: Ideal for complex substrates prone to electrophilic aromatic substitution or containing tertiary MOM ethers[1]. Mechanism of Action:

coordinates to the MOM ether, activating it for cleavage, while -PrSH acts as a nucleophilic sink for the resulting oxonium ion and formaldehyde, preventing substrate alkylation.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (Nitrogen or Argon), dissolve the MOM-protected substrate (1.0 equiv, typically 0.5 mmol) in anhydrous dichloromethane (DCM, 5.0 mL).

• Scavenger Addition: Add 1-propanethiol (

  -PrSH, 5.0 equiv) to the stirring solution at room temperature. Caution: Conduct in a well-ventilated fume hood due to the strong odor of thiols.

• Activation: Add anhydrous Zinc Bromide (

  , 2.0 to 5.0 equiv) in one portion.

• Monitoring: Stir the suspension at room temperature. Monitor the reaction via TLC (typically complete within 10–30 minutes).

• Quenching & Workup: Once complete, quench the reaction by adding saturated aqueous

  (5 mL). Extract the aqueous layer with DCM (3 × 5 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify via flash column chromatography to isolate the free alcohol.

Protocol B: Chemoselective Deprotection via Silyl Triflates (TMSOTf / 2,2'-bipyridyl)

Application: Best for substrates containing multiple acid-sensitive protecting groups (e.g., silyl ethers) where Brønsted acids cause global deprotection[3].

Step-by-Step Methodology:

• Preparation: Dissolve the MOM ether (0.5 mmol, 1.0 equiv) and 2,2'-bipyridyl (1.5 mmol, 3.0 equiv) in anhydrous acetonitrile or DCM (5.0 mL) under a Nitrogen atmosphere.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Dropwise add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.0 mmol, 2.0 equiv).

• Reaction: Remove the ice bath and allow the solution to warm to room temperature. Stir until the starting material is consumed (1–4 hours, monitor by TLC).

• Hydrolysis: Add

  (2.0 mL) directly to the reaction mixture and stir vigorously for 15 minutes to hydrolyze the intermediate silyl ether to the free alcohol.

• Workup: Dilute with ethyl acetate (15 mL), wash with saturated aqueous

  (to remove bipyridyl) followed by brine. Dry over , concentrate, and purify.

References

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. ResearchGate.

• Total Synthesis of (+)-Malbrancheamide B Employing a Bioinspired Strategy. ACS Publications.

• Remarkable effect of 2,2′-bipyridyl: mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf). RSC Publishing.

• Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group. Benchchem.

• A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Bentham Science Publishers.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Remarkable effect of 2,2′-bipyridyl: mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf)–2,2′-bipyridyl - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eurekaselect.com [eurekaselect.com]

Technical Support Center: Stability and Handling of 2,4-Difluoro-1-(methoxymethoxy)benzene

Welcome to the technical support center for 2,4-Difluoro-1-(methoxymethoxy)benzene. This guide provides in-depth answers to frequently asked questions and robust troubleshooting protocols for researchers, chemists, and drug development professionals. Our focus is on the critical stability considerations of the methoxymethyl (MOM) protecting group in this specific fluorinated aromatic compound under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of the MOM group on 2,4-Difluoro-1-(methoxymethoxy)benzene?

The methoxymethyl (MOM) group is an acetal, which defines its stability profile. As a general rule, it is robust under neutral and basic conditions but labile in the presence of acid.[1][2] For 2,4-Difluoro-1-(methoxymethoxy)benzene, the MOM ether is stable in a pH range of approximately 4 to 12.[1] It is resistant to a wide variety of common reagents, including many oxidizing and reducing agents, strong bases (e.g., organolithiums, hydrides), and nucleophiles, making it a versatile protecting group for the phenolic hydroxyl.[1][3]

Q2: Under what acidic conditions is the MOM group cleaved, and what is the mechanism?

Cleavage of the MOM group is most commonly achieved under acidic conditions. The reaction can be catalyzed by both Brønsted and Lewis acids.[4]

Mechanism of Acid-Catalyzed Deprotection: The process begins with the protonation of one of the acetal oxygens by an acid (H⁺). This is typically the rate-determining step. The protonated intermediate is unstable and cleaves to form the stable 2,4-difluorophenol and a resonance-stabilized oxonium cation. This cation is then quenched by water or another nucleophile present in the mixture to yield methanol and formaldehyde.

Caption: Mechanism of Acid-Catalyzed MOM Deprotection.

Common acidic reagents for deprotection include:

• Strong Brønsted Acids: Hydrochloric acid (HCl) in methanol or THF, or trifluoroacetic acid (TFA) in dichloromethane (DCM).[2][5]

• Mild Brønsted Acids: Pyridinium p-toluenesulfonate (PPTS) in alcohols, often used when other acid-sensitive groups are present.[2]

• Lewis Acids: Reagents like trimethylsilyl bromide (TMSBr), zinc bromide (ZnBr₂), or titanium tetrachloride (TiCl₄) can also effectively cleave MOM ethers.[6][7]

Q3: How do the electron-withdrawing fluorine atoms on the benzene ring affect the stability of the MOM ether?

The two fluorine atoms on the aromatic ring are strongly electron-withdrawing due to their high electronegativity. This has two main effects:

• Reduced Basicity of Phenolic Oxygen: The electron-withdrawing nature of the fluorines decreases the electron density on the adjacent phenolic oxygen. A less electron-dense (less basic) oxygen is protonated more slowly in the first step of the acidic cleavage mechanism. This may mean that 2,4-Difluoro-1-(methoxymethoxy)benzene requires slightly harsher acidic conditions (e.g., longer reaction time or slightly higher acid concentration) for deprotection compared to a MOM-protected phenol with electron-donating groups.

• Increased Acidity of Parent Phenol: The resulting 2,4-difluorophenol is more acidic than phenol itself, which does not significantly impact the cleavage reaction but is a property to be aware of during workup.

Despite the electronic effect, the fundamental nature of the MOM group as an acid-labile acetal remains unchanged.

Q4: Is 2,4-Difluoro-1-(methoxymethoxy)benzene stable under basic conditions?

Yes, the MOM ether is highly stable under a wide range of basic conditions.[1] This includes:

• Aqueous bases: Sodium hydroxide (NaOH), potassium carbonate (K₂CO₃).

• Strong, non-nucleophilic bases: Sodium hydride (NaH), lithium diisopropylamide (LDA), n-butyllithium (n-BuLi).

• Alkoxides: Sodium methoxide (NaOMe), potassium tert-butoxide (t-BuOK).

This stability makes the MOM group ideal for protecting the phenol during reactions that require basic reagents, such as metalations, alkylations, or condensation reactions. While the MOM group itself is stable, be aware that the electron-deficient aromatic ring may be susceptible to nucleophilic aromatic substitution (SNAr) under harsh conditions with potent nucleophiles.[8]

Q5: I am observing unexpected deprotection of the MOM group during my reaction or workup. What are the common causes?

Unintended cleavage of the MOM group is a frequent issue that can often be traced to "hidden" sources of acid in an experimental procedure.

Caption: Troubleshooting workflow for unexpected MOM cleavage.

The most common culprits are:

• Silica Gel Chromatography: Standard silica gel is acidic and notorious for causing partial or complete deprotection of MOM ethers during purification.[6]

• Acidic Workups: Using saturated aqueous ammonium chloride (NH₄Cl) to quench a reaction can create a sufficiently acidic environment (pH ~4.5-5.5) to initiate cleavage.

• Lewis Acidic Reagents: Many reagents not typically classified as acids are Lewis acidic and can coordinate to and cleave the MOM group. Examples include diisobutylaluminium hydride (DIBAL-H), zinc chloride (ZnCl₂), and many transition metal salts.[6]

• In Situ Acid Generation: Reagents like trimethylsilyl halides (e.g., TMSBr, TMSCl) can react with trace amounts of water or alcohols to generate HBr or HCl, which will rapidly cleave the MOM ether.[6]

Summary of Stability Conditions

Reagent / Condition	Stability of MOM Group	Notes & Recommendations
Strong Brønsted Acids (e.g., conc. HCl, TFA)	Labile	Standard conditions for rapid and complete deprotection.[2]
Mild Brønsted Acids (e.g., PPTS, CSA)	Labile	Useful for selective deprotection in the presence of more acid-sensitive groups. Slower reaction rates.[2]
Lewis Acids (e.g., TiCl₄, ZnBr₂, TMSOTf)	Labile	Effective for deprotection, but can be sources of unintended cleavage if used for other purposes.[6][7][9]
Aqueous Base (e.g., NaOH, K₂CO₃, pH > 8)	Stable	The MOM group is robust under these conditions.
Strong Organometallic Bases (e.g., n-BuLi, LDA)	Stable	Highly stable. Ideal for reactions involving these reagents.[3]
Hydride Reducing Agents (e.g., NaBH₄, LiAlH₄)	Stable	Generally stable to common hydride reagents.[6]
Lewis Acidic Hydrides (e.g., DIBAL-H)	Potentially Labile	Cleavage has been observed. Use at low temperatures with careful stoichiometry.[6]
Silica Gel Chromatography	Potentially Labile	High risk of unintended cleavage due to the acidic surface of silica.[6]

Experimental Protocols

Protocol 1: Standard Acidic Deprotection of 2,4-Difluoro-1-(methoxymethoxy)benzene

This protocol outlines a common and effective method for the complete removal of the MOM group using hydrochloric acid.

• Preparation: Dissolve 2,4-Difluoro-1-(methoxymethoxy)benzene (1.0 equiv) in methanol (MeOH) to a concentration of approximately 0.2 M.

• Addition of Acid: To the stirring solution at room temperature, add concentrated hydrochloric acid (37% aq., ~2.0 equiv) dropwise.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-4 hours).

• Workup: Once the reaction is complete, carefully neutralize the acid by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

• Extraction: Remove the methanol under reduced pressure. Add ethyl acetate and water to the residue. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2,4-difluorophenol. The product can be further purified by column chromatography if necessary (see Protocol 3).

Protocol 2: Mitigating Unintended Cleavage During Chromatographic Purification

This protocol should be followed when purifying MOM-protected compounds to prevent acid-catalyzed deprotection on a silica gel column.

• Slurry Preparation: Prepare a slurry of silica gel in your chosen eluent (e.g., 10% Ethyl Acetate in Hexanes).

• Neutralization: To this slurry, add triethylamine (Et₃N) to a final concentration of 1% by volume (e.g., 10 mL of Et₃N for every 990 mL of eluent). Stir the slurry for 15 minutes to ensure complete neutralization of the acidic sites on the silica.

• Column Packing: Pack the column using the neutralized slurry as you normally would.

• Elution: Run the column using an eluent that also contains 1% triethylamine.

• Product Analysis: After concentrating the desired fractions, be aware that they will contain residual triethylamine, which is volatile and can typically be removed under high vacuum.

References

• AdiChemistry. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. Retrieved from AdiChemistry. URL: [Link]

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from Total Synthesis. URL: [Link]

• Wikipedia. (2023). Methoxymethyl ether. Retrieved from Wikipedia. URL: [Link]

• Organic Chemistry Portal. (n.d.). Methoxymethyl ethers. Retrieved from Organic Chemistry Portal. URL: [Link]

• Reddy, K. A., Maheswari, C. U., Venkateshwar, M., & Kanjilal, S. (2011). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. ResearchGate. URL: [Link]

• Kalita, D., & Sarma, D. (2017). A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Letters in Organic Chemistry, 14(5). URL: [Link]

• Nukata, K., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. Molecules, 24(9), 1792. URL: [Link]

• Reddit. (2024, May 19). MOM Deprotection. r/OrganicChemistry. URL: [Link]

• Organic Chemistry Portal. (n.d.). Hydroxyl Protecting Groups Stability. Retrieved from Organic Chemistry Portal. URL: [Link]

• YouTube. (2020, October 6). Alcohol Protection & deprotection (MOM, MEM, BOM , PMB, THP). URL: [Link]

• RSC Publishing. (2020). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers. URL: [Link]

• Reddit. (2021, July 21). Stability of -OMOM protecting groups. r/Chempros. URL: [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. URL: [Link]

• Google Patents. (n.d.). CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines.

• MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. URL: [Link]

• Vanderbilt University. (n.d.). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. URL: [Link]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. MOM Ethers [organic-chemistry.org]
• 4. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. vanderbilt.edu [vanderbilt.edu]
• 9. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]

Removal of MOM protecting group in the presence of other functional groups

Ticket Subject: Selective Deprotection of Methoxymethyl (MOM) Ethers Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Decision Matrix

The Challenge: The Methoxymethyl (MOM) ether is a robust protecting group for alcohols and phenols, stable to strong bases, nucleophiles, and reducing agents. Its removal typically requires protic or Lewis acids.[1] The difficulty arises when the substrate contains other acid-sensitive functionalities (e.g., silyl ethers like TBS/TBDPS, acetals, or Boc groups) or when aqueous conditions must be avoided.

Support Logic: Do not default to concentrated HCl. Select your reagent based on the "weakest link" in your molecule. Use the decision tree below to select the appropriate protocol.

Reagent Selection Workflow

Figure 1: Decision matrix for selecting the optimal MOM deprotection protocol based on substrate sensitivity.

Technical Protocols

Protocol A: Standard Acidic Hydrolysis (HCl)

Best for: Simple substrates with no acid-labile groups (e.g., simple alkyl chains, aromatics). Mechanism: Protic acid protonates the acetal oxygen, leading to the ejection of methanol and formation of an oxocarbenium ion, which is hydrolyzed by water.

• Reagents: Conc. HCl, Methanol (MeOH).[1]

• Procedure:

  • Dissolve the substrate (1 mmol) in MeOH (10 mL).

  • Add conc. HCl (0.1 - 0.5 mL) dropwise at 0°C.

  • Warm to room temperature (RT) and stir. Monitor by TLC (typically 1–4 h).

  • Workup: Neutralize with solid NaHCO₃ before removing solvent to prevent acid concentration during evaporation. Filter and concentrate.

Protocol B: The "Silyl-Safe" Method (CBr₄ / iPrOH)

Best for: Substrates containing TBS, TBDPS, or TIPS ethers. Why it works: Carbon tetrabromide (CBr₄) in refluxing isopropanol generates HBr in situ in a controlled, catalytic manner. This provides enough acidity to cleave the MOM ether but is often mild enough to leave silyl ethers intact due to the steric bulk of the solvent and the kinetics of HBr generation [1].

• Reagents: CBr₄ (10 mol%), Isopropanol (iPrOH).

• Procedure:

  • Dissolve substrate in iPrOH (0.1 M).

  • Add CBr₄ (10 mol%).

  • Heat to reflux (80°C).

  • Critical Step: Monitor TLC every 30 mins. While selective, prolonged exposure at reflux can eventually degrade silyl groups.

  • Workup: Cool, quench with sat. NaHCO₃, extract with EtOAc.

Protocol C: Anhydrous Cleavage (TMSBr)

Best for: Substrates sensitive to water or protic solvents; highly sterically hindered MOM groups. Mechanism: Silicon acts as a "super-proton," coordinating to the acetal oxygen. Bromide acts as the nucleophile.

• Reagents: Trimethylsilyl Bromide (TMSBr), Dichloromethane (DCM), optional: ZnBr₂.

• Procedure:

  • Dissolve substrate in dry DCM (0.1 M) under Argon/Nitrogen at -78°C or 0°C.

  • Add TMSBr (1.2 – 1.5 equiv) dropwise.

  • Stir at 0°C.

  • Note: If reaction is sluggish, add ZnBr₂ (0.1 equiv) as a Lewis acid catalyst [2].

  • Quench: Pour into sat. NaHCO₃ solution. (Do not use water alone, or HBr will generate and degrade the product).

Protocol D: High Selectivity (B-Bromocatecholborane)

Best for: Complex natural products containing Benzyl (Bn), Allyl, or Esters . Nuance: This reagent is highly specific for MOM/MEM cleavage. It typically spares Benzyl ethers and Esters.[2] It can tolerate TBS ethers if the reaction is kept short and cold, but prolonged exposure will cleave TBS [3].

• Reagents:

  -Bromocatecholborane, dry DCM.

• Procedure:

  • Dissolve substrate in dry DCM at -78°C.

  • Add

    -Bromocatecholborane (1.2 – 2.0 equiv).

  • Stir at -78°C for 1–2 hours.

  • Quench: Add pH 7 phosphate buffer or dilute NaOH/H₂O₂ (oxidative workup) if organoboron byproducts persist, though simple hydrolysis usually suffices.

Mechanism of Boron-Mediated Cleavage

Figure 2: Mechanistic pathway of MOM cleavage using B-Bromocatecholborane.

Comparative Data & Selectivity

Reagent	Conditions	MOM Removal	TBS/TBDPS Stability	Benzyl (Bn) Stability	Esters Stability
HCl / MeOH	Protic, Acidic	Excellent	Poor (Cleaves)	Excellent	Good
TFA / DCM	Organic Acid	Good	Poor	Excellent	Good
CBr₄ / iPrOH	Reflux, Mild HBr	Good	Good (Kinetic control)	Excellent	Good
TMSBr	Lewis Acid, Anhydrous	Excellent	Moderate (Temp dependent)	Good	Good
-Bromocatecholborane	Lewis Acid, -78°C	Excellent	Good (at low temp)	Excellent	Excellent
ZnBr₂ / n-PrSH	Lewis Acid + Thiol	Excellent	Excellent	Excellent	Excellent

Note on ZnBr₂/n-PrSH: This method is highly selective but requires the use of odorous thiols. It is recommended only if Protocol B or D fails [4].

Troubleshooting & FAQ

Q: My TBS group fell off during the CBr₄ reaction. What happened? A: The reaction ran too long or the temperature was too high. CBr₄ generates HBr continuously. If the MOM is stubborn, switch to Protocol D (

-Bromocatecholborane) at -78°C, which relies on boron coordination rather than Brønsted acidity.

Q: I have an acetal elsewhere in the molecule (e.g., acetonide). Can I use TMSBr? A: Risky. TMSBr can cleave acetonides. Use Protocol D or a highly buffered condition (e.g., PPTS in t-BuOH at reflux, though this requires high heat).

Q: The reaction with B-Bromocatecholborane turned a dark color and stalled. A: This reagent is moisture sensitive. Ensure your DCM is distilled or dried over molecular sieves. Old reagent bottles often hydrolyze to catechol and boric acid, which are ineffective.

Q: Can I use hydrogenation (H₂/Pd-C)? A: No. MOM groups are stable to standard hydrogenolysis conditions. This is actually a feature; you can remove Benzyl (Bn) groups in the presence of MOM using H₂/Pd-C.

References

• CBr4/iPrOH Method: Lee, A. S.-Y., et al. "CBr4-Photoirradiation Protocol for Chemoselective Deprotection of Acid Labile Primary Hydroxyl Protecting Groups." Tetrahedron Letters, vol. 45, no. 5, 2004.

• TMSBr/ZnBr2 Method: Hanessian, S., & Guindon, Y. "Cleavage of Methyl Ethers with Ethylenethiol–Zinc Bromide." Tetrahedron Letters, vol. 21, no. 24, 1980.

• B-Bromocatecholborane: Boeckman, R. K., & Potenza, J. C. "Catechol boron halides: mild and selective reagents for the cleavage of common protecting groups." Tetrahedron Letters, vol. 26, no. 11, 1985.

• ZnBr2/Thiol Selectivity: Kim, K., et al. "A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers."[3][4][5] The Journal of Organic Chemistry, 2003.[6]

• General Reference: Wuts, P. G. M.[6] Greene's Protective Groups in Organic Synthesis. 5th ed., John Wiley & Sons, 2014.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. MOM Ethers [organic-chemistry.org]

Technical Support Center: Synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene

Welcome to the technical support center for the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the methoxymethyl (MOM) protection of 2,4-difluorophenol.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,4-Difluoro-1-(methoxymethoxy)benzene?

The most prevalent method is the O-alkylation of 2,4-difluorophenol. This reaction involves deprotonating the phenolic hydroxyl group with a suitable base to form a phenoxide, which then acts as a nucleophile, attacking an electrophilic methoxymethyl source. The most common, traditional reagent for this is chloromethyl methyl ether (MOM-Cl).

Q2: Why is MOM-Cl often used, and what are the primary safety concerns?

MOM-Cl is a potent electrophile due to the activating effect of the adjacent oxygen atom's lone pairs, which stabilize the developing positive charge during nucleophilic attack.[1] This high reactivity leads to efficient ether formation. However, this same reactivity makes MOM-Cl a powerful alkylating agent and a known human carcinogen, as it can alkylate DNA.[1][2] Extreme caution, including working in a certified chemical fume hood and using appropriate personal protective equipment (PPE), is mandatory.

Q3: Are there safer alternatives to MOM-Cl for the methoxymethylation of 2,4-difluorophenol?

Yes, several safer alternatives exist to mitigate the risks associated with MOM-Cl:

• Dimethoxymethane (Formaldehyde Dimethyl Acetal): This reagent can be used in an acid-catalyzed acetal exchange reaction.[1][3] While less reactive than MOM-Cl, it provides a much safer alternative, with the reaction often driven to completion by using an excess of the reagent.

• Methoxymethyl Acetate: This reagent can protect phenols at room temperature in the presence of a Lewis acid catalyst like zinc chloride.

Q4: What are the typical reaction conditions for the MOM protection of 2,4-difluorophenol?

Typical conditions involve dissolving 2,4-difluorophenol in an aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or dimethylformamide (DMF). A base is added, followed by the methoxymethylating agent. The reaction is often performed at temperatures ranging from 0 °C to room temperature.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,4-Difluoro-1-(methoxymethoxy)benzene.

Issue 1: Low or No Product Yield

Q: I am getting a very low yield of my desired product. What are the potential causes and how can I improve it?

A low yield can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Cause 1: Incomplete Deprotonation of 2,4-Difluorophenol

The pKa of the phenolic proton in 2,4-difluorophenol is influenced by the electron-withdrawing fluorine atoms, making it more acidic than phenol itself. However, incomplete deprotonation will result in unreacted starting material.

• Troubleshooting Steps:

  • Base Selection: The choice of base is critical. For a complete and rapid deprotonation, a strong base is often preferred. If you are using a weaker base like a tertiary amine (e.g., triethylamine, DIPEA), consider switching to a stronger, non-nucleophilic base like sodium hydride (NaH) or potassium hydride (KH).[1] With strong bases, the phenoxide is pre-formed before the addition of the electrophile.

  • Reaction Time: Allow sufficient time for the base to fully deprotonate the phenol before adding the MOM-Cl. This is especially important when using hydride bases, where stirring the phenol and base together for 30-60 minutes before adding the electrophile is common practice.

Base	Typical Solvent	Key Considerations
N,N-Diisopropylethylamine (DIPEA)	DCM, THF	Weaker base; equilibrium may not fully favor the phenoxide.[1]
Sodium Hydride (NaH)	THF, DMF	Strong base; ensures complete deprotonation.[4] Requires anhydrous conditions.
Potassium Carbonate (K₂CO₃)	Acetone, DMF	A common, milder base suitable for many phenol protections.[5]

Potential Cause 2: Inactive or Degraded Reagents

• MOM-Cl: This reagent is highly reactive and susceptible to hydrolysis. If it has been exposed to moisture, its effectiveness will be significantly reduced.

• Anhydrous Conditions: The presence of water will quench strong bases like NaH and can also hydrolyze MOM-Cl.

• Troubleshooting Steps:

  • Reagent Quality: Use freshly opened or properly stored MOM-Cl. Consider purifying it by distillation if its quality is questionable.

  • Solvent and Glassware: Ensure all solvents are anhydrous and that glassware is flame- or oven-dried before use.[1] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Potential Cause 3: Sub-optimal Reaction Temperature

• Troubleshooting Steps:

  • Initial Cooling: The reaction is often initiated at 0 °C to control the initial exotherm, especially when using highly reactive reagents.[1]

  • Warming to Room Temperature: Allowing the reaction to slowly warm to room temperature and stir for several hours (or overnight) can often drive the reaction to completion.[1] Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Troubleshooting Flowchart for Low Yield

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 3. US3987105A - Process for methoxymethylation of phenolic hydroxyl groups - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]
• 5. Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete MOM Protection of 2,4-Difluorophenol

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the methoxymethyl (MOM) protection of 2,4-difluorophenol. This electron-deficient phenol presents unique challenges compared to its electron-rich counterparts, often resulting in incomplete reactions and low yields. This document provides in-depth troubleshooting, mechanistic insights, and optimized protocols to ensure successful and reproducible outcomes.

Part 1: Frequently Asked Questions & Troubleshooting

This section addresses the most common issues encountered during the MOM protection of 2,4-difluorophenol in a direct question-and-answer format.

Q1: My MOM protection of 2,4-difluorophenol is consistently incomplete, with significant starting material remaining. What is the likely cause?

A1: The primary reason for incomplete reaction is likely insufficient deprotonation of the 2,4-difluorophenol. The two electron-withdrawing fluorine atoms significantly lower the pKa of the phenolic proton, making it more acidic. However, they also decrease the nucleophilicity of the resulting phenoxide ion. Standard conditions using mild, non-nucleophilic bases like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) are often not strong enough to achieve complete deprotonation, leading to a low concentration of the reactive phenoxide.[1][2]

Q2: I'm using a strong base like sodium hydride (NaH), but my yields are still low and I'm seeing some decomposition. What's happening?

A2: While a strong base like NaH is necessary, several factors can still lead to poor results:

• Moisture: Sodium hydride reacts violently with water. Ensure your solvent and glassware are scrupulously dry. Any residual moisture will quench the NaH, reducing the amount available to deprotonate the phenol.

• Reaction Temperature: While the initial deprotonation with NaH is often performed at 0 °C, the subsequent reaction with MOM-Cl may require gentle warming to proceed at a reasonable rate, especially with a deactivated nucleophile. However, excessive heat can lead to the decomposition of MOM-Cl and other side reactions.

• Reagent Quality: Chloromethyl methyl ether (MOM-Cl) is highly reactive and susceptible to hydrolysis. Use freshly distilled or a recently purchased, high-purity grade of MOM-Cl for best results. Older bottles may contain significant amounts of HCl and other impurities that can interfere with the reaction.

Q3: I'm observing multiple spots on my TLC plate that are not my starting material or desired product. What are these side products?

A3: Potential side products in this reaction can include:

• C-alkylation Products: Although O-alkylation is generally favored, some C-alkylation on the aromatic ring can occur, especially if the reaction is overheated or run for an extended period.

• Formaldehyde and its byproducts: Decomposition of MOM-Cl can generate formaldehyde, which can participate in various side reactions.

• Products from Impurities: If your MOM-Cl is old, impurities could lead to other unexpected products.

Q4: Can I use an alternative to MOM-Cl that is less hazardous?

A4: Yes, methoxymethyl acetate (MOM-OAc) in the presence of a Lewis acid like zinc chloride can be a safer alternative to MOM-Cl. Another option is to use dimethoxymethane with a strong acid catalyst. However, for electron-deficient phenols, the reactivity of these alternatives might be lower, requiring more forcing conditions.

Part 2: Key Mechanistic Insights & Optimization Strategies

A thorough understanding of the reaction mechanism is crucial for effective troubleshooting. The MOM protection of a phenol is a variation of the Williamson ether synthesis, which proceeds via an SN2 mechanism.

The Critical Role of Deprotonation

The reaction is initiated by the deprotonation of the phenol to form a phenoxide ion. The pKa of the acid (phenol) and the conjugate acid of the base used will determine the position of the equilibrium. For the reaction to proceed efficiently, the equilibrium must favor the formation of the phenoxide.

For 2,4-difluorophenol, a base whose conjugate acid has a pKa significantly higher than that of the phenol is required to drive the equilibrium towards the phenoxide.

Base	Conjugate Acid	pKa of Conjugate Acid	Suitability for 2,4-Difluorophenol
DIPEA	DIPEA-H⁺	~11	Marginal to Poor
K₂CO₃	HCO₃⁻	~10.3	Poor
NaOH	H₂O	~15.7	Good
NaH	H₂	~35	Excellent

Table 1: Comparison of Bases for Deprotonation

Optimizing Reaction Conditions

• Solvent: A polar aprotic solvent such as anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF) is ideal. These solvents will solvate the sodium cation of the phenoxide without solvating the nucleophilic oxygen, thus enhancing its reactivity.

• Temperature: The deprotonation with NaH should be carried out at 0 °C to control the initial exotherm. After the addition of MOM-Cl, the reaction may be slowly warmed to room temperature or gently heated (e.g., to 40-50 °C) to facilitate the SN2 reaction. Monitor the reaction progress by TLC to avoid prolonged heating.

• Stoichiometry: Use a slight excess of both the base (1.1-1.2 equivalents) and MOM-Cl (1.2-1.5 equivalents) to ensure complete conversion of the starting material.

Part 3: Optimized Experimental Protocol

This protocol is designed to address the challenges of incomplete MOM protection of 2,4-difluorophenol.

Materials:

• 2,4-Difluorophenol

• Sodium hydride (60% dispersion in mineral oil)

• Chloromethyl methyl ether (MOM-Cl), freshly distilled or from a new bottle

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add sodium hydride (1.2 eq.). Wash the NaH with anhydrous hexanes three times to remove the mineral oil, and then place the flask under a stream of nitrogen.

• Deprotonation: Add anhydrous THF to the flask to create a slurry. Cool the flask to 0 °C in an ice bath. Dissolve 2,4-difluorophenol (1.0 eq.) in anhydrous THF and add it dropwise to the NaH slurry via the dropping funnel over 15-20 minutes. Stir the mixture at 0 °C for 30 minutes after the addition is complete.

• MOM Protection: Add MOM-Cl (1.3 eq.) dropwise to the reaction mixture at 0 °C. After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC. If the reaction is sluggish, gently warm the mixture to 40 °C.

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and wash it with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Part 4: Alternative Protecting Groups

If MOM protection continues to be problematic, consider these alternatives which may be more suitable for electron-deficient phenols:

Protecting Group	Reagent	Protection Conditions	Deprotection Conditions	Notes
Benzyl (Bn)	Benzyl bromide (BnBr)	K₂CO₃ or Cs₂CO₃, DMF	H₂, Pd/C	Robust and orthogonal to many other groups.
Silyl Ethers (e.g., TBS)	TBS-Cl	Imidazole, DMF	TBAF, THF or mild acid	Can be sensitive to acidic conditions.
Tetrafluoropyridyl (TFP)	Pentafluoropyridine	Base (e.g., K₂CO₃), DMF	Mild nucleophilic aromatic substitution	A newer protecting group showing promise for phenols.[3]

Table 2: Alternative Protecting Groups for Phenols

References

• Assay Genie. (2024, March 22). Deprotonation: Unveiling the Chemistry Behind It. [Link]

• Brittain, W. D. G., & Cobb, S. L. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry, 17(2), 219-223. [Link]

• Król-Bogomilski, J. (n.d.). Protection of alcohols and phenols with methoxymethyl acetate. OoCities.org. [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. [Link]

• Chemistry Steps. (2025, August 4). How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound. [Link]

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link]

• Organic Chemistry Portal. (n.d.). Methoxymethyl ethers. [Link]

• ResearchGate. (2025, August 6). An Efficient Protocol for the Preparation of MOM Ethers and Their Deprotection Using Zirconium(IV) Chloride. [Link]

• Snieckus, V. et al. (n.d.). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. PMC. [Link]

• Strength of Bases – Introductory Chemistry. (n.d.). [Link]

• Dr. Tania CS. (2022, April 8). Acid-Base 8, application: choosing a base to effectively deprotonate an acid. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound - Chemistry Steps [chemistrysteps.com]
• 3. Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02899K [pubs.rsc.org]

Characterization of impurities in "2,4-Difluoro-1-(methoxymethoxy)benzene" synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to assist researchers and drug development professionals in the rigorous synthesis and analytical characterization of 2,4-Difluoro-1-(methoxymethoxy)benzene [1].

The protection of 2,4-difluorophenol using a methoxymethyl (MOM) group is a critical transformation in pharmaceutical intermediate synthesis. However, this Williamson ether-type synthesis is prone to generating specific process-related impurities[2]. This guide provides field-proven troubleshooting strategies, self-validating experimental protocols, and advanced analytical methodologies to ensure the absolute structural integrity of your compounds.

Process Visualization & Mechanistic Pathways

Understanding the mechanistic divergence during synthesis is the first step in impurity control. The diagram below illustrates the kinetic and thermodynamic pathways that lead to the target API intermediate versus common process impurities.

Fig 1. Mechanistic pathways leading to the target MOM ether and primary process impurities.

Knowledge Base: Quantitative Impurity Profiling

Modern mass spectrometry (MS) and nuclear magnetic resonance (NMR) techniques are critical for the structure elucidation of trace impurities[3]. Use the self-validating data in the table below to cross-reference your analytical results.

Table 1: Quantitative Impurity Profiling Data

Compound / Impurity	Origin / Causality	Exact Mass (Da)	LC-MS (ESI-) m/z	Diagnostic ¹H NMR (CDCl₃, ppm)
Target: 2,4-Difluoro-1-(methoxymethoxy)benzene	Desired kinetic O-alkylation[4].	174.05	N/A (Poor ionization)	5.18 (s, 2H, O-CH₂-O), 3.50 (s, 3H, OCH₃)
Impurity A: 2,4-Difluorophenol	Unreacted starting material or acidic cleavage[5].	130.02	129.0[M-H]⁻	5.35 (br s, 1H, OH), 6.8–7.0 (m, 3H, Ar-H)
Impurity B: C-Alkylated Regioisomer	Ambident nucleophile attack at ortho/para positions.	174.05	173.0 [M-H]⁻	5.40 (br s, 1H, OH), 4.65 (s, 2H, Ar-CH₂-O)
Impurity C: Bis(2,4-difluorophenoxy)methane	Formaldehyde cross-linking from MOM-Cl degradation.	272.05	N/A	5.75 (s, 2H, O-CH₂-O), 6.9–7.2 (m, 6H, Ar-H)

Troubleshooting Guide: Synthesis & Isolation Issues

Q: Why am I observing significant C-alkylation (chloromethylation) instead of the desired O-alkylation? A: Phenolate ions are ambident nucleophiles. While O-alkylation is kinetically favored, C-alkylation at the ortho/para positions can occur under thermodynamic control or if Lewis acidic trace metals are present. To suppress this, avoid strong bases like NaH that generate highly reactive "naked" phenoxides. Instead, strictly use sterically hindered amine bases like DIPEA, which form a tight ion pair and kinetically favor O-alkylation[4].

Q: My isolated product reverted to the starting material after storage. What happened? A: MOM ethers protect alcohols and phenols as acetals, which are highly stable to basic conditions but exceptionally labile under acidic conditions[6][7]. If your organic phase was not thoroughly washed with a mild base (e.g., NaHCO₃) during workup, residual HCl generated from the MOM-Cl reagent will catalyze the deprotection of the acetal back to 2,4-difluorophenol over time[5].

Q: How do I identify if my impurity is a dimerized byproduct? A: Dimerization often occurs via formaldehyde cross-linking (a common degradation product of MOM-Cl). In LC-MS, look for a mass of 272 Da. In ¹H NMR, this bis(2,4-difluorophenoxy)methane impurity will present a highly symmetric aromatic region and a single methylene bridge (-O-CH₂-O-) peak integrating to 2H, distinctly lacking the terminal methoxy (-OCH₃) singlet[2].

Experimental Protocols: A Self-Validating System

Protocol A: Synthesis & Isolation of 2,4-Difluoro-1-(methoxymethoxy)benzene

Objective: Achieve high-yielding O-alkylation while suppressing C-alkylation and dimerization.

• Reaction Setup: In an oven-dried round-bottom flask under argon, dissolve 2,4-difluorophenol (1.0 eq) in anhydrous dichloromethane (DCM).

  • Causality: Anhydrous conditions prevent the hydrolysis of the highly reactive MOM-Cl reagent into formaldehyde and methanol, which would otherwise lead to dimerized impurities.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) and cool the mixture to 0 °C.

  • Causality: DIPEA is a sterically hindered base. It deprotonates the phenol sufficiently to drive the reaction but forms a tight ion pair, kinetically favoring O-alkylation over C-alkylation.

• Reagent Introduction: Dropwise add chloromethyl methyl ether (MOM-Cl) (1.2 eq). Caution: MOM-Cl is a known carcinogen; perform strictly inside a fume hood.

  • Causality: Slow addition at 0 °C controls the exothermic oxocarbenium formation, preventing thermal degradation and over-reaction[6].

• Self-Validating Quench & Workup: After 4 hours at room temperature, quench the reaction with saturated aqueous NaHCO₃.

  • Causality: Neutralizing the HCl byproduct is mandatory. Failing to buffer the aqueous workup allows the acidic environment to cleave the newly formed acetal linkage, reverting your target back to the starting phenol[5][6]. Extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol B: LC-MS & NMR Impurity Profiling

Objective: Unequivocally identify trace impurities using orthogonal analytical techniques[3].

Fig 2. Integrated LC-MS and NMR analytical workflow for impurity structural elucidation.

• LC-MS Sample Preparation: Dissolve 5 mg of crude product in 1 mL of HPLC-grade acetonitrile.

  • Causality: Acetonitrile provides excellent solubility for both the polar phenol and the lipophilic MOM ether, ensuring accurate representation of the crude mixture without sample precipitation in the column.

• Dual-Polarity LC-MS Acquisition: Run a 5–95% Acetonitrile/Water (0.1% Formic Acid) gradient over 10 minutes. Acquire data in both ESI+ and ESI- modes.

  • Causality: The target MOM ether lacks a basic site and ionizes poorly in ESI+. However, unreacted 2,4-difluorophenol and C-alkylated phenolic impurities readily deprotonate, showing strong [M-H]⁻ signals in ESI- mode[3].

• Multinuclear NMR Acquisition: Dissolve 15 mg of the sample in 0.6 mL CDCl₃. Acquire ¹H (400 MHz) and ¹⁹F (376 MHz) spectra.

  • Causality: ¹⁹F NMR is highly diagnostic. The chemical shifts of the two fluorine atoms are exquisitely sensitive to the electronic nature of the substituent at the 1-position (hydroxyl vs. MOM ether), allowing rapid differentiation of regioisomers[8].

• Self-Validating Data Interpretation: Cross-reference all minor peaks against known residual solvent shifts (e.g., DCM at 5.30 ppm in CDCl₃) to avoid mischaracterizing solvent artifacts as process impurities[9].

FAQ: Analytical Data Interpretation

Q: Why is my target molecule invisible in positive mode LC-MS? A: 2,4-Difluoro-1-(methoxymethoxy)benzene lacks readily protonatable functional groups (like amines). Rely on UV detection (PDA) for quantification and switch to negative mode (ESI-) to detect the ionizable phenolic impurities[3]. For comprehensive structural elucidation of complex, non-ionizable mixtures, integrating LC-NMR-MS systems is highly effective[10].

Q: How can I differentiate between unreacted starting material and the target product using ¹⁹F NMR? A: The conversion of the strongly electron-donating hydroxyl group to a less donating MOM ether alters the electron density of the aromatic ring. This results in a distinct, measurable shift in the ¹⁹F resonances of the ortho and para fluorine atoms, allowing for precise quantification of the reaction conversion without relying solely on ¹H NMR integration[8].

References

• 2,4-difluoro-1-(methoxymethoxy)benzene | sigmaaldrich.com | 1

• US20110282018A1 - Process for selectively polymerizing ethylene and catalyst therefor | google.com | 4

• MOM Protecting Group: MOM Protection & Deprotection Mechanism | total-synthesis.com | 6

• A Comparative Guide to LC-MS and NMR for the Characterization of Impurities | benchchem.com | 2

• Fully Integrated Analysis of Metabolites, Impurities, and Degradants Using LC–NMR–MS | spectroscopyonline.com | 10

• LC–MS/MS and NMR Characterization of Key Impurities | researchgate.net | 8

• Trace Impurity Identification | contractpharma.com | 3

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents | illinois.edu |9

• 2,4-Difluorophenol 99 | sigmaaldrich.com |

• MOM Ethers | organic-chemistry.org | 7

• Stability of -OMOM protecting groups | reddit.com | 5

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Technical Support Center: Protecting Groups for 2,4-Difluorophenol

Welcome to the technical support center for synthetic challenges involving 2,4-difluorophenol. This guide is designed for researchers, chemists, and drug development professionals who encounter specific issues when selecting and using protecting groups for this electron-deficient phenol. Here, we move beyond generic protocols to provide in-depth, field-tested insights in a direct question-and-answer format.

Introduction: The Challenge of Protecting 2,4-Difluorophenol

2,4-Difluorophenol presents a unique set of challenges in synthetic chemistry. The two electron-withdrawing fluorine atoms significantly decrease the nucleophilicity of the phenolic oxygen. This reduced reactivity often leads to sluggish or incomplete reactions under standard protection conditions that work well for electron-rich or neutral phenols. Furthermore, the potential for downstream reactions to interact with the C-F bonds necessitates a careful and strategic selection of protecting groups to ensure stability and allow for clean, high-yielding deprotection. This guide will help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: My standard Williamson ether synthesis for phenol protection (e.g., using MOM-Cl or Benzyl Bromide with K₂CO₃) is failing or giving very low yields with 2,4-difluorophenol. What is happening?

A1: This is a common and expected issue. The root cause is the reduced nucleophilicity of the 2,4-difluorophenoxide anion. The two fluorine atoms exert a strong negative inductive effect (-I), pulling electron density away from the aromatic ring and, consequently, from the phenolic oxygen. This stabilization of the phenoxide makes it a weaker nucleophile compared to a standard phenoxide.

To overcome this, you must either increase the reactivity of the electrophile or, more commonly, employ stronger basic conditions to ensure complete deprotonation and enhance the nucleophilicity of the resulting anion.

• Troubleshooting Action: Instead of weaker bases like potassium carbonate (K₂CO₃), switch to a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium hydride (KH) in an anhydrous aprotic solvent like THF or DMF.[1][2] This ensures the quantitative formation of the more reactive phenoxide, which can then effectively react with your electrophile (e.g., benzyl bromide, silyl chloride).

Q2: I need a robust protecting group that will survive strongly basic conditions (e.g., organolithium reagents for ortho-lithiation) and subsequent reactions. Which protecting groups are recommended?

A2: For applications requiring high stability, particularly towards strong bases and nucleophiles, benzyl (Bn) ethers and sterically hindered silyl ethers are the preferred choices.

• Benzyl (Bn) Ethers: These are exceptionally stable to a wide range of acidic and basic conditions, making them ideal for multi-step synthesis.[3] They are typically installed using benzyl bromide with a strong base like NaH.[1][4]

• Sterically Hindered Silyl Ethers: Groups like tert-Butyldimethylsilyl (TBS/TBDMS), Triisopropylsilyl (TIPS), or tert-Butyldiphenylsilyl (TBDPS) offer excellent stability.[5][6] The steric bulk around the silicon atom prevents nucleophilic attack. Their stability generally increases with steric hindrance (TBS < TIPS < TBDPS).[5] These are installed using the corresponding silyl chloride (e.g., TBS-Cl) and a base like imidazole in DMF (Corey protocol) or a stronger base for this specific substrate.[5]

It is crucial to note that while the hydroxyl group itself can direct ortho-metalation, protecting it is often necessary to prevent side reactions with the organolithium reagent.[7][8][9]

Q3: My downstream synthesis involves a reduction step using catalytic hydrogenation (e.g., H₂/Pd-C). Which common protecting groups should I absolutely avoid?

A3: You must avoid any protecting group that is cleaved by hydrogenolysis. The primary group to avoid is the benzyl (Bn) ether and its derivatives (e.g., p-methoxybenzyl, PMB).[3][10] The standard method for deprotecting benzyl ethers is catalytic hydrogenation, which would simultaneously cleave your protecting group and reduce your target functional group.[3][10]

• Safer Alternatives: In this scenario, silyl ethers (TBS, TIPS) are an excellent choice as they are completely stable to hydrogenation conditions.[11] Allyl ethers are also stable to hydrogenation but require specific palladium-catalyzed conditions for removal, which could interfere if your reduction is also palladium-catalyzed.[12]

Troubleshooting Guide

Scenario 1: Sluggish Silyl Ether Protection

• Problem: "I am trying to protect 2,4-difluorophenol with TBS-Cl and imidazole in DMF, but the reaction is extremely slow and never goes to completion, even after 24 hours."

• Analysis: The reduced nucleophilicity of the phenol is the primary issue. Imidazole, while a good catalyst for standard alcohols, may not be a strong enough base to facilitate the reaction with this electron-deficient substrate.

• Solution:

  • Stronger Base: Switch from imidazole to a stronger base. Pre-treat the 2,4-difluorophenol with 1.1 equivalents of NaH in anhydrous THF at 0 °C to form the sodium phenoxide in situ. Then, add the TBS-Cl and allow the reaction to warm to room temperature.

  • More Reactive Silylating Agent: Consider using a more reactive silylating agent like tert-butyldimethylsilyl triflate (TBS-OTf) in the presence of a non-nucleophilic base like 2,6-lutidine.[5] Silyl triflates are significantly more electrophilic than silyl chlorides.[5]

Scenario 2: Unwanted C-F Bond Cleavage During Deprotection

• Problem: "I successfully protected my phenol as a benzyl ether and completed my synthesis. However, during deprotection with BBr₃, I am observing significant byproducts and loss of one of the fluorine atoms."

• Analysis: Strong Lewis acids like boron tribromide (BBr₃) can be aggressive and may interact with the electron-rich aromatic ring, potentially leading to cleavage of the C-F bond, especially at elevated temperatures.

• Solution:

  • Standard Hydrogenolysis: The cleanest method for benzyl ether cleavage is catalytic hydrogenolysis (H₂ gas, 10% Pd/C catalyst in a solvent like ethanol or ethyl acetate).[3] This method is highly selective for the C-O bond and will not affect the C-F bonds.

  • Transfer Hydrogenation: If you need to avoid pressurized hydrogen gas, catalytic transfer hydrogenation using a hydrogen donor like 1,4-cyclohexadiene or ammonium formate with a palladium catalyst is an effective and milder alternative.[1]

  • Oxidative Cleavage (for PMB ethers): If you used a p-methoxybenzyl (PMB) ether, it can be selectively cleaved under oxidative conditions using DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone), which avoids strong acids or reductive conditions.[1]

Scenario 3: Fluoride-Based Deprotection of Silyl Ether is Ineffective

• Problem: "I am trying to deprotect my TBS-protected 2,4-difluorophenol using TBAF in THF, but the reaction is very slow compared to my other substrates."

• Analysis: While less common than issues with protection, the electronic nature of the aryl group can influence the rate of desilylation. Sometimes, the standard conditions require optimization.

• Solution:

  • Add an Additive: The addition of a protic source like acetic acid or water to the TBAF/THF mixture can sometimes accelerate the cleavage of aryl silyl ethers.

  • Switch Reagent/Solvent: Consider using HF-Pyridine complex in THF or acetonitrile.[13] This is a more potent fluoride source but should be used with care due to its corrosive nature.

  • Acidic Cleavage: A mild acidic workup, such as using a solution of HCl in THF/water or p-toluenesulfonic acid (p-TsOH) in methanol, can effectively cleave TBS ethers, provided other functional groups in your molecule are stable to acid.[10][13]

Comparative Data and Decision Making

Choosing the right protecting group from the outset is critical. The following table summarizes the properties of the most suitable candidates for 2,4-difluorophenol.

Protecting Group	Structure	Common Protection Reagents	Common Deprotection Reagents	Stability Profile
Benzyl (Bn)	-CH₂Ph	BnBr, NaH, THF/DMF[1][4]	H₂, Pd/C; BBr₃[3][10]	Stable: Strong Acid/Base, Organometallics, Red/Ox. Labile: Hydrogenolysis.
TBS	-Si(CH₃)₂(t-Bu)	TBS-Cl, NaH, THF; TBS-OTf, 2,6-lutidine[5]	TBAF; HF-Py; Mild H⁺[13][14]	Stable: Strong Base, Hydrogenolysis, most Red/Ox. Labile: F⁻ sources, Strong Acid.
TIPS	-Si(i-Pr)₃	TIPS-Cl, NaH, THF; TIPS-OTf, 2,6-lutidine	TBAF; HF-Py; Mild H⁺ (slower than TBS)[5]	Stable: Similar to TBS but more sterically hindered and more stable to acid. Labile: F⁻ sources.
Allyl	-CH₂CH=CH₂	Allyl-Br, NaH, THF	Pd(PPh₃)₄, K₂CO₃, MeOH[12]	Stable: Most Red/Ox, Acid/Base. Labile: Pd(0) catalysts.

Decision-Making Workflow

To assist in selecting the optimal protecting group, use the following decision tree based on your planned synthetic route.

Figure 1. Decision tree for selecting a protecting group.

Key Experimental Protocols

Protocol 1: TBS Protection of 2,4-Difluorophenol

This protocol uses a strong base to ensure efficient formation of the phenoxide.

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous THF (approx. 0.5 M relative to the phenol).

• Deprotonation: Cool the flask to 0 °C in an ice bath. Add 2,4-difluorophenol (1.0 eq). Slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes. The evolution of hydrogen gas should cease.

• Silylation: Add a solution of tert-butyldimethylsilyl chloride (TBS-Cl, 1.2 eq) in anhydrous THF dropwise to the reaction mixture at 0 °C.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Fluoride-Mediated Deprotection of a TBS-Protected Phenol

This is the standard protocol for cleaving a TBS ether.

• Dissolution: Dissolve the TBS-protected 2,4-difluorophenol derivative (1.0 eq) in THF (approx. 0.2 M).

• Reagent Addition: Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 eq) dropwise at room temperature.[14]

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-4 hours.

• Workup: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Figure 2. General workflow for protection and deprotection.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Shah, S. T. A., & Guiry, P. J. (2008). The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide. Organic & Biomolecular Chemistry, 6(12), 2162-2167. DOI:10.1039/B803949F. Retrieved from [Link]

• Snieckus, V. (2005). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. PMC. Retrieved from [Link]

• Chemistry. (2000). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Chemistry, 6(7), 1140-6. Retrieved from [Link]

• Synlett. (2014). Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic Amounts of Sodium Tetrachloroaurate(III) Dihydrate. Synlett, 25(19), 2775-2778. Retrieved from [Link]

• Lipshutz, B. H., Ghorai, S., & Leong, W. W. Y. (2009). Deprotection of Homoallyl (hAllyl) Derivatives of Phenols, Alcohols, Acids, and Amines. The Journal of Organic Chemistry, 74(7), 2854–2857. Retrieved from [Link]

• Pearson. (n.d.). Silyl Ether Protecting Groups Explained. Retrieved from [Link]

• Lipshutz, B. H., Ghorai, S., & Leong, W. W. Y. (2009). Deprotection of Homoallyl (hAllyl) Derivatives of Phenols, Alcohols, Acids, and Amines. The Journal of Organic Chemistry, 74(7), 2854-2857. Retrieved from [Link]

• Organic Chemistry Portal. (2009). Deprotection of homoallyl ((h)Allyl) derivatives of phenols, alcohols, acids, and amines. Retrieved from [Link]

• Mineno, T., Suzuki, Y., Nobuta, T., Takano, D., & Kansui, H. (2022). The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification. Green and Sustainable Chemistry, 12, 83-90. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• ResearchGate. (2015). Selective Deprotection of Benzyl (Bn) Ethers in the Presence of para‐Methoxybenzyl (PMB) Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for synthesizing meta-substituted phenols and phenyl ethers. Retrieved from [Link]

• Molecules. (2020). Nickel-Catalyzed Removal of Alkene Protecting Group of Phenols, Alcohols via Chain Walking Process. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1998). Protecting groups. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. Retrieved from [Link]

• Semantic Scholar. (2008). Copper-catalyzed cleavage of benzyl ethers with diacetoxyiodobenzene and p-toluenesulfonamide. Retrieved from [Link]

• Figshare. (2023). Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst. Retrieved from [Link]

• Total Synthesis. (n.d.). MOM Protecting Group. Retrieved from [Link]

• Kotha Balasainath, R. (2011). Regiospecific Synthesis of Ortho Substituted Phenols. Retrieved from [Link]

• Canadian Journal of Chemistry. (1998). Synthesis of substituted phenols by directed ortho-lithiation of in situ N-silyl-protected O-aryl N-monoalkylcarbamates. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• ACS Catalysis. (2024). Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Protection for Phenols and Catechols. Retrieved from [Link]

• University of Illinois. (n.d.). Protecting Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• IIT. (2020). Protecting Groups. Retrieved from [Link]

• Chemical Reviews. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Retrieved from [Link]

• PMC. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Silylethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups Stability. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• PMC. (n.d.). Application of the 4-Trifluoromethylbenzenepropargyl Ether Group as an Unhindered, Electron Deficient Protecting Group for Stereoselective Glycosylation. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: 2,4-Difluoro-1-(methoxymethoxy)benzene vs. 2,4-Difluoroanisole

This guide provides an in-depth technical comparison between 2,4-Difluoro-1-(methoxymethoxy)benzene (MOM-protected) and 2,4-Difluoroanisole (Methyl-protected). It is designed for researchers requiring precise control over regioselective functionalization and orthogonal deprotection strategies in the synthesis of fluorinated bioactive scaffolds.

Executive Summary

In the structural elaboration of 2,4-difluorophenol derivatives, the choice between Methoxymethyl (MOM) and Methyl (OMe) protection is rarely about the lithiation step itself—which is dominated by the high acidity of the C-3 proton—but rather the deprotection strategy and process safety .

• 2,4-Difluoroanisole: Best for early-stage building blocks where the protecting group must survive harsh acidic or basic conditions. Deprotection requires aggressive Lewis acids (e.g., BBr₃), often incompatible with sensitive functional groups.

• 2,4-Difluoro-1-(methoxymethoxy)benzene: Essential for late-stage functionalization. The MOM group offers orthogonality to basic/nucleophilic conditions but cleaves under mild acidic conditions, preserving delicate motifs (e.g., esters, nitriles).

Chemical Profile & Structural Logic

Both compounds feature a 2,4-difluoro substitution pattern. The electronic landscape is defined by the synergistic inductive effects of the fluorine atoms, which create a specific "acidity trap" on the aromatic ring.

Feature	2,4-Difluoroanisole	2,4-Difluoro-1-(methoxymethoxy)benzene
Protecting Group	Methyl (OMe)	Methoxymethyl (MOM)
Electronic Nature	Electron Donating (Resonance)	Electron Donating (Resonance)
Coordination Ability	Moderate (Monodentate)	Strong (Bidentate/Chelating)
Stability (Acid)	High (Stable to HCl, TFA)	Low (Cleaves with dilute HCl, TFA)
Stability (Base)	High (Stable to n-BuLi, LDA)	High (Stable to n-BuLi, LDA)
Deprotection	Harsh (BBr₃, BCl₃, EtSNa)	Mild (HCl/MeOH, TFA/DCM)

Reactivity Profile: Directed Ortho Metalation (DoM)[2]

The "Acidity Trap" (Regioselectivity)

A common misconception is that the stronger chelating ability of the MOM group will direct lithiation to the C-6 position (ortho to Oxygen). This is incorrect for this specific scaffold.

In both compounds, the H-3 proton is flanked by two fluorine atoms. The inductive withdrawal of two ortho-fluorines reduces the pKa of this proton significantly (approx. pKa ~26-28) compared to the H-6 proton (pKa ~40+).

• Thermodynamic Control: Upon treatment with n-BuLi or LDA, deprotonation occurs almost exclusively at C-3 for both compounds.

• Kinetic Control: Even kinetically, the acidity of H-3 is so pronounced that it overrides the chelating directing effect of the MOM group at C-6.

Implication: If your target requires functionalization at C-6, you must first block C-3 (e.g., with a Trimethylsilyl group), functionalize C-6, and then remove the silyl block.

Visualization: Lithiation Pathways

The following diagram illustrates the competing directing effects and the dominance of the C-3 position.

Caption: Lithiation preferentially occurs at C-3 due to the cooperative inductive effect of flanking fluorine atoms, overriding the oxygen directing group.

Critical Differentiator: Deprotection & Orthogonality[3]

This is the decision point. The choice of protecting group dictates the synthetic route's compatibility.

Scenario A: 2,4-Difluoroanisole (OMe)

• Use Case: Early-stage intermediate where the phenol does not need to be free until the very end, and the molecule contains no other Lewis-acid sensitive groups (e.g., no epoxides, acetals).

• Deprotection Protocol: Requires Boron Tribromide (BBr₃).

  • Risk:[1][2] BBr₃ is non-selective; it will cleave esters, lactones, and other ethers. It also generates HBr, which can cause side reactions.

Scenario B: MOM-Protected Phenol

• Use Case: Complex molecule synthesis. You need to lithiate/functionalize the ring, perform subsequent base-mediated couplings, and finally reveal the phenol without touching other sensitive groups.

• Deprotection Protocol: Dilute HCl or TFA.

  • Advantage:[3][4][5][1][6][7][8] Occurs at room temperature. Compatible with esters, amides, and even some silyl ethers (under controlled conditions).

Experimental Protocols

Protocol 1: Regioselective Lithiation (Applicable to Both)

Target: C-3 Functionalization (e.g., Formylation)

• Setup: Flame-dry a 100 mL round-bottom flask under Argon.

• Dissolution: Dissolve 2,4-difluoro-1-(methoxymethoxy)benzene (1.0 equiv, 10 mmol) in anhydrous THF (50 mL).

• Cooling: Cool the solution to -78 °C (Dry ice/Acetone bath).

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes.

  • Note: The solution may turn slight yellow. Stir at -78 °C for 1 hour. The proton at C-3 is removed rapidly.

• Quench: Add DMF (1.5 equiv) dropwise. Stir for 30 min at -78 °C, then warm to RT.

• Workup: Quench with sat. NH₄Cl. Extract with EtOAc.

• Result: 3-Formyl-2,4-difluoro-1-(methoxymethoxy)benzene.

Protocol 2: Orthogonal Deprotection

Method A: Cleavage of MOM Group (Mild)

• Dissolve the substrate in MeOH (0.1 M concentration).

• Add 6M HCl (10 equiv) or conc. HCl (catalytic amount if heating).

• Stir at 50 °C for 2 hours.

• Monitor by TLC. The MOM group hydrolyzes to formaldehyde and methanol.

• Alternative: Use TFA/DCM (1:1) at 0 °C for 30 mins for extremely acid-sensitive substrates.

Method B: Cleavage of Methyl Ether (Harsh)

• Dissolve 2,4-difluoroanisole derivative in anhydrous DCM at -78 °C .

• Slowly add BBr₃ (1.0 M in DCM, 3 equiv).

• Warm slowly to 0 °C or RT and stir for 4–12 hours.

• Caution: Quench very carefully with MeOH (exothermic!) to break the boron complexes.

Decision Matrix

If your synthesis involves...	Choose Compound	Reason
Acid-sensitive groups (e.g., acetals, silyl ethers)	2,4-Difluoroanisole	MOM cleavage (acid) might destroy these groups. OMe is stable to acid.
Base-sensitive groups (e.g., esters, lactones)	MOM-Protected	MOM cleavage (acid) preserves esters. OMe cleavage (BBr₃) often attacks esters.
Late-stage phenol release	MOM-Protected	Mild deprotection prevents degradation of the complex scaffold.
Scale-up (>1 kg)	2,4-Difluoroanisole	Cheaper starting materials; avoids carcinogenic MOM-Cl reagent usage.

References

• Schlosser, M. (2005).[9] Organometallics in Synthesis: A Manual. Wiley.[10] (Authoritative text on DoM and "Optional Site Selectivity").

• Snieckus, V. (1990). "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics". Chemical Reviews, 90(6), 879–933. Link

• Gribble, G. W. (2014). "Aryllithium and Hetaryllithium Compounds". Science of Synthesis. Link

• Winkle, M. R., & Ronald, R. C. (1982).[11] "Regioselective metalation reactions of some substituted (methoxymethoxy)arenes". The Journal of Organic Chemistry, 47(11), 2101–2108. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for deprotection conditions).

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• 7. The directing group wins over acidity: kinetically controlled regioselective lithiation for functionalization of 2-(2,4-dihalophenyl)-1,3-dithiane derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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A Senior Application Scientist's Guide to Phenolic Protection: A Comparative Analysis of MOM Ethers

In the intricate world of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving desired chemical transformations with precision and high yield.[1][2] For drug development professionals and researchers, the hydroxyl group of phenols presents a recurring challenge. Its acidity and nucleophilicity can interfere with a wide array of reactions, and its presence can activate the aromatic ring towards unwanted electrophilic substitutions.[3] Consequently, the selection of an appropriate protecting group is not merely a tactical choice but a cornerstone of the synthetic strategy.

This guide provides an in-depth comparison of the methoxymethyl (MOM) ether, a widely used protecting group for phenols, against other common alternatives. We will delve into the mechanistic underpinnings, stability profiles, and practical considerations for each, moving beyond simple protocols to explain the causality behind experimental choices.

The Methoxymethyl (MOM) Ether: The Workhorse Acetal

The MOM group is an acetal, rendering the phenolic oxygen significantly less nucleophilic and acidic. It has long been favored for its robustness, particularly its stability in strongly basic to weakly acidic environments.[4] This stability makes it a reliable choice for reactions involving organometallics, hydrides, and other strong nucleophiles.

Mechanism of Protection

The most common method for installing the MOM group involves the use of chloromethyl methyl ether (MOMCl) in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).[5] The base facilitates the deprotonation of the phenol, which then acts as a nucleophile.

It is critical to note that MOMCl is a known carcinogen , as it can act as a potent alkylating agent.[5][6][7] Safer, alternative protocols have been developed, such as the acid-catalyzed reaction with dimethoxymethane, which avoids the handling of MOMCl entirely.[5][7]

Caption: General workflow for MOM protection of a phenol.

Mechanism of Deprotection

Traditionally, the cleavage of MOM ethers requires strongly acidic conditions (e.g., HCl in aqueous ethanol), which protonate one of the ether oxygens, activating the acetal for hydrolysis.[5] This harsh requirement is a significant drawback, as it limits compatibility with acid-sensitive functional groups within a complex molecule.[4][8]

Recognizing this limitation, the field has evolved to include milder and more selective deprotection methods. These advanced protocols enhance the utility of the MOM group, allowing for its removal under conditions that preserve molecular integrity. Examples include:

• Lewis Acids: Reagents like ZnBr₂, ZrCl₄, or TiCl₄ can coordinate to the ether oxygen, facilitating cleavage under non-protic conditions, though sometimes cleavage can be an unexpected side reaction.[9][10][11]

• Heterogeneous Catalysts: Silica-supported sodium hydrogen sulfate (NaHSO₄·SiO₂) offers a simple, mild, and efficient method for the chemoselective deprotection of phenolic MOM ethers at room temperature.[12][13]

• Silyl Triflates: The combination of trimethylsilyl triflate (TMSOTf) and 2,2′-bipyridyl can effectively cleave aromatic MOM ethers, often by first converting them to a more labile TMS ether intermediate.[4]

Caption: Standard acid-catalyzed deprotection of a MOM ether.

A Key Advantage: Directed ortho-Metalation (DoM)

One of the most powerful applications of the MOM group is its ability to act as a directed metalation group (DMG). The ether oxygens can chelate to an organolithium reagent (like n-BuLi or s-BuLi), directing deprotonation specifically at the ortho position of the aromatic ring.[14][15] This provides a reliable method for introducing electrophiles regioselectively next to the hydroxyl group, a transformation that is otherwise difficult to achieve.[13]

Key Alternatives to MOM Ethers

The choice of a protecting group is dictated by the planned synthetic route. Below, we compare the MOM ether to other frequently used classes of protecting groups for phenols.

Silyl Ethers (TBDMS and TIPS)

Silyl ethers, particularly the tert-butyldimethylsilyl (TBDMS or TBS) group, are perhaps the most common alternative to MOM ethers.

• Protection/Deprotection: They are easily installed using the corresponding silyl chloride (e.g., TBDMSCl) and a weak base like imidazole.[16][17] Their removal is most famously achieved with a source of fluoride ions, such as tetrabutylammonium fluoride (TBAF) or potassium bifluoride (KHF₂), exploiting the exceptionally high strength of the Si-F bond.[18][19][20] This cleavage condition is orthogonal to most other protecting groups.

• Stability: Silyl ethers are stable to a wide range of non-acidic and non-fluoride conditions. Their stability is highly tunable based on steric hindrance: TIPS > TBDPS > TBDMS > TES > TMS.[21]

• Advantages: The mild and highly selective fluoride-based deprotection is a major advantage, allowing for their removal without disturbing the rest of the molecule.[20]

• Disadvantages: They are generally labile to acidic conditions and can be inadvertently cleaved by some Lewis acids.[1]

Benzyl (Bn) Ethers

The benzyl ether is another robust protecting group, prized for its exceptional stability.

• Protection/Deprotection: Typically formed via a Williamson ether synthesis using benzyl bromide and a base (e.g., NaH, K₂CO₃).[22][23] The primary method for deprotection is catalytic hydrogenolysis (H₂ over a palladium catalyst), which cleaves the C-O bond to yield the phenol and toluene.[22][24] Alternative methods include strong acids or Lewis acids like BCl₃, especially for substrates incompatible with hydrogenation.[23][25]

• Stability: Benzyl ethers are extremely stable, resisting strong acids, bases, and most oxidizing and reducing agents.[24]

• Advantages: High stability and a unique, orthogonal deprotection method (hydrogenolysis).

• Disadvantages: The conditions for hydrogenolysis will also reduce other functional groups such as alkenes, alkynes, nitro groups, and some carbonyls, limiting its applicability.[23][24]

Ester Protecting Groups (Acetate, Pivaloate)

Esters offer a different mode of protection and deprotection compared to ethers.

• Protection/Deprotection: Formed by acylation with an acid chloride or anhydride. They are readily cleaved by base-catalyzed hydrolysis (saponification).

• Stability: Stable to acidic conditions but labile to bases and many nucleophiles.[3]

• Advantages: Easy to introduce and orthogonal to acid-labile protecting groups like MOM or silyl ethers.

• Disadvantages: Their lability towards basic conditions significantly restricts their use in syntheses involving Grignard reagents, organolithiums, or other strong bases.

Strategic Selection of a Phenolic Protecting Group

The optimal protecting group is entirely context-dependent. A workflow for this critical decision-making process can be visualized as follows:

Caption: Decision workflow for selecting a phenol protecting group.

Comparative Data Summary

The following table provides a side-by-side comparison of the key stability and reactivity characteristics of these protecting groups.

Feature	MOM Ether	TBDMS Ether	Benzyl Ether	Acetyl Ester
Protection Reagents	MOMCl/DIPEA or CH₂(OMe)₂/H⁺	TBDMSCl/Imidazole	BnBr/NaH	Ac₂O/Pyridine
Deprotection Conditions	Strong Acid (HCl); Milder Lewis Acids (ZnBr₂); NaHSO₄·SiO₂	Fluoride (TBAF, KHF₂); Acid	H₂, Pd/C; BCl₃; Strong Acid	Base (NaOH, K₂CO₃)
Stable to Strong Base	Yes[4]	Yes	Yes[24]	No[3]
Stable to Strong Acid	No[4][5]	No[21]	Yes (generally)[24]	Yes
Stable to Hydrogenolysis	Yes[24]	Yes	No[22][24]	Yes
Stable to LiAlH₄	Yes[11]	Yes	Yes[24]	No
Orthogonality	Cleaved by acid. Orthogonal to hydrogenation and base-labile groups.	Cleaved by fluoride/acid. Orthogonal to hydrogenation and base-labile groups.	Cleaved by hydrogenation. Orthogonal to almost all other conditions.	Cleaved by base. Orthogonal to acid-labile groups and hydrogenation.
Key Advantage	DoM capability; very robust to base.	Very mild/selective deprotection.	Extreme stability; orthogonal deprotection.	Easy to introduce; stable to acid.
Key Disadvantage	Harsh deprotection (standard); MOMCl is carcinogenic.	Acid lability.	Hydrogenolysis incompatibility.	Base/nucleophile lability.

Validated Experimental Protocols

The following protocols are provided as trusted, self-validating methodologies for the protection and deprotection of phenols.

Protocol 1: MOM Protection of 4-Phenylphenol

Causality: This protocol uses DIPEA, a bulky, non-nucleophilic base, to deprotonate the phenol without competing in the subsequent Sₙ2 reaction with MOMCl. DMF is a polar aprotic solvent that effectively solvates the ions involved.[4]

• To a solution of 4-phenylphenol (1.0 g, 5.87 mmol) in anhydrous dimethylformamide (DMF, 12 mL), add N,N-diisopropylethylamine (DIPEA, 2.05 mL, 11.74 mmol).

• Cool the mixture to 0 °C in an ice bath under a nitrogen atmosphere.

• Add chloromethyl methyl ether (MOMCl, 0.53 mL, 6.46 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by slowly adding water (20 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the MOM-protected phenol.

Protocol 2: Mild Deprotection of a Phenolic MOM Ether using NaHSO₄·SiO₂

Causality: This heterogeneous acidic catalyst provides localized protons on a solid support, facilitating the acetal hydrolysis under mild conditions without requiring a strongly acidic aqueous solution, which improves functional group tolerance. The solid catalyst is easily removed by filtration.[13]

• To a solution of the MOM-protected phenol (1.0 mmol) in a 1:1 mixture of CH₂Cl₂ and H₂O (10 mL), add silica-supported sodium hydrogen sulfate (NaHSO₄·SiO₂) (1.5 g).

• Stir the suspension vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-2 hours), filter the reaction mixture to remove the catalyst, washing the solid with CH₂Cl₂.

• Separate the layers of the filtrate. Extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected phenol.

Protocol 3: TBDMS Protection of 4-Phenylphenol

Causality: Imidazole acts as both a base to deprotonate the phenol and as a nucleophilic catalyst, forming a highly reactive TBDMS-imidazolium intermediate that is readily attacked by the phenoxide.[16][17]

• Dissolve 4-phenylphenol (1.0 g, 5.87 mmol) and imidazole (0.88 g, 12.9 mmol) in anhydrous DMF (10 mL) under a nitrogen atmosphere.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 0.97 g, 6.46 mmol) in one portion.

• Stir the reaction at room temperature for 3-4 hours, monitoring by TLC.

• Pour the reaction mixture into water (30 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify by flash column chromatography to obtain the TBDMS ether.

Protocol 4: Deprotection of a Phenolic TBDMS Ether using TBAF

Causality: The fluoride ion has an extremely high affinity for silicon. It attacks the silicon center, forming a pentavalent intermediate which then collapses, breaking the Si-O bond to release the phenoxide.[18][20]

• Dissolve the TBDMS-protected phenol (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL).

• Cool the solution to 0 °C in an ice bath.

• Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.2 mL, 1.2 mmol) dropwise.

• Stir the reaction at 0 °C and allow it to warm to room temperature, monitoring by TLC.

• Once the reaction is complete (typically < 1 hour), quench with a saturated aqueous solution of NH₄Cl.

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash column chromatography to yield the free phenol.

Conclusion

The methoxymethyl ether remains a valuable and robust protecting group for phenols, especially when its stability to strong bases or its capacity for directed ortho-metalation is required. However, the classical reliance on harsh acidic deprotection has been mitigated by the development of milder, more selective protocols. For modern, complex syntheses, a careful evaluation of alternatives is crucial. Silyl ethers offer unparalleled mildness in deprotection, while benzyl ethers provide exceptional stability. Ultimately, the most successful synthetic campaigns are those that thoughtfully select protecting groups not as isolated tactical components, but as integral parts of a holistic and orthogonal chemical strategy.

References

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A Senior Application Scientist's Guide to Purity Analysis of "2,4-Difluoro-1-(methoxymethoxy)benzene"

Introduction: The Critical Role of Purity in Synthesis

In the landscape of pharmaceutical and materials science research, "2,4-Difluoro-1-(methoxymethoxy)benzene" serves as a crucial intermediate and building block. Its methoxymethyl (MOM) protected phenol and difluoro-substituted aromatic ring make it a versatile precursor for a wide range of more complex molecules, including active pharmaceutical ingredients (APIs). The purity of this intermediate is paramount; even trace impurities can have profound impacts on the yield, purity, and safety profile of the final product. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthesized "2,4-Difluoro-1-(methoxymethoxy)benzene," with a primary focus on High-Performance Liquid Chromatography (HPLC) and its alternatives.

The choice of an analytical method is not merely a procedural step but a strategic decision that influences development timelines, regulatory compliance, and overall project success. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights and detailed protocols to guide the selection and implementation of the most appropriate purity analysis technique.

Primary Method: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for the purity determination of non-volatile and thermally labile compounds like "2,4-Difluoro-1-(methoxymethoxy)benzene".[1][2] Its high resolving power enables the separation of the main component from closely related structural analogues and process-related impurities that might be present.

Causality Behind the HPLC Method Design

The development of a robust HPLC method is a systematic process grounded in the physicochemical properties of the analyte. "2,4-Difluoro-1-(methoxymethoxy)benzene" is a moderately polar, non-ionic aromatic compound. This dictates the selection of a reversed-phase chromatographic mode, where a non-polar stationary phase is paired with a polar mobile phase.

• Stationary Phase Selection: A C18 (octadecylsilyl) column is the workhorse for reversed-phase chromatography and provides excellent retention and separation for aromatic compounds like the target molecule.[2] The alkyl chains of the C18 packing create a hydrophobic environment that interacts with the benzene ring of the analyte.

• Mobile Phase Composition: A mixture of water (or a dilute aqueous acid) and an organic modifier like acetonitrile is standard. The use of a gradient elution—where the proportion of the organic solvent is increased over time—is crucial.[2] This ensures that early-eluting polar impurities and the later-eluting, more non-polar main compound and any hydrophobic impurities are all resolved effectively within a reasonable analysis time. Adding a small amount of acid (e.g., 0.1% phosphoric or trifluoroacetic acid) to the aqueous phase is a common practice to ensure good peak shape by suppressing the ionization of any potential acidic or basic impurities.[2][3]

• Detection: The benzene ring in the molecule contains a chromophore that absorbs UV light. A UV detector set at a wavelength where the analyte exhibits significant absorbance (e.g., around 270-280 nm, typical for substituted benzenes) provides the required sensitivity and linearity for accurate quantification.[2]

Experimental Workflow for HPLC Purity Analysis

The following diagram outlines the typical workflow for HPLC purity analysis.

Caption: A typical workflow for HPLC purity analysis.

Detailed HPLC Protocol

This protocol is a validated starting point and should be subject to method validation according to ICH Q2(R1) guidelines for its intended use.[4][5][6][7]

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides optimal retention and resolution for the target analyte and potential impurities.[2]
Mobile Phase A	0.1% Phosphoric Acid in Water	Ensures reproducible retention times and improves peak shape.[2]
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reversed-phase chromatography.
Gradient	0-5 min: 40% B5-25 min: 40-90% B25-30 min: 90% B30.1-35 min: 40% B	A gradient is essential to elute a range of potential impurities with varying polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm I.D. column, balancing analysis time and efficiency.
Detection	UV at 275 nm	Wavelength of good absorbance for the substituted benzene ring.
Injection Volume	10 µL	A typical volume for analytical HPLC to avoid column overloading.
Column Temp.	30 °C	Maintains consistent selectivity and reproducible retention times.[3]

System Suitability: Before sample analysis, perform injections of a standard solution to verify system performance. Typical criteria include:

• Tailing Factor: ≤ 1.5

• Theoretical Plates: > 2000

• Repeatability (RSD of peak area for 5 injections): ≤ 2.0%

Comparative Analysis with Alternative Methods

While HPLC is the primary choice, other techniques offer complementary information or advantages in specific contexts. The selection of a method should be based on a clear understanding of the analytical question being asked.

Gas Chromatography (GC)

GC is a powerful technique for analyzing volatile and thermally stable compounds.[8][9]

• Applicability: "2,4-Difluoro-1-(methoxymethoxy)benzene" is sufficiently volatile for GC analysis. It is particularly well-suited for detecting volatile impurities from the synthesis, such as residual solvents (e.g., toluene, THF) or volatile starting materials.[1][9]

• Advantages: GC often provides higher separation efficiency (more theoretical plates) and faster analysis times for simple mixtures compared to HPLC.[1]

• Limitations: The primary risk is the thermal lability of the MOM protecting group. While the compound is likely stable at typical GC injection port temperatures, there is a potential for on-column degradation, which could lead to an inaccurate purity assessment. The MOM group is known to be sensitive to acidic conditions, which can sometimes be present on GC columns.[10]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is an evolution of HPLC that utilizes columns with smaller particle sizes (<2 µm) and operates at much higher pressures.[8][11]

• Applicability: Directly applicable to the same samples as HPLC.

• Advantages: The key benefits are significantly faster analysis times (up to 10x faster), improved resolution, and greater sensitivity.[11] This high throughput is invaluable in process development and high-volume screening environments.

• Limitations: The initial capital cost for UPLC systems is higher than for HPLC systems.[11] Methods developed on HPLC may not be directly transferable without re-validation.

Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that quantifies a substance by comparing the integral of one of its signals to the integral of a signal from a certified internal standard of known purity and concentration.[12][13][14]

• Applicability: qNMR provides a direct measure of the mass fraction purity of the main component. It is an orthogonal technique to chromatography, meaning it relies on a different physical principle (nuclear magnetic resonance vs. partitioning).[12][15]

• Advantages: It does not require a reference standard of the analyte itself for quantification, only a certified standard of an unrelated compound.[14][16] It is non-destructive and provides structural confirmation simultaneously with quantification.[12][15] This makes it exceptionally powerful for characterizing new batches of material or qualifying in-house reference standards.

• Limitations: qNMR is less sensitive than HPLC for detecting trace-level impurities. It requires careful selection of an internal standard whose signals do not overlap with any signals from the analyte or impurities.[13] The instrumentation is specialized and requires a high-field NMR spectrometer.

Head-to-Head Performance Comparison

Parameter	HPLC	GC	UPLC	qNMR
Principle	Liquid-Solid Partitioning	Gas-Solid Partitioning	Liquid-Solid Partitioning	Nuclear Magnetic Resonance
Resolution	High	Very High	Very High	Low (for impurities)
Sensitivity	High (ng-pg)	Very High (pg-fg)	Very High (pg-fg)	Moderate (µg-mg)
Speed	Moderate	Fast	Very Fast	Moderate
Impurity Detection	Excellent for non-volatile impurities	Excellent for volatile impurities	Excellent for non-volatile impurities	Good for major impurities (>0.1%)
Quantification	Relative (Area %)	Relative (Area %)	Relative (Area %)	Absolute (Mass Fraction)[15]
Key Advantage	Robust, versatile, industry standard	Best for residual solvents	High throughput and resolution[11]	Absolute quantification without analyte standard[16]
Key Disadvantage	Slower than UPLC/GC	Risk of thermal degradation	High initial cost	Lower sensitivity for trace impurities

Conclusion and Method Selection Strategy

The comprehensive and accurate purity determination of "2,4-Difluoro-1-(methoxymethoxy)benzene" relies on a well-chosen analytical strategy.

• For routine quality control (QC) and release testing, HPLC remains the gold standard. Its balance of high resolution, sensitivity, and robustness makes it ideal for generating reliable purity data based on area percent.

• For high-throughput screening or rapid process optimization, UPLC is the superior choice, offering significant gains in speed and efficiency without compromising data quality.

• To specifically quantify volatile impurities or residual solvents, a complementary GC method should be employed.

• For the initial characterization of a newly synthesized batch or for the qualification of a reference standard, qNMR is an invaluable orthogonal technique. It provides an absolute purity value that can be used to validate the relative purity results obtained from chromatography.[12]

The following flowchart provides a logical guide for selecting the most appropriate technique.

Caption: Decision tree for analytical method selection.

By employing a combination of these techniques, researchers and drug development professionals can build a comprehensive purity profile for "2,4-Difluoro-1-(methoxymethoxy)benzene," ensuring the quality and integrity of their downstream synthetic endeavors.

References

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• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available from: [Link]

• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Available from: [Link]

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• American Pharmaceutical Review. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Available from: [Link]

• Waters Corporation. (n.d.). UPLC versus UHPLC: Comparison of Loading and Peak Capacity for Small Molecule Drugs. Available from: [Link]

• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis. Available from: [Link]

• Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Ukrainian Chemical Journal, 90(4), 3-12. Available from: [Link]

• Ciufolini, M. A., & Wood, C. Y. (2010). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. Molecules, 15(11), 7734–7771. Available from: [Link]

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A Comparative Guide to the Biological Activity of Compounds Derived from 2,4-Difluoro-1-(methoxymethoxy)benzene

This guide provides a comprehensive analysis of the biological activities of various chemical entities synthesized from the versatile starting material, 2,4-Difluoro-1-(methoxymethoxy)benzene . Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, mechanisms of action, and comparative performance of these derivatives, supported by experimental data and established scientific literature. We will explore how the strategic incorporation of the 2,4-difluorophenyl moiety, accessed from this precursor, gives rise to potent antifungal, anticancer, and antibacterial agents.

The Strategic Advantage of Fluorine in Medicinal Chemistry

The introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry. Fluorine, being the most electronegative element, can dramatically alter a compound's physicochemical properties. Its small size allows it to mimic hydrogen atoms in enzyme-receptor interactions, while its strong electron-withdrawing nature enhances metabolic stability and increases lipophilicity.[1] These modifications can lead to improved absorption, transport, and overall in-vivo efficacy of a drug candidate.[1]

The precursor, 2,4-Difluoro-1-(methoxymethoxy)benzene, serves as a protected form of 2,4-difluorophenol. The methoxymethyl (MOM) ether is a stable protecting group that can be readily removed under acidic conditions to reveal a reactive phenol. This phenol is a key intermediate for synthesizing a diverse array of derivatives, allowing for systematic exploration of structure-activity relationships (SAR).

Synthetic Utility Workflow

The general pathway from the precursor to bioactive compounds involves deprotection followed by derivatization. This workflow allows for the creation of various classes of compounds, including ethers, esters, and heterocyclic systems, each with unique biological profiles.

Caption: Synthetic utility of 2,4-Difluoro-1-(methoxymethoxy)benzene.

Comparative Analysis of Biological Activities

The 2,4-difluorophenyl scaffold has been successfully incorporated into numerous molecular frameworks to yield compounds with significant therapeutic potential. Below, we compare the performance of these derivatives across major biological activities.

Antifungal Activity

Fungal infections pose a significant global health threat, exacerbated by the rise of drug-resistant strains.[2] Derivatives containing the 2,4-difluorophenyl group, notably triazoles, have emerged as potent antifungal agents. These compounds often function by inhibiting lanosterol 14α-demethylase, a key enzyme in fungal ergosterol biosynthesis.

A study detailing new 1,2,4-triazoles with a difluoro(substituted sulfonyl)methyl moiety demonstrated potent in vitro activity against several clinically relevant fungal pathogens, including Candida albicans, Candida krusei, Aspergillus flavus, and Aspergillus fumigatus.[3] The activity of these novel compounds was found to be comparable or superior to existing antifungal drugs.

Table 1: Comparative Antifungal Activity (MIC in µg/mL)

Compound Class	Candida albicans	Aspergillus niger	Aspergillus flavus	Reference Drug	Source(s)
1,2,3-Triazole Analogs	Potent Activity	Potent Activity	Potent Activity	Voriconazole, Fluconazole	[2]
1,2,4-Triazole Sulfones	Potent Activity	-	Potent Activity	-	[3]
Acylbenzohydroquinones	2 - 16	-	-	Amphotericin B (1 µg/mL)	[4]
Trifluoromethylpyrimidines	-	-	-	-	[5]

Note: Specific MIC values from proprietary studies are often presented as ranges or qualitative descriptors like "potent activity".

Anticancer (Cytotoxic) Activity

The quest for more selective and effective anticancer agents is a driving force in drug discovery. Several classes of compounds derived from the 2,4-difluorophenyl precursor have demonstrated significant cytotoxic effects against various cancer cell lines.[6]

Chalcones: A series of 1-(2,4-difluorophenyl)-3-(dimethoxyphenyl)-2-propen-1-ones (chalcones) were synthesized and evaluated for their cytotoxic properties.[7] All synthesized compounds exhibited higher cytotoxicity against human gingival carcinoma (Ca9-22) and oral squamous cell carcinoma (HSC-2) cell lines than the reference drug 5-Fluorouracil (5-FU).[7] Mechanistic studies revealed that the most potent compound induced apoptosis, a form of programmed cell death, in the tumor cells.[7]

Thiadiazoles and Triazoles: Novel aromatic tricyclic hybrids incorporating 1,3,4-thiadiazole and 1,2,4-triazole motifs have shown selective cytotoxicity against breast (MCF-7) and liver (HepG2) cancer cell lines.[8] Some of these compounds also act as potent inhibitors of Lysine-Specific Demethylase 1 (LSD1), an important epigenetic target in cancer therapy.[8] Additionally, 1,3,4-thiadiazole derivatives have been designed as nonsteroidal aromatase inhibitors, showing selectivity for estrogen-dependent breast cancer cells.[9]

Table 2: Comparative Anticancer Activity (IC₅₀ in µM)

Compound Class	MCF-7 (Breast)	HepG2 (Liver)	Ca9-22 (Oral)	Reference Drug	Source(s)
Difluoro-Dimethoxy Chalcones	-	-	< 5-FU IC₅₀	5-Fluorouracil (5-FU)	[7]
1,3,4-Thiadiazole Hybrids	1.52 - 38.6	2.36 - 38.6	-	Taxol (7.80 µM)	[8]
1,2,4-Triazole Hybrids	Potent Activity	Potent Activity	-	Taxol	[8]
Fluorophenyl Thiadiazoles	52.35 - 82.48	-	-	Anastrozole (>100 µM)	[9]
Methoxy Dibenzofluorenes	Excellent Activity	-	-	-	[10][11]

Apoptosis Induction Pathway

The induction of apoptosis is a desired mechanism for anticancer drugs. The difluoro-dimethoxy chalcones were found to activate this pathway, leading to the cleavage of PARP, a key marker of apoptosis.

Caption: Apoptosis induction by a lead chalcone derivative.[7]

Antibacterial Activity

With the rise of antibiotic resistance, there is a pressing need for new antibacterial agents.[12] Fluorinated compounds have shown promise in this area.[1] While specific studies deriving antibacterials directly from 2,4-Difluoro-1-(methoxymethoxy)benzene are less common, the broader class of fluorobenzene derivatives demonstrates significant potential.

For instance, novel benzenesulphonamide derivatives have been synthesized and tested against a panel of bacteria.[12] Compounds showed potent activity against both Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli, P. aeruginosa, S. typhi) bacteria.[12] Similarly, thiosemicarbazone derivatives have demonstrated moderate to good in vitro activity against various Salmonella species.[13]

Table 3: Comparative Antibacterial Activity (MIC in µg/mL)

Compound Class	E. coli	S. aureus	P. aeruginosa	Salmonella typhi	Source(s)
Benzenesulphonamides	6.72	6.63	6.67	6.45	[12]
Thiosemicarbazones	-	-	-	64 - 128	[13]
4-Thiazolidinones	Active	Active	Active	-	[14]
Trimethoprim Analogs	Potent Inhibitors	-	-	-	[15]

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the protocols used to generate biological data must be robust and reproducible. Below are detailed methodologies for key assays discussed in this guide.

Protocol 1: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Objective: To quantify the in vitro antifungal activity of test compounds.

Methodology:

• Preparation of Fungal Inoculum:

  • Culture the fungal strain (e.g., Candida albicans) on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours.[2]

  • Prepare a suspension of the fungal culture in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

• Compound Preparation:

  • Dissolve test compounds in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution.

  • Perform a serial two-fold dilution of the compounds in a 96-well microtiter plate using RPMI-1640 medium. Concentrations typically range from 0.05 to 100 µg/mL.[2]

• Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well containing 100 µL of the diluted compound.

  • Include a positive control (fungal inoculum without compound) and a negative control (medium only). A standard drug control (e.g., Fluconazole) should also be run in parallel.[2]

  • Incubate the plates at 35°C for 24-48 hours.

• Endpoint Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by using a spectrophotometer to measure optical density.

Protocol 2: Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases to form a purple formazan product, which is proportional to the number of living cells.

Objective: To determine the cytotoxic effect of test compounds on cancer cell lines.

Methodology:

• Cell Culture and Seeding:

  • Culture cancer cells (e.g., MCF-7) in appropriate medium (e.g., DMEM with 10% FBS) in a humidified incubator at 37°C with 5% CO₂.

  • Trypsinize and seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM).

  • Include vehicle control (DMSO) and untreated control wells.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Conclusion

The chemical scaffold provided by 2,4-Difluoro-1-(methoxymethoxy)benzene is a highly valuable platform for the development of new therapeutic agents. The strategic placement of two fluorine atoms on the phenyl ring imparts favorable pharmacokinetic and pharmacodynamic properties to the derived molecules. As demonstrated, derivatives spanning various chemical classes—including triazoles, chalcones, and thiadiazoles—exhibit potent and often selective biological activities. The chalcone derivatives, in particular, stand out as promising anticancer candidates due to their high cytotoxicity and ability to induce apoptosis.[7] Similarly, novel triazole-based structures show significant promise in combating resistant fungal pathogens.[3] Future research should focus on optimizing the lead compounds identified in these studies to improve their potency, selectivity, and in-vivo efficacy, paving the way for the next generation of targeted therapies.

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• Design and Synthesis of Benzene Homologues Tethered with 1,2,4-Triazole and 1,3,4-Thiadiazole Motifs Revealing Dual MCF-7/HepG2 Cytotoxic Activity with Prominent Selectivity via Histone Demethylase LSD1 Inhibitory Effect. (2022). MDPI. Available at: [Link]

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• Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. (2025). MDPI. Available at: [Link]

• Synthesis, Characterization and Investigation the Antibacterial Activity of New Heterocyclic Compounds Derived From 4-(4`-methoxy benzoyloxy) benzaldehydethiosemicarbazone. (2018). ResearchGate. Available at: [Link]

• 2,4-Diamino-5-benzylpyrimidines and analogues as antibacterial agents. 5. 3',5'-Dimethoxy-4'-substituted-benzyl analogues of trimethoprim. (n.d.). PubMed. Available at: [Link]

• Novel Thiazolidine-2,4-dione-trimethoxybenzene-thiazole Hybrids as Human Topoisomerases Inhibitors. (2023). PMC. Available at: [Link]

• Process for producing 2,4-difluoronitrobenzene. (2007). Google Patents.

• Luminescent Properties and Cytotoxic Activity of 2-phenylbenzoxazole Fluorosulfate Derivatives. (2025). MDPI. Available at: [Link]

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Comparative study of fluorinated building blocks in drug discovery

The strategic incorporation of fluorine into small-molecule therapeutics is a cornerstone of modern medicinal chemistry. Historically, drug discovery relied on simple single-fluorine (F-for-H) substitutions to block cytochrome P450 (CYP450) mediated oxidative metabolism[1]. However, as biological targets become more challenging, medicinal chemists are increasingly deploying complex, multi-fluorinated building blocks.

This guide provides a rigorous comparative analysis of the traditional trifluoromethyl (-CF₃) group, the trifluoromethoxy (-OCF₃) ether, and the emerging pentafluorosulfanyl (-SF₅) group. It is designed to equip drug development professionals with the mechanistic rationale and experimental protocols required to evaluate these motifs during lead optimization.

Mechanistic Comparison of Fluorinated Motifs

The decision to utilize a specific fluorinated building block hinges on balancing steric bulk, electronic withdrawal, and lipophilicity to achieve optimal target engagement and pharmacokinetic profiles.

• Trifluoromethyl (-CF₃): The -CF₃ group is the traditional workhorse of fluorinated drug design. Its strong electron-withdrawing nature decreases the pKa of adjacent basic amines, which can improve passive membrane permeability and reduce hERG channel liabilities. By replacing a metabolically vulnerable methyl group, -CF₃ effectively blocks oxidative metabolism[1].

• Trifluoromethoxy (-OCF₃): Often deployed as a bioisostere for methoxy or aryloxy groups, the -OCF₃ group offers a unique conformational profile. The strong electron-withdrawing effect of the fluorine atoms makes the oxygen lone pairs less available for hydrogen bonding, yet it maintains a highly lipophilic character. Crucially, the -OCF₃ group is highly resistant to the oxidative O-demethylation that frequently plagues standard methoxy groups[2].

• Pentafluorosulfanyl (-SF₅) - The "Super-Trifluoromethyl" Group: The -SF₅ group is gaining immense traction due to its unique octahedral geometry and exceptional physicochemical properties[3].

  • Steric Shielding: With a van der Waals volume of 55.4 ų, it sits perfectly between the -CF₃ (34.6 ų) and the bulky tert-butyl (-tBu, 76.9 ų) groups[3]. This allows it to fill hydrophobic pockets more effectively than -CF₃ without the metabolic vulnerabilities of a C-H rich -tBu group.

  • Electronic & Lipophilic Superiority: The -SF₅ group exhibits a stronger electron-withdrawing capability (Hammett constant σp = +0.68) compared to -CF₃ (σp = +0.54) and significantly higher lipophilicity (Hansch constant π = 1.51 vs. 1.09)[4].

Quantitative Physicochemical Comparison

To objectively guide structural design, the physicochemical parameters of these building blocks are summarized below. The data illustrates why -SF₅ is increasingly preferred when maximal lipophilicity and metabolic shielding are required without the excessive bulk of a tert-butyl group.

Functional Motif	Volume (ų)	Hansch Lipophilicity (π)	Hammett Constant (σp)	Key Medicinal Chemistry Application
-CF₃	34.6	1.09	+0.54	Enhancing lipophilicity and blocking aliphatic oxidation[3][4].
-OCF₃	~44.0	1.04	+0.35	Bioisostere for methoxy; highly resistant to O-demethylation[2].
-SF₅	55.4	1.51	+0.68	"Super-trifluoromethyl"; provides superior steric shielding and dipole modulation[3][4].
-tBu (Reference)	76.9	1.98	-0.20	Bulky lipophilic group (highly vulnerable to CYP450 oxidation)[3].

Experimental Protocol: Assessing Metabolic Stability

When substituting a C-H bond with a fluorinated motif to block a metabolic soft spot, empirical validation is critical. Cytochrome P450 enzymes (CYPs) are responsible for 90–95% of the oxidative metabolism of xenobiotics[5]. The following Human Liver Microsome (HLM) assay protocol is designed as a self-validating system to determine the intrinsic clearance (

) of fluorinated candidates.

Step-by-Step Methodology: HLM Stability Assay

• Matrix Preparation: In a 96-well plate, suspend HLMs to achieve a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Causality: The physiological pH and buffer strength maintain the structural integrity of the membrane-bound CYP enzymes, while Mg²⁺ is a necessary cofactor for enzymatic stability.

• Compound Addition: Spike the fluorinated test compound (final concentration 1 µM) into the suspension.

  • Causality: Keep the organic solvent (e.g., DMSO) below 0.1% v/v. Higher concentrations of organic solvents will denature CYP enzymes, leading to artificially inflated stability data.

• Self-Validating Controls: Prepare a parallel "Minus-NADPH" control plate containing the buffer, microsomes, and test compound, but lacking the NADPH regenerating system.

  • Causality: If the compound degrades in the absence of NADPH, it indicates chemical instability or non-CYP mediated degradation (e.g., hydrolysis by esterases). This validates that any NADPH-dependent loss is strictly CYP-mediated.

• Pre-incubation & Initiation: Pre-incubate the plates at 37°C for 5 minutes. Initiate the reaction by adding a pre-warmed NADPH regenerating system[6].

  • Causality: CYPs are heme-dependent monooxygenases that require NADPH as an obligate electron donor for the catalytic cycle[5]. Adding NADPH last ensures synchronized reaction initiation across all wells.

• Time-Course Quenching: At specific intervals (0, 15, 30, and 60 minutes), transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., tolbutamide)[6].

  • Causality: Cold acetonitrile serves a dual purpose: it instantly precipitates the microsomal proteins (halting metabolism immediately) and extracts the lipophilic fluorinated analytes. The internal standard corrects for any matrix effects or volumetric errors during LC-MS/MS injection.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to pellet the proteins. Analyze the supernatant via LC-MS/MS to monitor the depletion of the parent compound and calculate the in vitro half-life (

  ) and intrinsic clearance ( ).

Application Insights: Overcoming Metabolic Switching

A common pitfall when employing fluorinated building blocks is metabolic switching . By sterically or electronically blocking one CYP450 oxidation site with a -CF₃ or -SF₅ group, the enzyme may re-orient the molecule within its active site, exposing a secondary, previously stable C-H bond to oxidation[6].

If high clearance is still observed despite fluorination, researchers must not assume the fluorine block failed. Instead, the assay supernatant should be subjected to High-Resolution Mass Spectrometry (HRMS) or ¹⁹F NMR spectroscopy. ¹⁹F NMR is particularly powerful here, as it can detect and quantify fluorinated metabolites in biological matrices with minimal background interference, allowing chemists to map the new metabolic pathways and iterate the design[6].

Fluorinated Lead Optimization Workflow

Experimental workflow for assessing the metabolic stability and switching of fluorinated drug candidates.

References

1.6 - BenchChem 2. 1 - AiFChem 3. 5 - ChemRxiv 4.3 - PMC (NIH) 5.4 - ChemRxiv 6.2 - PMC (NIH)

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A Guide to the Structural Confirmation of 2,4-Difluoro-1-(methoxymethoxy)benzene using 1H and 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel chemical entities is a cornerstone of robust research and development. For fluorine-containing aromatic compounds, such as 2,4-Difluoro-1-(methoxymethoxy)benzene, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable analytical technique. This guide provides an in-depth analysis of the expected 1H and 13C NMR spectra of this compound, offering a comparative framework based on the analysis of its precursors and established spectroscopic principles.

The Importance of Structural Verification

The introduction of a methoxymethyl (MOM) ether protecting group to 2,4-difluorophenol yields 2,4-Difluoro-1-(methoxymethoxy)benzene. This transformation, while common in organic synthesis, necessitates rigorous confirmation of the resulting structure. NMR spectroscopy provides a non-destructive method to map the chemical environment of each proton and carbon atom, offering unambiguous evidence of the successful etherification and the integrity of the aromatic ring.

Predicted 1H NMR Spectrum

The 1H NMR spectrum of 2,4-Difluoro-1-(methoxymethoxy)benzene is anticipated to exhibit distinct signals for the aromatic protons and the protons of the methoxymethyl group. The chemical shifts and coupling patterns are influenced by the electron-withdrawing effects of the fluorine atoms and the oxygen of the ether linkage.

Aromatic Region (δ 6.8-7.5 ppm):

The three protons on the difluorinated benzene ring will each produce a unique signal, split by both neighboring protons (H-H coupling) and fluorine atoms (H-F coupling). The expected splitting patterns are complex and are best understood by considering the ortho, meta, and para relationships.

• H-3: This proton is ortho to F-2 and meta to F-4. It will experience a large ortho coupling from H-5 and smaller meta couplings from F-2 and F-4.

• H-5: This proton is ortho to F-4 and meta to the O-MOM group. It will be split by H-3 (ortho coupling) and H-6 (meta coupling), as well as by F-4 (ortho coupling).

• H-6: This proton is ortho to the O-MOM group and meta to F-2. It will show coupling to H-5 (meta coupling) and F-2 (meta coupling).

Methoxymethyl (MOM) Group Region (δ 3.5-5.5 ppm):

The MOM group will give rise to two distinct singlets, as there are no adjacent protons to cause splitting.

• -O-CH2-O-: The methylene protons are expected to appear as a singlet around δ 5.3-5.5 ppm.

• -O-CH3: The methyl protons will produce a singlet at a more upfield position, typically around δ 3.5 ppm.

Predicted 13C NMR Spectrum

The proton-decoupled 13C NMR spectrum will provide information on the number of unique carbon environments. Due to the fluorine substituents, the carbon signals of the aromatic ring will exhibit splitting due to C-F coupling.

Aromatic Region (δ 100-165 ppm):

The six carbons of the benzene ring will each produce a distinct signal. The carbons directly bonded to fluorine will show large one-bond C-F coupling constants (¹JCF), while other carbons will exhibit smaller two-, three-, or four-bond couplings (²JCF, ³JCF, ⁴JCF).

• C-1: Attached to the MOM ether, its chemical shift will be significantly influenced by the oxygen atom.

• C-2 and C-4: These carbons, directly bonded to fluorine, will appear as doublets with large ¹JCF coupling constants.

• C-3, C-5, and C-6: These carbons will also be split by the fluorine atoms, but with smaller, long-range coupling constants.

Methoxymethyl (MOM) Group Region (δ 55-100 ppm):

• -O-CH2-O-: The methylene carbon is expected to resonate around δ 95-100 ppm.

• -O-CH3: The methyl carbon will appear further upfield, typically in the range of δ 55-60 ppm.

Comparative Analysis with Precursors

To substantiate the predicted spectral data, a comparison with the known NMR spectra of the starting materials, 2,4-difluorophenol and chloromethyl methyl ether, is highly instructive.

Compound	Key ¹H NMR Signals (CDCl₃)	Key ¹³C NMR Signals (CDCl₃)
2,4-Difluorophenol [1][2]	Aromatic protons in the range of δ 6.7-7.1 ppm, showing complex splitting due to H-H and H-F couplings. Phenolic -OH signal is typically broad.	Aromatic carbons in the range of δ 104-155 ppm, with characteristic large C-F couplings for the carbons bearing fluorine.
Chloromethyl methyl ether [3][4][5]	-CH₂-Cl at ~δ 5.46 ppm (singlet), -OCH₃ at ~δ 3.51 ppm (singlet).	-CH₂-Cl at ~δ 84.8 ppm, -OCH₃ at ~δ 57.7 ppm.
Predicted 2,4-Difluoro-1-(methoxymethoxy)benzene	Aromatic protons (δ 6.8-7.5 ppm), -O-CH₂-O- (~δ 5.4 ppm, s), -OCH₃ (~δ 3.5 ppm, s).	Aromatic carbons (δ 100-165 ppm with C-F couplings), -O-CH₂-O- (~δ 95-100 ppm), -OCH₃ (~δ 55-60 ppm).

The predicted shifts for the MOM group in the product are consistent with those observed for chloromethyl methyl ether. The aromatic signals are expected to resemble those of 2,4-difluorophenol, with shifts influenced by the replacement of the hydroxyl group with the methoxymethyl ether.

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data for 2,4-Difluoro-1-(methoxymethoxy)benzene, the following protocol is recommended.

1. Sample Preparation: [6][7]

• Dissolve approximately 10-20 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved and free of any particulate matter.

• Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ 0.00 ppm).

2. Data Acquisition: [6][8]

• Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR: A standard single-pulse experiment is sufficient.

• ¹³C NMR: A proton-decoupled experiment (e.g., zgpg30) is used to obtain singlets for each carbon.

• DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups.[9][10][11] In a DEPT-90 spectrum, only CH signals appear. In a DEPT-135 spectrum, CH and CH₃ signals are positive, while CH₂ signals are negative.

Advanced 2D NMR Techniques for Unambiguous Assignment

For a definitive assignment of all proton and carbon signals, especially in the complex aromatic region, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically over two or three bonds).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the carbon signals of the atoms they are directly attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds, which is crucial for identifying quaternary carbons and piecing together the molecular framework.

Logical Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for confirming the structure of 2,4-Difluoro-1-(methoxymethoxy)benzene using NMR spectroscopy.

Caption: Workflow for NMR-based structural confirmation.

Conclusion

The structural confirmation of 2,4-Difluoro-1-(methoxymethoxy)benzene can be confidently achieved through a systematic application of 1H and 13C NMR spectroscopy. By predicting the chemical shifts and coupling patterns based on the known effects of the substituents and comparing them with the spectral data of the precursors, a robust hypothesis of the compound's NMR signature can be formed. The subsequent acquisition of experimental 1D and 2D NMR data allows for a direct and unambiguous validation of the molecular structure, ensuring the integrity of the compound for its intended application in research and development.

References

• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. [Link]

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Safety & Regulatory Compliance

2,4-Difluoro-1-(methoxymethoxy)benzene proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of 2,4-Difluoro-1-(methoxymethoxy)benzene

Part 1: Chemical Hazard Profile & Causality

2,4-Difluoro-1-(methoxymethoxy)benzene is a methoxymethyl (MOM) ether-protected fluorinated phenol widely utilized in pharmaceutical synthesis. While the compound itself is stable under basic and neutral conditions, its disposal requires strict logistical oversight due to two compounding factors: the environmental persistence of fluorinated aromatics and the latent generation of carcinogenic gas upon acid-catalyzed hydrolysis.

To safely dispose of this chemical, one must understand its underlying reactivity. MOM ethers function as acetals. When introduced into an acidic waste stream (pH < 5), the acetal oxygen becomes protonated, leading to cleavage and the formation of a resonance-stabilized oxocarbenium ion. Subsequent nucleophilic attack by water breaks the molecule down into three components:

• 2,4-Difluorophenol : A toxic, halogenated aromatic.

• Methanol : A flammable and toxic solvent.

• Formaldehyde : A highly volatile, Group 1 human carcinogen.

Expertise & Experience Insight: A common and highly dangerous laboratory error is disposing of MOM-protected intermediates into a general "mixed organic/aqueous" waste carboy that contains residual acid from previous experimental workups. Over time, the acidic environment catalyzes the , slowly generating formaldehyde gas. In a tightly sealed waste carboy, this generates significant internal pressure, risking a catastrophic container rupture and acute inhalation exposure to laboratory personnel. Therefore, the core principle of managing this compound is strict isolation from acidic environments .

Part 2: Waste Segregation Workflow

The following logical workflow must be applied to all waste containing 2,4-Difluoro-1-(methoxymethoxy)benzene to prevent hazardous gas generation and ensure compliance with environmental regulations.

Logical decision tree for the safe disposal of MOM-protected fluorinated benzenes.

Part 3: Step-by-Step Disposal Methodologies

Every protocol described below operates as a self-validating system : the safety of the final disposal step is guaranteed by a measurable physical check (e.g., pH testing) in the preceding step, ensuring no assumptions are made about the waste's composition.

Protocol A: Disposal of Pure or Unreacted Reagent

This protocol applies to expired, contaminated, or surplus stock of 2,4-Difluoro-1-(methoxymethoxy)benzene.

• Verification : Inspect the original container for structural integrity. Ensure the cap is secure and no crystallization is visible around the threads.

• Segregation : Do not consolidate pure liquid into bulk waste carboys. Leave the chemical in its original primary container to minimize exposure and handling risks.

• Labeling : Relabel the container explicitly as "Hazardous Waste: Halogenated Organic (Contains Fluorine, MOM-Ether)".

• Secondary Containment : Place the sealed bottle in a high-density polyethylene (HDPE) secondary containment bin specifically designated for Halogenated Organics.

• Disposal : Transfer the container to a licensed Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration, as mandated by standard .

Protocol B: Disposal of Reaction Mixtures and Workup Waste

This protocol applies to solvent waste containing dissolved 2,4-Difluoro-1-(methoxymethoxy)benzene (e.g., post-reaction extraction layers or chromatography fractions).

• Phase Separation & pH Testing (Self-Validation) : Before disposing of the organic layer, test the pH of the associated aqueous phase or the organic mixture using universal indicator paper.

• Neutralization (If pH < 7) : If the mixture is acidic, add saturated aqueous sodium bicarbonate (

  ) dropwise while stirring vigorously until evolution ceases. Re-test the pH to confirm it is between 7 and 8.

  • Causality: This step guarantees that no residual acid is transferred to the waste carboy, eliminating the mechanistic trigger for formaldehyde generation.

• Transfer : Pour the neutralized organic layer into a designated "Halogenated Organic Waste" carboy.

• Venting : Use a vented cap on the waste carboy.

  • Causality: Even with neutralization, trace hydrolysis can occur over months of storage. A vented cap prevents catastrophic pressure accumulation from trace gas generation.

Part 4: Quantitative Data & Waste Compatibility

Proper logistical planning requires understanding the regulatory limits and chemical compatibility of the waste stream.

Waste Stream Characteristic	Specification / Requirement	Causality / Rationale
EPA Waste Classification	F002 / F003 (Depending on solvent)	Contains halogenated aromatics; requires specific TSDF incineration protocols equipped with HF scrubbers.
Compatible Solvents	DCM, Chloroform, EtOAc, Hexanes	The MOM ether remains stable in standard neutral or basic organic solvents.
Incompatible Solvents	Aqueous Acids (HCl, H2SO4, TFA)	Triggers rapid acetal hydrolysis, releasing carcinogenic formaldehyde and methanol.
Max On-Site Storage Time	90 Days (Large Quantity Generators)	Prevents long-term chemical degradation and complies with RCRA 40 CFR Part 262.
Optimal Storage Temp	15°C to 25°C (Room Temp)	Prevents thermal degradation while avoiding the freezing and expansion of mixed aqueous layers.

Part 5: Regulatory & Logistical Execution

Under the Resource Conservation and Recovery Act (RCRA), 2,4-Difluoro-1-(methoxymethoxy)benzene must be treated as a halogenated organic waste [1]. Because it contains fluorine, it cannot be disposed of in standard non-halogenated streams. Incineration of fluorinated compounds requires specialized industrial scrubbers to capture the highly corrosive hydrofluoric acid (HF) gas produced during combustion.

Furthermore, laboratories must comply with the , which mandate that containers holding volatile organic hazardous wastes must be kept closed except when actively adding or removing waste, and must be inspected weekly for leaks or pressure bulging[2][3].

References

• Title : Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Source : National Academies Press. URL : [Link]

• Title : RCRA Organic Air Emission Standards for TSDFs and Generators. Source : US Environmental Protection Agency (EPA). URL : [Link]

• Title : EPA Rules For Hazardous Waste Management: A Primer on RCRA. Source : HETI Services. URL : [Link]

• Title : Protection of alcohols and phenols with methoxymethyl acetate. Source : OoCities Archive. URL : [Link]

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Safeguarding Your Research: A Guide to Handling 2,4-Difluoro-1-(methoxymethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the safe handling of novel chemical entities is paramount. This guide provides essential safety and logistical information for the operational use and disposal of 2,4-Difluoro-1-(methoxymethoxy)benzene, a compound with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to equip you with the necessary knowledge to maintain a safe laboratory environment, grounded in established safety protocols and a deep understanding of chemical causality.

Immediate Safety and Hazard Assessment

Understanding the potential hazards of 2,4-Difluoro-1-(methoxymethoxy)benzene is the critical first step. Based on analogous compounds, we can anticipate the following primary hazards.

Hazard Classification	Potential Effects
Skin Irritation	May cause skin irritation upon contact.[4][5]
Eye Irritation	May cause serious eye irritation.[4][5]
Respiratory Irritation	Inhalation of vapors or mists may cause respiratory tract irritation.[4]
Flammability	While specific data is unavailable, related benzene derivatives can be combustible liquids.[6]

These classifications necessitate a stringent approach to personal protective equipment and handling procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling potentially hazardous chemicals. The following recommendations are based on established guidelines for handling similar aromatic compounds.

Eye and Face Protection:

• Safety Glasses with Side Shields: Essential for all laboratory work to protect against splashes.

• Chemical Safety Goggles: Should be worn when there is a higher risk of splashing.

• Face Shield: In conjunction with safety goggles, a face shield offers maximum protection, especially during procedures with a high potential for splashes or aerosol generation.[4][7]

Hand Protection:

• Chemical-Resistant Gloves: Select gloves that are resistant to aromatic compounds. Nitrile gloves are a common and effective choice for incidental contact. For prolonged or immersive contact, consider thicker, more resistant materials like Viton™ or barrier laminate gloves. Always inspect gloves for any signs of degradation or perforation before use.[4][7]

Body Protection:

• Laboratory Coat: A standard lab coat is required to protect against minor spills and contamination of personal clothing.

• Chemical-Resistant Apron: For procedures involving larger quantities or a higher risk of spills, a chemical-resistant apron worn over the lab coat is recommended.

Respiratory Protection:

• Engineering Controls: The primary method for controlling inhalation hazards is through the use of engineering controls such as a chemical fume hood.[3][8]

• Respirators: If engineering controls are not sufficient to maintain exposure below permissible limits, or during emergency situations, appropriate respiratory protection must be used. A NIOSH-approved air-purifying respirator with organic vapor cartridges may be suitable.[8][9]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes the risk of exposure and ensures the integrity of your research.

• Preparation and Pre-Handling Check:

  • Ensure a current and accessible Safety Data Sheet (SDS) for a structurally similar compound is available for reference.

  • Verify that the chemical fume hood is functioning correctly.

  • Assemble all necessary PPE and ensure it is in good condition.

  • Have an emergency plan in place, including the location of the nearest safety shower and eyewash station.

• Handling the Chemical:

  • All handling of 2,4-Difluoro-1-(methoxymethoxy)benzene should be conducted within a certified chemical fume hood.

  • Use the smallest quantity of the chemical necessary for the experiment.

  • Avoid direct contact with the skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the laboratory.[10]

  • Keep the container tightly closed when not in use.[11]

• Post-Handling Procedures:

  • Thoroughly wash hands with soap and water after handling the chemical.

  • Decontaminate all work surfaces and equipment used.

  • Properly remove and dispose of contaminated PPE.

Disposal Plan: Responsible Waste Management

Proper chemical waste disposal is crucial for environmental protection and laboratory safety.

• Waste Collection:

  • Collect all waste containing 2,4-Difluoro-1-(methoxymethoxy)benzene, including contaminated consumables, in a dedicated, properly labeled, and sealed waste container.[11]

  • The container should be made of a material compatible with the chemical.

  • Do not mix with incompatible waste streams.

• Waste Storage:

  • Store the waste container in a designated, well-ventilated, and secure area, away from heat and ignition sources.[12]

• Waste Disposal:

  • Dispose of the chemical waste through a licensed and certified hazardous waste disposal company.

  • Never dispose of this chemical down the drain or in the regular trash.[4][10]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely managing 2,4-Difluoro-1-(methoxymethoxy)benzene in the laboratory.

Caption: Workflow for the safe handling and disposal of 2,4-Difluoro-1-(methoxymethoxy)benzene.

Conclusion

By integrating these safety and handling protocols into your daily laboratory practices, you contribute to a culture of safety and ensure the well-being of yourself and your colleagues. The principles of expertise, trustworthiness, and authoritative grounding are the bedrock of safe and successful scientific advancement.

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